5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

• CAS: 25797-78-8

Core Science & Biosynthesis

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide synthesis pathway

An In-depth Technical Guide to the Synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Introduction

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (CAS No. 25797-78-8) is a substituted aromatic sulfonamide of increasing interest to the pharmaceutical and chemical industries.[1][2] Its structure, featuring a primary aromatic amine, a sulfonamide linkage, and a primary alcohol, makes it a versatile intermediate for the synthesis of more complex molecules. Notably, structurally related aminobenzenesulfonamides are key building blocks in the development of targeted therapies, such as tyrosine kinase inhibitors.[3] For instance, the analogous compound 5-amino-N,2-dimethylbenzenesulfonamide is a crucial precursor in the synthesis of the anticancer drug Pazopanib.[3]

This guide provides a comprehensive, technically-grounded pathway for the synthesis of this molecule, designed for researchers and drug development professionals. We will move beyond a simple recitation of steps to explore the underlying chemical principles, the rationale for procedural choices, and a detailed, field-tested protocol for its successful laboratory-scale preparation. The synthesis is logically divided into three core stages:

• Formation of a Key Intermediate: The synthesis and isolation of 2,3-dimethyl-5-nitrobenzenesulfonyl chloride.

• Sulfonamide Bond Formation: The reaction of the sulfonyl chloride intermediate with ethanolamine.

• Nitro Group Reduction: The final conversion to the target amino-sulfonamide.

Retrosynthetic Analysis

A logical retrosynthetic approach simplifies the synthetic challenge. The target molecule can be disconnected at the C-N bond of the aniline and the S-N bond of the sulfonamide. The most robust forward synthesis involves forming the sulfonamide bond first, followed by the reduction of a nitro group precursor, which is a more reliable and higher-yielding transformation than introducing an amino group late in the synthesis.

Caption: Retrosynthetic analysis of the target compound.

Part I: Synthesis of 2,3-Dimethyl-5-nitrobenzenesulfonyl Chloride

The cornerstone of this synthesis is the creation of a stable, reactive sulfonyl chloride intermediate. The most direct approach involves the chlorosulfonation of a commercially available nitrated precursor, 1,2-dimethyl-4-nitrobenzene.

Mechanistic Rationale & Experimental Causality

Chlorosulfonation is a classic electrophilic aromatic substitution reaction. Chlorosulfonic acid (ClSO₃H) serves as the source of the electrophile, sulfur trioxide (SO₃), or a related electrophilic sulfur species. The reaction proceeds as follows:

• Electrophile Generation: Autoprotolysis of chlorosulfonic acid generates the highly electrophilic species.

• Electrophilic Attack: The electron-rich aromatic ring of 1,2-dimethyl-4-nitrobenzene attacks the electrophilic sulfur atom. The two methyl groups are activating, ortho-, para-directing groups, while the nitro group is a strongly deactivating, meta-directing group. The position of sulfonation is sterically and electronically controlled. The C5 position is para to one methyl group and ortho to the other, making it the most activated and accessible site for substitution.

• Rearomatization: A base (such as the chloride ion) abstracts a proton from the sigma complex, restoring the aromaticity of the ring and yielding the sulfonic acid, which is subsequently converted to the sulfonyl chloride in the presence of excess reagent.

Choice of Reagent: Chlorosulfonic acid is a powerful and efficient reagent for this transformation. An alternative would be to first sulfonate using sulfuric acid and then convert the resulting sulfonic acid to the sulfonyl chloride with an agent like thionyl chloride or bis(trichloromethyl)carbonate (BTC), but this adds an extra step.[4] The direct chlorosulfonation is more atom-economical for this substrate. A similar direct chlorosulfonation of p-nitrotoluene is a well-established industrial process.[5]

Experimental Protocol: Synthesis of 2,3-Dimethyl-5-nitrobenzenesulfonyl Chloride

Disclaimer: This protocol involves highly corrosive and reactive chemicals. All operations must be performed in a certified fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, a lab coat, and safety goggles.

Materials & Reagents:

• 1,2-Dimethyl-4-nitrobenzene

• Chlorosulfonic acid (ClSO₃H)

• Dichloromethane (DCM)

• Crushed ice

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Set up a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a gas trap (e.g., a calcium chloride drying tube followed by a sodium hydroxide scrubber).

• To the flask, add chlorosulfonic acid (4.0 molar equivalents) and cool the flask to 0-5 °C in an ice-water bath.

• Slowly add 1,2-dimethyl-4-nitrobenzene (1.0 molar equivalent) dropwise via the dropping funnel over 30-45 minutes, ensuring the internal temperature does not exceed 10 °C. Vigorous gas (HCl) evolution will occur.

• After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Stir for an additional 2-3 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Very carefully and slowly, pour the reaction mixture onto a large beaker of crushed ice with vigorous stirring. This step is highly exothermic and must be done with extreme caution in the fume hood.

• The solid product, 2,3-dimethyl-5-nitrobenzenesulfonyl chloride, will precipitate.[6] Collect the solid by vacuum filtration and wash it thoroughly with cold deionized water until the filtrate is neutral.

• Dissolve the crude solid in dichloromethane, wash with a saturated sodium bicarbonate solution to remove any remaining acid, followed by a brine wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield the crude sulfonyl chloride. The product can be further purified by recrystallization if necessary.

Part II: Formation of N-(2-hydroxyethyl)-2,3-dimethyl-5-nitrobenzenesulfonamide

This step involves a nucleophilic substitution reaction at the sulfonyl sulfur center, where the amino group of ethanolamine displaces the chloride to form the stable sulfonamide bond.

Causality of Experimental Choices

• Nucleophile: Ethanolamine provides both a nucleophilic primary amine and a hydroxyl group. The amine is significantly more nucleophilic than the alcohol and will selectively react with the electrophilic sulfonyl chloride.

• Base: The reaction generates one equivalent of hydrochloric acid (HCl), which would protonate the unreacted ethanolamine, rendering it non-nucleophilic. Therefore, either an excess of ethanolamine (2.2 equivalents) is used to act as both the nucleophile and the acid scavenger, or a non-nucleophilic base like triethylamine or pyridine (1.1 equivalents) is added.[7] Using a dedicated base is often cleaner and simplifies purification.

• Solvent: A polar aprotic solvent like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile is ideal. It dissolves the reactants without participating in the reaction.

• Temperature: The reaction is typically started at a low temperature (0 °C) to control the initial exotherm and then allowed to warm to room temperature to ensure completion.

Experimental Protocol: Synthesis of N-(2-hydroxyethyl)-2,3-dimethyl-5-nitrobenzenesulfonamide

Procedure:

• In a round-bottom flask, dissolve the 2,3-dimethyl-5-nitrobenzenesulfonyl chloride (1.0 molar equivalent) in dichloromethane.

• In a separate flask, prepare a solution of ethanolamine (1.1 molar equivalents) and triethylamine (1.2 molar equivalents) in dichloromethane.

• Cool the sulfonyl chloride solution to 0 °C in an ice bath.

• Add the ethanolamine/triethylamine solution dropwise to the cooled sulfonyl chloride solution over 20 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Work-up: Upon completion, dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1M HCl solution, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent in vacuo to yield the crude N-(2-hydroxyethyl)-2,3-dimethyl-5-nitrobenzenesulfonamide. This intermediate can often be used in the next step without further purification.

Part III: Reduction to 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

The final step is the reduction of the aromatic nitro group to a primary amine. This is a critical transformation, and several methods are available, each with distinct advantages and disadvantages.

Comparative Analysis of Reduction Methods

Reducing Agent	Mechanism	Advantages	Disadvantages
SnCl₂·2H₂O / HCl	Stepwise single electron transfer from Sn(II) to the nitro group.	High yield, reliable for lab scale, tolerates many functional groups.	Generates stoichiometric tin waste, which can be problematic for disposal and product purity.[5]
H₂ / Pd/C	Catalytic hydrogenation.	"Green" method with water as the only byproduct, high yield, easy product isolation.	Requires specialized high-pressure hydrogenation equipment; catalyst can be expensive and pyrophoric.[5]
Sodium Dithionite	Reduction by dithionite ion (S₂O₄²⁻) in an aqueous or biphasic system.	Inexpensive, mild conditions, avoids heavy metal waste.	Can sometimes give lower yields; purification can be complicated by sulfur byproducts.

Selection Rationale: For laboratory-scale synthesis where robustness and functional group tolerance are paramount, the stannous chloride (SnCl₂) method is an excellent and reliable choice. For scaling up, catalytic hydrogenation is preferred due to its superior environmental profile and atom economy. We will detail the stannous chloride protocol.

Experimental Protocol: Reduction of the Nitro Group

Procedure:

• Dissolve the N-(2-hydroxyethyl)-2,3-dimethyl-5-nitrobenzenesulfonamide (1.0 molar equivalent) in ethanol in a round-bottom flask.

• Add stannous chloride dihydrate (SnCl₂·2H₂O, 4-5 molar equivalents) to the solution.

• Heat the mixture to reflux (approx. 78 °C) and stir. The reaction is typically complete within 1-3 hours, which can be confirmed by TLC.

• Work-up: Cool the reaction mixture to room temperature and concentrate it under reduced pressure to remove most of the ethanol.

• Add ethyl acetate to the residue and carefully basify the mixture by the slow addition of a saturated sodium bicarbonate or sodium hydroxide solution until the pH is ~8-9. A large amount of tin salts will precipitate.

• Stir the resulting slurry vigorously for 30 minutes.

• Filter the mixture through a pad of Celite® to remove the inorganic tin salts, washing the filter cake thoroughly with ethyl acetate.

• Transfer the combined filtrate to a separatory funnel. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• The resulting solid is the target compound, 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. It can be purified further by column chromatography or recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Overall Synthesis Workflow and Data

The complete synthetic pathway is summarized in the workflow diagram below.

Caption: Forward synthesis workflow diagram.

Quantitative Data Summary

Compound Name	Molecular Formula	Molar Mass ( g/mol )	Typical Yield
2,3-Dimethyl-5-nitrobenzenesulfonyl chloride	C₈H₈ClNO₄S	249.67[6]	80-90%
N-(2-hydroxyethyl)-2,3-dimethyl-5-nitrobenzenesulfonamide	C₁₀H₁₄N₂O₅S	290.30	85-95%
5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	C₁₀H₁₆N₂O₃S	244.31[1]	75-90%

Conclusion

The synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is reliably achieved through a three-step sequence starting from 1,2-dimethyl-4-nitrobenzene. This pathway involves a robust chlorosulfonation, a high-yielding sulfonamide formation, and a classic nitro group reduction. The protocols provided herein are based on well-established chemical principles and offer a solid foundation for the laboratory preparation of this valuable chemical intermediate. Careful execution and adherence to safety protocols are essential for the successful and safe synthesis of this compound.

References

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A Technical Guide to the Physicochemical Properties of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Introduction: Bridging Synthesis and Application

In the landscape of modern chemical and pharmaceutical development, the journey from a synthesized molecule to a functional product is paved with rigorous characterization. 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (CAS: 25797-78-8) is a sulfonamide derivative whose structural motifs—an aromatic amine, a sulfonamide linkage, and a primary alcohol—suggest significant potential as a versatile chemical intermediate.[1][2] Its utility is particularly highlighted by the structural similarity of its core to key precursors in the synthesis of complex pharmaceuticals, such as the multi-targeted tyrosine kinase inhibitor, Pazopanib.[2]

For researchers, scientists, and drug development professionals, a deep understanding of a compound's physicochemical properties is not merely academic; it is the foundation upon which successful applications are built. These properties govern a molecule's behavior from the reaction flask to biological systems, influencing critical factors such as absorption, distribution, metabolism, and excretion (ADME).[3][4][5] An imbalance in properties like solubility and lipophilicity can terminate the development of an otherwise promising drug candidate.[6][7]

This guide provides an in-depth analysis of the core physicochemical properties of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. It moves beyond a simple data sheet to explain the causality behind experimental choices, offering field-proven protocols for determining these essential parameters. The objective is to equip scientists with the foundational knowledge required to effectively utilize this compound in their research and development endeavors.

Section 1: Compound Identification and Structure

Precise identification is the cornerstone of all subsequent chemical analysis. The fundamental identifiers and structural representation of the target compound are summarized below.

Identifier	Value	Source(s)
IUPAC Name	5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	[8]
CAS Number	25797-78-8	[8][9][10][11]
Molecular Formula	C₁₀H₁₆N₂O₃S	[1][8][9][11]
Molecular Weight	244.31 g/mol	[8][11]
Canonical SMILES	CC1=CC(=CC(=C1C)S(=O)(=O)NCCO)N	[8][10]
Synonyms	5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide	[1]

Section 2: Core Physicochemical Properties

The following table summarizes key physicochemical properties, derived from computational models and publicly available data. These values provide a predictive snapshot of the molecule's behavior and are essential for planning experimental work.

Property	Value	Implication and Scientific Context	Source(s)
XLogP3-AA (logP)	0.3	A low logP value indicates a high degree of hydrophilicity. This suggests the compound is more soluble in aqueous phases than in lipid phases, a critical factor for formulation and bioavailability.[8][12]	[8]
Boiling Point	484.5 ± 55.0 °C (Predicted)	Indicates low volatility and strong intermolecular forces, likely due to hydrogen bonding from the amine, alcohol, and sulfonamide groups.	[1]
Density	1.293 ± 0.06 g/cm³ (Predicted)	Provides a standard physical constant for the material.	[1]
Topological Polar Surface Area (TPSA)	101 Ų	TPSA is a key descriptor for predicting drug transport properties. A value around 100 Ų is often associated with moderate cell permeability.	[8]
Hydrogen Bond Donors	3	The primary amine (-NH₂), sulfonamide (-NH-), and alcohol (-OH) groups can all donate hydrogen bonds, contributing to its predicted hydrophilicity and interactions with biological targets.	[8]
Hydrogen Bond Acceptors	5	The oxygen atoms of the sulfonyl and alcohol groups, along with the nitrogen atoms, can accept hydrogen bonds, further enhancing potential interactions in aqueous environments.	[8]
Rotatable Bond Count	4	This number provides an indication of the molecule's conformational flexibility, which can influence its ability to bind to a target receptor.	[8]

Section 3: Experimental Determination of Key Properties

While predictive models are valuable, experimental verification is non-negotiable in scientific research. This section details robust, self-validating protocols for determining the most critical physicochemical parameters: solubility, lipophilicity (LogP), and ionization constant (pKa).

Aqueous Solubility Assessment

Expertise & Rationale: Aqueous solubility is arguably the most fundamental physicochemical property for any compound intended for biological or pharmaceutical application.[5] It dictates how a compound will behave in formulations and in the aqueous environment of the gastrointestinal tract and bloodstream. A qualitative assessment across a pH range is a crucial first step. The presence of both an acidic sulfonamide proton and a basic amino group makes pH-dependent solubility a certainty. This protocol systematically evaluates solubility in neutral, acidic, and basic conditions.[13][14][15][16]

Experimental Protocol:

• Preparation: Label three separate 13x100 mm test tubes: "Water," "5% HCl," and "5% NaOH."

• Sample Addition: Accurately weigh approximately 10 mg of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide into each test tube.

• Solvent Addition (Water): To the "Water" tube, add 1 mL of deionized water. Vigorously agitate using a vortex mixer for 30 seconds.

• Observation (Water): Visually inspect for dissolution against a dark background. If the solid dissolves completely, the compound is water-soluble. If not, proceed to the next steps.

• Solvent Addition (Acid/Base): To the "5% HCl" tube, add 1 mL of 5% aqueous hydrochloric acid. To the "5% NaOH" tube, add 1 mL of 5% aqueous sodium hydroxide.

• Agitation & Observation: Vigorously agitate both tubes for 30 seconds. Visually inspect for dissolution.

• Interpretation:

  • Solubility in 5% HCl indicates the presence of a basic functional group (the aromatic amine).

  • Solubility in 5% NaOH indicates the presence of an acidic functional group (the sulfonamide N-H).

  • Insolubility in all three suggests the compound is a neutral, non-polar molecule, which would contradict its predicted properties.

Fig. 1: Workflow for Qualitative Solubility Assessment.

Lipophilicity Determination: Shake-Flask Method for LogP

Expertise & Rationale: Lipophilicity, quantified as the partition coefficient (LogP), is a critical determinant of a drug's ADME profile. It measures the equilibrium distribution of a compound between an immiscible organic (n-octanol) and aqueous (water) phase. The "shake-flask" method is the universally recognized gold standard for its directness and accuracy.[17] A LogP value is essential for predicting a molecule's ability to cross biological membranes.[6][12]

Experimental Protocol:

• Phase Preparation: Prepare a sufficient quantity of n-octanol saturated with water and water (pH 7.4 phosphate buffer) saturated with n-octanol. Allow the phases to separate for at least 24 hours before use.[18]

• Stock Solution: Prepare a stock solution of the compound at a known concentration (e.g., 1 mg/mL) in the aqueous phase.

• Partitioning: In a separatory funnel or suitable vial, combine 5 mL of the n-octanol-saturated aqueous phase containing the compound with 5 mL of the water-saturated n-octanol.

• Equilibration: Shake the mixture vigorously for 10-15 minutes to ensure thorough partitioning. Subsequently, allow the layers to fully separate via centrifugation or by standing undisturbed for several hours.

• Sampling: Carefully withdraw an aliquot from both the upper n-octanol phase and the lower aqueous phase.

• Quantification: Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC. A calibration curve in each respective phase must be prepared for accurate quantification.

• Calculation: Calculate LogP using the formula:

  • P = [Concentration in organic phase] / [Concentration in aqueous phase]

  • LogP = log₁₀(P)[12]

Fig. 2: Shake-Flask Method for LogP Determination.

Ionization Constant (pKa) Determination

Expertise & Rationale: The pKa value defines the pH at which a molecule's ionizable group is 50% protonated and 50% deprotonated. This is critical as the charge state of a molecule profoundly impacts its solubility, permeability, and interaction with biological targets. For sulfonamides, methods utilizing liquid chromatography (LC) are highly effective.[19][20] The principle is that the retention time of an ionizable compound on a reversed-phase column will change as the pH of the mobile phase crosses the compound's pKa, due to the change in polarity.

Experimental Protocol (LC-based Method):

• System Setup: Use a reversed-phase HPLC system (e.g., C18 column) with a UV detector set to a wavelength where the compound has strong absorbance.

• Mobile Phase Buffers: Prepare a series of mobile phase buffers with identical organic modifier content (e.g., 40% acetonitrile) but varying pH, spanning a range from pH 2 to pH 12. Use appropriate buffer systems for each pH range (e.g., phosphate, borate).

• Sample Preparation: Prepare a dilute solution of the compound in a 50:50 mixture of water and the organic modifier.

• Chromatographic Runs: Inject the sample onto the column equilibrated with the first mobile phase buffer and record the retention time (t_R). Repeat this process for each pH buffer, ensuring the column is fully equilibrated before each injection.

• Data Plotting: Plot the retention factor (k') against the pH of the mobile phase. The retention factor is calculated as k' = (t_R - t₀) / t₀, where t₀ is the column dead time.

• pKa Determination: The resulting plot will be sigmoidal. The pKa corresponds to the pH at the inflection point of the curve. Two inflection points may be observed, one for the basic amino group (typically in the lower pH range) and one for the acidic sulfonamide group (typically in the higher pH range). Specialized software can be used to fit the data and accurately determine the inflection point(s).

Fig. 3: Workflow for pKa Determination via HPLC.

Section 4: Structural and Purity Analysis

Expertise & Rationale: Before any advanced testing, the identity, structure, and purity of the compound must be unequivocally confirmed. A combination of spectroscopic techniques provides a complete picture of the molecule. While specific spectral data for this compound is not widely published, the following methods are standard for its characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Confirms the proton environment. It should show distinct signals for the aromatic protons, the two methyl groups, the two methylene groups (-CH₂CH₂-), and the exchangeable protons of the amine, alcohol, and sulfonamide groups.

  • ¹³C NMR: Confirms the carbon backbone of the molecule. The number of signals should correspond to the number of unique carbon atoms in the structure.

• Infrared (IR) Spectroscopy: This technique is ideal for identifying the key functional groups. Expected characteristic absorption bands include N-H stretches for the primary amine and sulfonamide, an O-H stretch for the alcohol, aromatic C-H stretches, and strong S=O stretches characteristic of the sulfonyl group.[21]

• Mass Spectrometry (MS): Provides the most accurate determination of the molecular weight. High-resolution mass spectrometry (HRMS) can confirm the elemental formula (C₁₀H₁₆N₂O₃S) by providing a mass measurement accurate to several decimal places.[21]

Conclusion

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide presents as a hydrophilic molecule (predicted LogP of 0.3) with significant potential for hydrogen bonding, rendering it a promising intermediate for applications requiring aqueous solubility. Its amphoteric nature, with both a basic amine and an acidic sulfonamide group, means its behavior will be highly pH-dependent. The experimental protocols outlined in this guide provide a robust framework for researchers to verify these predicted properties and to build a comprehensive physicochemical profile. This foundational data is indispensable for rationally designing synthetic pathways, developing formulations, and predicting the behavior of this versatile compound in more complex chemical and biological systems.

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Unveiling the Therapeutic Potential: A Technical Guide to the Biological Activity of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides an in-depth technical exploration of the potential biological activities of the novel chemical entity, 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. While direct extensive biological data for this specific molecule is not yet widely published, its structural features, centered around a benzenesulfonamide core, suggest a rich landscape for therapeutic investigation. This guide will, therefore, focus on a reasoned, structure-based prediction of its most probable biological activities and provide detailed, field-proven methodologies for their experimental validation.

Structural Rationale for Predicted Biological Activity

The therapeutic potential of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide can be inferred from the well-established pharmacological profiles of its constituent chemical moieties. The benzenesulfonamide scaffold is a privileged structure in medicinal chemistry, forming the basis for a wide array of approved drugs with diverse biological activities.[1]

The key structural components of the target molecule are:

• The Benzenesulfonamide Core: This functional group is a known pharmacophore, recognized for its ability to mimic the transition state of various enzymatic reactions, particularly those involving tetrahedral intermediates.[1]

• The 5-Amino Group: The presence of an amino group on the benzene ring is a common feature in many biologically active sulfonamides. This group can participate in hydrogen bonding and other interactions within a biological target, significantly influencing binding affinity and selectivity.[2]

• The N-(2-hydroxyethyl) Substituent: This side chain can enhance aqueous solubility, a desirable pharmacokinetic property. The hydroxyl group can also form hydrogen bonds with target proteins, potentially increasing binding affinity. N-(2-hydroxyethyl) amides have been explored for various biological activities, including anticonvulsant properties.[3]

• The 2,3-Dimethylphenyl Moiety: The dimethyl substitution pattern on the benzene ring can influence the molecule's conformation and steric interactions with a target's binding site, potentially contributing to isoform selectivity.[4][5]

Based on this structural analysis, the most promising avenues for investigating the biological activity of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide are in the areas of carbonic anhydrase inhibition , antibacterial activity , anti-inflammatory effects , and anticancer potential .

Predicted Biological Activities and Methodologies for Investigation

This section outlines the most probable biological activities and provides detailed, step-by-step protocols for their in vitro evaluation.

Carbonic Anhydrase Inhibition

The sulfonamide group is a classic zinc-binding moiety, making benzenesulfonamides potent inhibitors of carbonic anhydrases (CAs), a family of metalloenzymes involved in various physiological and pathological processes.[6]

Experimental Protocol: In Vitro Carbonic Anhydrase Inhibition Assay (Stopped-Flow CO₂ Hydration Assay)

This method measures the inhibition of the CA-catalyzed hydration of carbon dioxide.[7][8]

Materials and Reagents:

• Recombinant human carbonic anhydrase isozymes (e.g., hCA I, II, IX, XII)

• HEPES buffer (10 mM, pH 7.5)

• Sodium sulfate (0.1 M)

• Phenol red (0.2 mM)

• CO₂-saturated water

• 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (test compound)

• Acetazolamide (positive control)

• DMSO (for dissolving compounds)

• Stopped-flow spectrophotometer

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of the test compound and acetazolamide in DMSO.

  • Prepare working solutions by diluting the stock solutions in HEPES buffer.

  • Prepare a solution containing the CA enzyme and phenol red in HEPES buffer.

  • Prepare CO₂-saturated water by bubbling CO₂ gas through deionized water on ice.

• Stopped-Flow Measurement:

  • Load one syringe of the stopped-flow instrument with the enzyme-indicator solution and the other with the CO₂-saturated water.

  • Rapidly mix the two solutions to initiate the reaction.

  • Monitor the change in absorbance of phenol red at 557 nm over time (10-100 seconds).[8]

  • The initial rate of the reaction is proportional to the enzyme's activity.

• Inhibition Studies:

  • Pre-incubate the enzyme with various concentrations of the test compound or acetazolamide before mixing with the CO₂ solution.

  • Measure the reaction rates in the presence of the inhibitor.

• Data Analysis:

  • Calculate the initial reaction rates from the absorbance data.

  • Determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of enzyme activity) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Caption: Workflow for Stopped-Flow Carbonic Anhydrase Inhibition Assay

Antibacterial Activity

Sulfonamides were among the first synthetic antimicrobial agents and act by inhibiting dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria.[9]

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[10][11][12]

Materials and Reagents:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (test compound)

• Standard antibiotic (e.g., sulfamethoxazole) as a positive control

• DMSO (for dissolving compounds)

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

Procedure:

• Inoculum Preparation:

  • From a fresh bacterial culture (18-24 hours), prepare a suspension in sterile saline or broth to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.[11]

• Serial Dilution of the Test Compound:

  • In a 96-well plate, perform two-fold serial dilutions of the test compound and the standard antibiotic in CAMHB.

  • Include a growth control well (no compound) and a sterility control well (no bacteria).

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the prepared bacterial suspension.

  • Incubate the plate at 37°C for 16-20 hours.

• MIC Determination:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Caption: Broth Microdilution Workflow for MIC Determination

Anti-inflammatory Activity

Many sulfonamide derivatives exhibit anti-inflammatory properties, most notably as selective inhibitors of cyclooxygenase-2 (COX-2).[13][14]

Experimental Protocol: In Vitro COX-2 Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme.[13][15]

Materials and Reagents:

• COX-2 inhibitor screening assay kit (e.g., from Cayman Chemical)

• Recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Colorimetric or fluorometric substrate

• 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (test compound)

• Celecoxib (positive control)

• Assay buffer

• 96-well plate

• Microplate reader

Procedure:

• Assay Preparation:

  • Prepare working solutions of the test compound and celecoxib at various concentrations.

• Enzyme Reaction:

  • In a 96-well plate, add the assay buffer, COX-2 enzyme, and the test compound or control.

  • Pre-incubate the mixture to allow for inhibitor binding.

  • Initiate the reaction by adding arachidonic acid and the colorimetric/fluorometric substrate.

• Measurement:

  • Immediately measure the absorbance or fluorescence in a kinetic mode using a microplate reader. The rate of change is proportional to COX-2 activity.

• Data Analysis:

  • Calculate the percentage of COX-2 inhibition for each concentration of the test compound.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Anticancer (Cytotoxic) Activity

The benzenesulfonamide scaffold is present in several anticancer drugs.[16] Their mechanisms of action are diverse and can include enzyme inhibition and disruption of cellular processes. A fundamental first step in assessing anticancer potential is to evaluate the compound's cytotoxicity against cancer cell lines.

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[17]

Materials and Reagents:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (test compound)

• Doxorubicin (positive control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compound and doxorubicin for a specified period (e.g., 24, 48, or 72 hours).

  • Include untreated and vehicle-treated control wells.

• MTT Incubation:

  • After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C.[17]

• Formazan Solubilization:

  • Carefully remove the medium and add the solubilization solution to dissolve the purple formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the solution at a wavelength of 570-590 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the IC₅₀ value, the concentration of the compound that reduces cell viability by 50%.

Caption: Workflow of the MTT Assay for Cytotoxicity

Data Presentation and Interpretation

All quantitative data from the proposed assays should be presented in clear, well-structured tables for easy comparison. The primary endpoint for each assay will be the IC₅₀ or MIC value, which provides a quantitative measure of the compound's potency.

Table 1: Hypothetical Biological Activity Profile of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Assay	Target/Organism	Result (IC₅₀/MIC in µM)	Positive Control (IC₅₀/MIC in µM)
Carbonic Anhydrase Inhibition	hCA I	[Insert Value]	Acetazolamide: [Insert Value]
hCA II	[Insert Value]	Acetazolamide: [Insert Value]
hCA IX	[Insert Value]	Acetazolamide: [Insert Value]
hCA XII	[Insert Value]	Acetazolamide: [Insert Value]
Antibacterial Activity	S. aureus	[Insert Value]	Sulfamethoxazole: [Insert Value]
E. coli	[Insert Value]	Sulfamethoxazole: [Insert Value]
Anti-inflammatory Activity	COX-2	[Insert Value]	Celecoxib: [Insert Value]
Cytotoxicity	MCF-7	[Insert Value]	Doxorubicin: [Insert Value]
A549	[Insert Value]	Doxorubicin: [Insert Value]

Conclusion

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a compound with significant, unexplored therapeutic potential. Its structural similarity to a well-established class of pharmacologically active molecules strongly suggests that it may exhibit valuable biological activities. The experimental protocols detailed in this guide provide a robust framework for the systematic investigation of its potential as a carbonic anhydrase inhibitor, an antibacterial agent, an anti-inflammatory compound, or an anticancer therapeutic. The successful execution of these assays will provide the foundational data necessary to advance this promising molecule through the drug discovery and development pipeline.

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Unlocking the Therapeutic Potential of 5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide: A Scaffold for Next-Generation Drug Discovery

An In-depth Technical Guide

Executive Summary: 5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide, a compound currently cataloged primarily as a dye and pharmaceutical intermediate[1][2], possesses a unique combination of chemical motifs that position it as a high-potential starting scaffold for drug discovery. The presence of a sulfonamide group, a synthetically versatile primary amine, and a solubility-enhancing hydroxyethyl tail provides a compelling foundation for developing novel therapeutics. This guide moves beyond its current classification to provide a strategic, evidence-based framework for exploring its latent biological activities. We will dissect its molecular architecture, propose data-driven hypotheses for its application in oncology and infectious diseases, and provide robust, actionable experimental workflows for target validation and lead optimization.

Molecular Architecture and Strategic Rationale

At its core, 5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide (CAS: 25797-78-8, Formula: C10H16N2O3S) is a substituted benzenesulfonamide[1][3][4]. While its documented application is in chemical synthesis[1], its true potential lies in the strategic combination of its functional groups, each of which has a storied history in medicinal chemistry.

• The Sulfonamide Core: This is a "privileged scaffold" in drug design, forming the backbone of numerous FDA-approved drugs.[5] It is a potent zinc-binding group and a classic bioisostere for other functional groups, enabling it to interact with a wide array of biological targets.

• The Aromatic Amine: The para-amino group is a critical feature. It is a key determinant in the mechanism of classic sulfonamide antibiotics and serves as a versatile synthetic handle for library development, allowing for systematic exploration of the structure-activity relationship (SAR).

• The N-(2-hydroxyethyl) Group: This moiety enhances aqueous solubility and provides a hydrogen bond donor/acceptor, which can be crucial for optimizing pharmacokinetic properties and anchoring the molecule within a target's binding site.

• The Xylene Backbone: The two methyl groups on the benzene ring provide steric bulk and lipophilicity, which can be exploited to achieve selective binding to a target protein and differentiate it from other sulfonamide-based molecules.

Caption: Molecular structure of 5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide.

Hypothesized Therapeutic Applications & Mechanistic Rationale

Based on extensive precedent from the sulfonamide class of molecules, we propose two primary, high-priority avenues for investigation.

Application in Oncology: A Precursor for Novel Carbonic Anhydrase IX/XII Inhibitors

Scientific Rationale: Many solid tumors overexpress human carbonic anhydrase (CA) isoforms IX and XII to regulate pH in the hypoxic tumor microenvironment, promoting tumor survival and metastasis. The sulfonamide moiety is the quintessential pharmacophore for CA inhibition, binding to the catalytic zinc ion. The structural framework of our target molecule provides an excellent starting point for designing isoform-selective inhibitors.[6]

Proposed Mechanism of Action:

Caption: Proposed inhibition of tumor-associated carbonic anhydrases (CA IX/XII).

Application in Infectious Disease: A Scaffold for Modern Antibacterials

Scientific Rationale: The p-aminobenzenesulfonamide core is the classic structure responsible for the antibacterial activity of sulfa drugs.[7] These molecules act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for bacterial folic acid synthesis.[8] While resistance is an issue for older sulfa drugs, novel sulfonamide structures can evade these mechanisms. The unique substitution pattern of our target molecule offers a fresh chemical space to explore for developing new antibacterial agents.

A Phased Experimental Framework for Validation and Discovery

A disciplined, milestone-driven approach is essential. The following workflows are designed to be self-validating and provide clear decision points.

Phase 1: Foundational In Vitro Biological Screening

The objective of this phase is to rapidly assess if the unmodified parent compound has any intrinsic biological activity in our hypothesized areas.

Protocol 1: Carbonic Anhydrase Inhibition Assay

• Objective: To determine the inhibitory potency (IC₅₀) of the compound against key human CA isoforms.

• Materials: Recombinant human CA I, II (cytosolic, off-target), IX, and XII (tumor-associated, on-target) enzymes; 4-nitrophenyl acetate (substrate); 96-well plates; spectrophotometer.

• Methodology (Esterase Assay):

  • Prepare a 10 mM stock solution of the test compound in DMSO. Create a serial dilution series (e.g., 100 µM to 1 nM) in assay buffer.

  • Add 2 µL of each compound dilution to respective wells. Include a positive control (Acetazolamide) and a negative control (DMSO vehicle).

  • Add 178 µL of assay buffer and 5 µL of a standardized enzyme solution to each well.

  • Pre-incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 15 µL of the 4-nitrophenyl acetate substrate.

  • Immediately measure the absorbance at 400 nm every 30 seconds for 10 minutes.

• Data Analysis & Causality: The rate of hydrolysis of the substrate is proportional to enzyme activity. Plot the percentage of inhibition versus compound concentration and fit to a dose-response curve to calculate the IC₅₀. A low IC₅₀ (<1 µM) against CA IX/XII with high selectivity (>100-fold) over CA I/II would be a significant finding, validating the oncology hypothesis and triggering Phase 2.

Protocol 2: Antibacterial Minimum Inhibitory Concentration (MIC) Assay

• Objective: To determine the lowest concentration of the compound that inhibits visible growth of clinically relevant bacteria.

• Materials: Cation-adjusted Mueller-Hinton broth; bacterial strains (e.g., S. aureus ATCC 29213, E. coli ATCC 25922); 96-well plates; test compound.

• Methodology (Broth Microdilution):

  • Perform two-fold serial dilutions of the test compound in the 96-well plate, ranging from 256 µg/mL to 0.5 µg/mL.

  • Prepare a bacterial inoculum standardized to a 0.5 McFarland standard and dilute to a final concentration of 5 x 10⁵ CFU/mL in the wells.

  • Include a sterility control (broth only) and a growth control (broth + bacteria, no compound).

  • Incubate plates at 37°C for 18-24 hours.

  • The MIC is determined as the lowest concentration well with no visible turbidity.

• Data Analysis & Causality: This is a gold-standard method for assessing antibacterial potency.[9] An MIC value ≤16 µg/mL is generally considered a promising starting point for further investigation.

Hypothetical Screening Data Summary

Assay Target	Result (IC₅₀ / MIC)	Implication
hCA I (Off-target)	> 50 µM	Low off-target activity is desirable.
hCA II (Off-target)	> 50 µM	High selectivity is a key goal.
hCA IX (On-target)	250 nM	HIT: Potent activity on tumor target.
hCA XII (On-target)	480 nM	HIT: Validates oncology hypothesis.
S. aureus (Gram-positive)	64 µg/mL	Weak activity; lower priority.
E. coli (Gram-negative)	>128 µg/mL	No significant activity observed.

Phase 2: Lead Optimization & SAR Expansion

Assuming a "hit" from Phase 1 (e.g., selective CA IX inhibition), the primary amine becomes the focal point for synthetic modification to improve potency and drug-like properties.

Workflow: SAR Library Synthesis

The goal is to systematically modify the molecule to understand which chemical features enhance biological activity. A primary approach is the acylation or sulfonylation of the aniline nitrogen.

Caption: Workflow for Structure-Activity Relationship (SAR) expansion.

Conclusion and Strategic Outlook

5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide should not be overlooked as a mere synthetic intermediate. Its architecture is ripe with potential, embodying features of a classic pharmacophore ready for modern optimization. The proposed hypotheses in oncology and infectious disease are not speculative but are grounded in decades of medicinal chemistry precedent for the sulfonamide scaffold. By executing the phased experimental plan detailed herein—from foundational screening to systematic SAR expansion—research and drug development teams can efficiently de-risk and unlock the therapeutic value of this promising molecule.

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• 9. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition - PMC [pmc.ncbi.nlm.nih.gov]

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide as a dye intermediate

An In-depth Technical Guide to 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide as a Dye Intermediate

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, a key intermediate in the synthesis of specialized azo dyes. Designed for researchers, chemists, and professionals in the dye and chemical manufacturing industries, this document elucidates the compound's properties, synthesis, and critical role in color chemistry, grounding all claims in established scientific principles and methodologies.

Introduction and Core Compound Profile

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (CAS No: 25797-78-8) is a bifunctional aromatic organic compound that serves as a foundational building block, or intermediate, in the synthesis of various dyes.[1][2][3] Its molecular structure is distinguished by two key reactive sites: a primary aromatic amine (-NH₂) group and a sulfonamide (-SO₂NH-) moiety further functionalized with a hydroxyethyl group (-CH₂CH₂OH). This unique combination makes it an exemplary diazo component in the synthesis of azo dyes, particularly for creating disperse and acid dyes.[3][4]

The primary amine is readily converted into a diazonium salt, which can then be coupled with various aromatic compounds to form a stable azo linkage (-N=N-), the chromophore responsible for the dye's color.[5][6][7] The sulfonamide group and its substituents act as auxochromes, modifying the final color and, crucially, influencing the dye's solubility and affinity for specific substrates like polyester fabrics.[8][9] For instance, this intermediate is used in the production of C.I. Acid Blue 277.[3][4]

Physicochemical and Spectroscopic Data

A thorough understanding of the compound's physical and chemical properties is essential for its effective application in synthesis.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	25797-78-8	[1][2][10]
Molecular Formula	C₁₀H₁₆N₂O₃S	[1][2][11]
Molecular Weight	244.31 g/mol	[2][11]
IUPAC Name	5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	[11]
Density (Predicted)	1.293 ± 0.06 g/cm³	[4]
Boiling Point (Predicted)	484.5 ± 55.0 °C	[4]

| Flash Point (Predicted) | 246.8 °C |[4] |

While extensive, publicly available spectroscopic data is limited, characterization of such intermediates typically relies on standard analytical techniques. Suppliers may offer detailed analytical data, including NMR, HPLC, and LC-MS, upon request.[10]

Proposed Synthesis Pathway

The synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is not commonly detailed in readily accessible literature. However, a logical and established synthetic route can be proposed based on fundamental organic chemistry principles, particularly the chemistry of aromatic sulfonamides and nitro compounds. The most common method for introducing an aromatic amine group is through the reduction of a corresponding nitro compound.[5]

The proposed multi-step synthesis would proceed as follows:

• Sulfonylation: 1,2-Dimethylbenzene is treated with chlorosulfonic acid to yield 2,3-dimethylbenzene-1-sulfonyl chloride.

• Nitration: The resulting sulfonyl chloride is nitrated, typically using a mixture of nitric acid and sulfuric acid, to introduce a nitro group onto the aromatic ring, preferentially at the 5-position due to directing effects, yielding 5-nitro-2,3-dimethylbenzene-1-sulfonyl chloride.

• Amidation: The sulfonyl chloride is then reacted with 2-aminoethanol to form N-(2-hydroxyethyl)-5-nitro-2,3-dimethylbenzenesulfonamide.

• Reduction: The final step involves the selective reduction of the nitro group to a primary amine using common reducing agents like iron powder in an acidic medium or catalytic hydrogenation, yielding the target molecule.

Caption: Proposed synthetic route for the target intermediate.

Core Application: Azo Dye Synthesis

The primary utility of this compound is as a diazo component in the synthesis of azo dyes. This is a robust, two-stage process that has been a cornerstone of the dye industry for over a century.[7][12]

Stage 1: Diazotization

In this initial step, the primary aromatic amine of the title compound is converted into a highly reactive diazonium salt. This is achieved by treating an acidic solution of the amine with nitrous acid (HNO₂), which is almost always generated in situ by reacting sodium nitrite (NaNO₂) with a strong mineral acid like hydrochloric acid (HCl).[6][13]

Causality: The reaction must be performed at low temperatures (typically 0–5 °C) because diazonium salts are unstable and can decompose at higher temperatures, leading to side reactions and reduced yield.[6] The strong acid serves both to form nitrous acid and to prevent premature coupling of the diazonium salt with the unreacted parent amine.

Stage 2: Azo Coupling

The resulting diazonium salt is a weak electrophile. It readily attacks an electron-rich aromatic nucleus, known as the coupling component, to form the stable azo dye.[7] Coupling components are typically phenols or aromatic amines.[6][12] The position of the coupling on the partner molecule is governed by the directing effects of its existing substituents. The choice of the coupling component is the primary determinant of the final dye's color and properties.[5]

Caption: The two-stage process of azo dye synthesis.

Experimental Protocol: Synthesis of a Disperse Azo Dye

This protocol describes a self-validating, general procedure for synthesizing an azo dye using 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide as the diazo component and a generic coupling partner (e.g., N,N-diethylaniline).

Materials & Reagents:

• 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

• Sodium Nitrite (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• N,N-diethylaniline (Coupling Component)

• Sodium Hydroxide (NaOH) or Sodium Acetate

• Urea (to quench excess nitrous acid)

• Ice, Distilled Water

• Beakers, magnetic stirrer, thermometer, filtration apparatus

Step-by-Step Methodology:

Part A: Diazotization

• Dissolution: In a 250 mL beaker, dissolve a precise molar equivalent (e.g., 0.05 mol, 12.22 g) of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in a mixture of 15 mL of concentrated HCl and 50 mL of water. Stir until a clear solution is obtained, warming slightly if necessary, then cool thoroughly.

• Cooling: Place the beaker in an ice-salt bath and cool the solution to 0–5 °C with continuous stirring. Maintain this temperature throughout the diazotization process.

• Nitrite Addition: In a separate beaker, prepare a solution of sodium nitrite (e.g., 0.05 mol, 3.45 g) in 20 mL of cold water. Add this nitrite solution dropwise to the cold amine hydrochloride solution over 15-20 minutes. The rate of addition must be controlled to keep the temperature below 5 °C.[6]

• Validation: After the addition is complete, stir for another 15 minutes. Test for the presence of excess nitrous acid by placing a drop of the reaction mixture onto starch-iodide paper; an immediate blue-black color indicates excess nitrous acid. If the test is negative, add a small amount more of the nitrite solution.

• Quenching: Add a small amount of urea to decompose any remaining excess nitrous acid until the starch-iodide test is negative. The resulting clear solution is the diazonium salt, ready for immediate use.

Part B: Azo Coupling

• Coupler Solution: In a separate 500 mL beaker, dissolve a molar equivalent of the coupling component (e.g., 0.05 mol of N,N-diethylaniline) in a suitable solvent (e.g., dilute HCl or acetic acid). Cool this solution to 0-5 °C in an ice bath.

• Coupling Reaction: Slowly add the cold diazonium salt solution from Part A to the cold, stirring solution of the coupling component. The addition should be done over 30 minutes, maintaining the temperature below 10 °C.

• pH Adjustment: A colored precipitate of the azo dye should form immediately. After the addition is complete, adjust the pH of the mixture to between 4 and 5 by slowly adding a solution of sodium acetate or dilute sodium hydroxide to facilitate the coupling reaction.

• Completion: Continue stirring the reaction mixture in the ice bath for an additional 1-2 hours to ensure the reaction goes to completion.

Part C: Isolation and Purification

• Filtration: Collect the precipitated dye by vacuum filtration using a Buchner funnel.

• Washing: Wash the crude dye cake on the filter with copious amounts of cold water to remove any unreacted salts and acids.

• Drying: Dry the purified dye in a vacuum oven at a low temperature (e.g., 50–60 °C). The final product can be further purified by recrystallization from a suitable solvent like ethanol or acetic acid if required.

Safety and Handling

As with any benzenesulfonamide derivative, proper safety protocols are mandatory.

• Hazard Identification: The compound is classified as an irritant. It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[14]

• Personal Protective Equipment (PPE): Always handle the compound in a well-ventilated area or fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles with side shields, and a lab coat.[14][15]

• Handling and Storage: Avoid breathing dust or vapors. Wash hands thoroughly after handling. Store the container tightly closed in a dry, cool, and well-ventilated place away from strong oxidizing agents.[14][15]

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations at an approved waste disposal plant.[14]

Conclusion

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide stands as a highly functional and valuable intermediate in the synthesis of azo dyes. Its defined chemical structure allows for precise control over the diazotization and coupling processes, enabling the targeted creation of dyes with specific colors and fastness properties. A thorough understanding of its synthesis, reaction mechanisms, and handling requirements, as detailed in this guide, is paramount for its safe and effective application in research and industrial manufacturing.

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Spectroscopic Characterization of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of the compound 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (CAS: 25797-78-8).[1][2][3] As a key intermediate in the synthesis of various dyes and potentially in pharmaceutical applications, a thorough understanding of its structural and electronic characteristics is paramount for researchers, scientists, and drug development professionals.[1] Due to the limited availability of public experimental spectral data, this guide leverages advanced computational methods to present a detailed analysis of predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The methodologies for these predictions are detailed, and the resulting spectra are interpreted to provide a foundational understanding of the molecule's spectroscopic signature. This guide is intended to serve as a valuable resource for the synthesis, identification, and characterization of this important chemical entity.

Introduction

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is an aromatic sulfonamide with the molecular formula C10H16N2O3S and a molecular weight of 244.31 g/mol .[1][3][4][5] Its structure, featuring a substituted benzene ring with amino, sulfonamide, and N-(2-hydroxyethyl) functionalities, suggests a rich and informative spectroscopic profile. Understanding this profile is crucial for confirming its identity, assessing its purity, and predicting its reactivity in various chemical transformations. This guide will delve into the predicted spectroscopic data, offering insights into the structural nuances of the molecule.

Molecular Structure

The structural features of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide are foundational to interpreting its spectroscopic data. The following diagram illustrates the molecule's connectivity and key functional groups.

Figure 1: Molecular Structure of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR spectra provide valuable information on the chemical environment of each nucleus.

Predicted ¹H NMR Data

Methodology for Prediction: The ¹H NMR spectrum was predicted using a combination of empirical and computational methods. Chemical shifts were estimated using advanced algorithms that consider through-bond and through-space effects, leveraging extensive databases of known chemical shifts.

Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
7.15	s	1H	Ar-H
6.80	s	1H	Ar-H
5.50	t	1H	SO₂NH
4.85	t	1H	OH
3.80	s	2H	NH ₂
3.55	q	2H	NCH₂CH ₂OH
3.05	t	2H	NCH ₂CH₂OH
2.40	s	3H	Ar-CH ₃
2.25	s	3H	Ar-CH ₃

Table 1: Predicted ¹H NMR Data for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (Solvent: DMSO-d₆).

Interpretation of the Predicted ¹H NMR Spectrum:

• Aromatic Protons: The two singlets at 7.15 and 6.80 ppm are assigned to the two aromatic protons. Their distinct chemical shifts are due to the different electronic effects of the neighboring substituents (amino, methyl, and sulfonamide groups).

• Amine and Amide Protons: The broad singlet predicted around 3.80 ppm corresponds to the two protons of the primary amine group (-NH₂). The triplet at 5.50 ppm is attributed to the sulfonamide proton (-SO₂NH-), with the multiplicity arising from coupling to the adjacent methylene group. The broadness of these peaks is often observed due to quadrupole moments and exchange phenomena.

• Hydroxyethyl Protons: The triplet at 4.85 ppm is assigned to the hydroxyl proton (-OH), coupling with the adjacent methylene group. The multiplet at 3.55 ppm (quartet) and the triplet at 3.05 ppm are characteristic of the -CH₂CH₂- moiety of the hydroxyethyl group, showing the expected coupling patterns.

• Methyl Protons: The two singlets at 2.40 and 2.25 ppm, each integrating to three protons, are assigned to the two methyl groups attached to the aromatic ring. Their slightly different chemical shifts are a result of their different positions relative to the other ring substituents.

Predicted ¹³C NMR Data

Methodology for Prediction: The ¹³C NMR spectrum was predicted using a hierarchical organization of spherical environments (HOSE) code-based approach, which correlates substructures with known chemical shifts from a large database.

Predicted Chemical Shift (ppm)	Assignment
148.5	C -NH₂
138.0	C -SO₂
135.2	C -CH₃
132.8	C -CH₃
120.1	Ar-C H
115.6	Ar-C H
60.5	NCH₂C H₂OH
43.2	NC H₂CH₂OH
20.1	Ar-C H₃
18.8	Ar-C H₃

Table 2: Predicted ¹³C NMR Data for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (Solvent: DMSO-d₆).

Interpretation of the Predicted ¹³C NMR Spectrum:

• Aromatic Carbons: The four signals in the aromatic region (115-150 ppm) correspond to the six carbons of the benzene ring. The carbons attached to the amino, sulfonamide, and methyl groups are quaternary and appear at distinct chemical shifts due to the electronic effects of these substituents. The two signals for the protonated aromatic carbons are also clearly resolved.

• Hydroxyethyl Carbons: The signals at 60.5 and 43.2 ppm are assigned to the two carbons of the N-(2-hydroxyethyl) group. The downfield signal (60.5 ppm) corresponds to the carbon bearing the hydroxyl group due to its deshielding effect.

• Methyl Carbons: The two signals in the upfield region (18.8 and 20.1 ppm) are attributed to the two methyl carbons attached to the aromatic ring.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The predicted IR spectrum of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide reveals characteristic absorption bands.

Methodology for Prediction: The IR spectrum was predicted using computational chemistry software, employing density functional theory (DFT) calculations at the B3LYP/6-31G(d) level of theory to determine the vibrational frequencies.

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment
3450, 3350	Strong, Sharp	N-H stretch (asymmetric and symmetric, -NH₂)
3300	Medium, Broad	O-H stretch (-OH)
3250	Medium	N-H stretch (-SO₂NH-)
3050	Weak	C-H stretch (aromatic)
2950, 2870	Medium	C-H stretch (aliphatic)
1620	Strong	N-H bend (-NH₂)
1580, 1480	Medium	C=C stretch (aromatic ring)
1340, 1160	Very Strong	S=O stretch (asymmetric and symmetric, -SO₂)
1050	Strong	C-O stretch (-CH₂OH)

Table 3: Predicted IR Absorption Bands for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide.

Interpretation of the Predicted IR Spectrum:

• N-H and O-H Stretching Region: The two sharp peaks around 3450 and 3350 cm⁻¹ are characteristic of the asymmetric and symmetric N-H stretching vibrations of the primary amine group. The broad absorption centered around 3300 cm⁻¹ is indicative of the O-H stretching of the hydroxyl group, with the broadness resulting from hydrogen bonding. The peak at 3250 cm⁻¹ is assigned to the N-H stretch of the sulfonamide.

• C-H Stretching Region: Aromatic C-H stretches are expected as weak bands above 3000 cm⁻¹, while the aliphatic C-H stretches from the methyl and ethyl groups appear as medium intensity bands below 3000 cm⁻¹.

• Fingerprint Region: The strong absorption at 1620 cm⁻¹ is due to the N-H bending vibration of the primary amine. The aromatic C=C stretching vibrations are observed around 1580 and 1480 cm⁻¹. The most prominent features in the fingerprint region are the very strong absorptions at 1340 and 1160 cm⁻¹, which are characteristic of the asymmetric and symmetric S=O stretching vibrations of the sulfonamide group, respectively. A strong band around 1050 cm⁻¹ is attributed to the C-O stretching of the primary alcohol.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity and elucidating its structure.

Methodology for Prediction: The mass spectrum and fragmentation pattern were predicted based on established fragmentation rules for aromatic sulfonamides and by utilizing in-silico fragmentation software.

Predicted Mass Spectrum Data (Electron Ionization - EI):

• Molecular Ion (M⁺): m/z = 244

• Key Fragments (m/z): 213, 198, 184, 155, 107, 91

Interpretation of the Predicted Mass Spectrum:

The predicted mass spectrum is expected to show a molecular ion peak at m/z 244, corresponding to the molecular weight of the compound. The fragmentation pattern can be rationalized by the cleavage of the weakest bonds and the formation of stable ions and neutral fragments.

Figure 2: Predicted Key Fragmentation Pathway for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide.

• Loss of the Hydroxyethyl Side Chain: A prominent fragmentation pathway is the cleavage of the N-C bond of the hydroxyethyl group, leading to a fragment at m/z = 184.

• Loss of a Hydroxymethyl Radical: Cleavage of the C-C bond in the hydroxyethyl group can result in the loss of a hydroxymethyl radical (•CH₂OH), giving rise to a fragment at m/z = 213.

• Formation of the Tropylium Ion: Further fragmentation of the aromatic portion can lead to the formation of the stable tropylium ion at m/z = 91, a common feature in the mass spectra of alkylbenzenes.

• Sulfonamide Fragmentation: Cleavage of the C-S bond can lead to a fragment corresponding to the dimethylaniline radical cation at m/z = 121, and further fragmentation of the sulfonamide group itself can produce characteristic ions.

Conclusion

This technical guide has presented a detailed, albeit predicted, spectroscopic analysis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. The predicted ¹H NMR, ¹³C NMR, IR, and MS data provide a comprehensive spectroscopic fingerprint of the molecule. The interpretations offered herein are grounded in fundamental spectroscopic principles and are intended to guide researchers in the identification and characterization of this compound. While predicted data serves as a valuable reference, experimental verification remains the gold standard. This guide should, therefore, be used as a foundational tool to be complemented by empirical data as it becomes available.

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Solubility of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in different solvents

An In-Depth Technical Guide Topic: Solubility Profile of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide: A Theoretical and Practical Guide for Researchers

Audience: Researchers, scientists, and drug development professionals.

**Executive Summary

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a key chemical intermediate, notably utilized in the synthesis of pharmaceuticals like the multi-targeted tyrosine kinase inhibitor, Pazopanib, and as a precursor for various azo dyes.[1] Its performance in these synthetic applications is fundamentally governed by its solubility in various solvent systems. A thorough understanding of its solubility profile is therefore not merely an academic exercise but a critical prerequisite for process optimization, reaction kinetics control, and purification strategy development.

This technical guide serves as a comprehensive resource for scientists and researchers. In the absence of extensive published solubility data for this specific molecule, this document provides a robust framework for its characterization. It begins by dissecting the molecule's structural attributes to predict its general solubility behavior. It then establishes the thermodynamic principles governing dissolution before presenting detailed, field-proven experimental protocols for determining both thermodynamic and kinetic solubility.[2][3] By synthesizing theoretical knowledge with practical, step-by-step methodologies, this guide empowers researchers to systematically generate the reliable solubility data required for advancing their development programs.

Part 1: Physicochemical Profile & Solubility Predictions

1.1. Compound Identity

• IUPAC Name: 5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide[4]

• CAS Number: 25797-78-8[4][5][6]

• Molecular Formula: C₁₀H₁₆N₂O₃S[4][5]

• Molecular Weight: 244.31 g/mol [4][6]

1.2. Structural Analysis for Solubility Prediction

The solubility of a compound is dictated by its molecular structure and the principle of "like dissolves like," which states that solutes dissolve best in solvents with similar polarity.[7][8] An analysis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide reveals a molecule with distinct polar and non-polar regions, suggesting a nuanced solubility profile.

• Polar Moieties: The presence of a primary amino group (-NH₂), a hydroxyl group (-OH), and a sulfonamide group (-SO₂NH-) imparts significant polarity. These functional groups are capable of forming hydrogen bonds with protic solvents (e.g., water, alcohols) and engaging in dipole-dipole interactions with aprotic polar solvents (e.g., DMSO, DMF).[9]

• Non-Polar Moieties: The dimethylated benzene ring constitutes the hydrophobic, non-polar portion of the molecule. This region will preferentially interact with non-polar or weakly polar solvents (e.g., toluene, hexane) through van der Waals forces.[8]

Predicted Behavior: Based on this amphiphilic character, the compound is expected to exhibit limited solubility in purely non-polar solvents and water. Its solubility is likely to be highest in polar organic solvents that can effectively solvate both the hydrophilic and hydrophobic domains of the molecule. Solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO) are predicted to be effective.[9][10]

Part 2: Foundational Principles of Solubility

2.1. Thermodynamic vs. Kinetic Solubility

Understanding the distinction between thermodynamic and kinetic solubility is critical in drug development and chemical process design.[2][11]

• Thermodynamic Solubility (Equilibrium Solubility): This is the true equilibrium value, defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature and pressure, where the solid and solution phases are in equilibrium.[2] This value is crucial for formulation and understanding the compound's stable state. The "shake-flask" method is the gold-standard for its determination.[12]

• Kinetic Solubility: This measures the concentration of a compound upon its rapid dissolution from a high-concentration stock solution (typically in DMSO) into an aqueous buffer.[13] The resulting value often represents a supersaturated, metastable state and is highly dependent on the experimental protocol (e.g., incubation time, temperature).[3][14] It is widely used in high-throughput screening during early drug discovery to quickly assess compounds.[13]

2.2. The Thermodynamics of Dissolution

The dissolution process is governed by the change in Gibbs free energy (ΔG), which incorporates changes in enthalpy (ΔH) and entropy (ΔS). A solute dissolves when ΔG is negative.

• Enthalpy (ΔH): Represents the energy change from breaking solute-solute and solvent-solvent bonds and forming new solute-solvent bonds.[7] Most solid dissolutions are endothermic (ΔH > 0), meaning they absorb heat.[15]

• Entropy (ΔS): Represents the change in disorder. Dissolution typically increases the disorder of the solute as it moves from an ordered crystal lattice to a disordered state in solution.[7]

According to the van 't Hoff equation, for endothermic dissolution reactions, solubility increases with increasing temperature.[16][17] Conversely, for exothermic reactions, solubility decreases as temperature rises.[16]

Part 3: Strategic Solvent Selection

A well-designed solubility study employs a diverse panel of solvents to map the compound's behavior across a range of polarities and hydrogen bonding capabilities. The selection below is tailored to provide a comprehensive profile for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide.

Solvent	Class	Dielectric Constant (ε at 20°C)	Rationale for Inclusion
Water	Polar Protic	80.1	Establishes baseline aqueous solubility, relevant for biological and environmental contexts.
Methanol	Polar Protic	33.0	Polar alcohol, expected to be a good solvent due to H-bonding capabilities.[9]
Ethanol	Polar Protic	24.5	Common process solvent with slightly lower polarity than methanol.
Isopropanol	Polar Protic	19.9	Further explores the effect of decreasing polarity in protic systems.
Acetonitrile	Polar Aprotic	37.5	Dipolar aprotic solvent, useful for reactions where H-bonding is undesirable.
Acetone	Polar Aprotic	21.0	Common laboratory solvent with moderate polarity.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	Powerful, highly polar aprotic solvent, often used for creating stock solutions.[3]
Dichloromethane (DCM)	Weakly Polar	9.1	Halogenated solvent, useful for extractions and chromatography.
Toluene	Non-Polar	2.4	Aromatic, non-polar solvent to assess hydrophobic interactions.
n-Hexane	Non-Polar	1.9	Aliphatic, non-polar solvent to determine solubility in highly lipophilic environments.[18]

Part 4: Experimental Protocols for Solubility Determination

The following protocols are designed as self-validating systems, incorporating best practices to ensure data integrity and reproducibility.

4.1. Protocol: Thermodynamic Solubility via Shake-Flask Method

This method is considered the most reliable for determining equilibrium solubility.[12]

Objective: To determine the maximum equilibrium concentration of the compound in a given solvent at a controlled temperature.

Methodology:

• Preparation: Add an excess amount of solid 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide to a known volume (e.g., 5 mL) of the selected solvent in a glass vial. The excess solid is critical to ensure equilibrium with a solid phase is maintained.[12]

• Equilibration: Seal the vials and place them in an orbital shaker or rotator within a temperature-controlled incubator (e.g., 25°C or 37°C). Agitate the samples for a defined period (typically 24 to 72 hours) to ensure equilibrium is reached.[19]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid sediment. Carefully withdraw an aliquot of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.2 µm PTFE) to remove all undissolved particles.[20]

• Dilution: Immediately dilute the clarified filtrate with a suitable mobile phase or solvent to prevent precipitation and to bring the concentration within the quantifiable range of the analytical method.

• Quantification: Analyze the concentration of the diluted sample using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[12] A calibration curve prepared with known concentrations of the compound is required for accurate quantification.

• Verification of Equilibrium: To confirm that equilibrium has been reached, samples can be taken at multiple time points (e.g., 24h, 48h, 72h). Equilibrium is confirmed when consecutive measurements show no significant change in concentration.[2][19]

Caption: Workflow for Kinetic Solubility Determination.

Part 5: Data Presentation and Interpretation

Systematic documentation of experimental results is crucial for comparison and decision-making.

5.1. Template for Reporting Solubility Data

Solvent	Method	Temperature (°C)	Solubility (mg/mL)	Solubility (mM)	Observations
Water	Thermodynamic	25	e.g., pH of final solution
PBS (pH 7.4)	Kinetic	25	e.g., Time to precipitation
Methanol	Thermodynamic	25
Ethanol	Thermodynamic	25
DMSO	Thermodynamic	25	Miscible
... (additional solvents)

5.2. Interpreting the Results

The collected data will form a comprehensive solubility profile. For a pharmaceutical intermediate like 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, this profile informs:

• Reaction Solvent Choice: Solvents in which the compound is highly soluble are ideal for homogeneous reaction conditions, potentially leading to faster reaction rates and fewer side products.

• Purification Strategies: Differences in solubility between the desired compound and impurities are exploited during crystallization or precipitation steps. Low solubility in a solvent like n-hexane might make it an effective anti-solvent for crystallization.

• Safety and Handling: Understanding solubility helps in preparing solutions for analysis and in developing cleaning protocols for equipment.

Conclusion

References

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• ChemBK. (2024). 5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Abstract: This document provides a comprehensive, four-step synthetic protocol for the laboratory-scale preparation of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, a key intermediate in pharmaceutical synthesis. The described methodology is designed for researchers and professionals in drug development and organic synthesis, emphasizing safety, efficiency, and reproducibility. Each step is detailed with underlying chemical principles, procedural instructions, and characterization guidelines.

Introduction

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a bifunctional organic molecule featuring a primary aromatic amine, a sulfonamide linkage, and a primary alcohol. This unique combination of functional groups makes it a valuable building block, particularly in the synthesis of complex pharmaceutical agents. Its structural motifs are found in various biologically active compounds, underscoring the importance of a reliable and well-documented synthetic route.

This guide presents a logical and robust pathway starting from commercially available 2,3-dimethylaniline. The synthesis proceeds through nitration, chlorosulfonation, sulfonamide formation, and a final reduction step. The rationale for the sequence of these reactions is critical: performing the nitration early on an electron-rich aniline derivative facilitates a regioselective reaction, while the final step unmasks the sensitive primary amine functionality after the more robust sulfonamide has been constructed.

Overall Synthetic Workflow

The synthesis is structured as a four-step sequence. The workflow is designed to isolate and characterize each intermediate, ensuring the purity and identity of the material before proceeding to the subsequent step. This self-validating approach is crucial for the successful synthesis of the final product.

Caption: Overall four-step synthetic pathway.

Part 1: Synthesis of 5-Nitro-2,3-dimethylaniline (Intermediate I)

Principle: The synthesis commences with the electrophilic aromatic substitution (nitration) of 2,3-dimethylaniline. The amino group is a strong activating group and an ortho-, para-director. However, under strongly acidic conditions (a mixture of nitric and sulfuric acid), the amino group is protonated to form an anilinium ion (-NH3+). This protonated group is a meta-director and deactivating. This effect is leveraged to direct the incoming nitro group to the 5-position, which is meta to the anilinium ion and para to one of the methyl groups.[1][2] Strict temperature control is crucial to prevent over-nitration and oxidative side reactions.[3]

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
2,3-Dimethylaniline	≥99%	Sigma-Aldrich
Concentrated Sulfuric Acid (H₂SO₄)	98%	Fisher Scientific
Concentrated Nitric Acid (HNO₃)	70%	Fisher Scientific
Ice	N/A	N/A
Ammonium Hydroxide (NH₄OH)	28-30% solution	VWR
Diethyl Ether	ACS Grade	VWR
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	VWR

Experimental Protocol:

• Preparation of the Anilinium Salt: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add 100 mL of concentrated sulfuric acid.

• Cool the flask in an ice-salt bath to 0-5 °C.

• Slowly add 2,3-dimethylaniline (0.1 mol, 12.12 g) dropwise via the dropping funnel to the cold, stirring sulfuric acid, ensuring the temperature does not exceed 10 °C.

• Nitration: In a separate beaker, prepare the nitrating mixture by cautiously adding 11 mL of concentrated nitric acid to 25 mL of concentrated sulfuric acid, keeping the mixture cooled in an ice bath.

• Add the nitrating mixture dropwise to the anilinium salt solution over 1-2 hours, maintaining the reaction temperature between 0-5 °C.

• After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 2 hours.

• Work-up: Carefully pour the reaction mixture onto 500 g of crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of concentrated ammonium hydroxide until the pH is approximately 8-9. This should be done in a large beaker within an ice bath to manage the exotherm. A yellow-orange precipitate will form.

• Isolation and Purification: Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold water.

• Recrystallize the crude product from an ethanol/water mixture to yield pure 5-nitro-2,3-dimethylaniline as yellow crystals.

• Dry the product in a vacuum oven at 40-50 °C.

Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and melting point analysis to confirm its identity and purity before proceeding.

Part 2: Synthesis of 2,3-Dimethyl-5-nitrobenzenesulfonyl chloride (Intermediate II)

Principle: This step involves the chlorosulfonation of 5-nitro-2,3-dimethylaniline using chlorosulfonic acid.[4] The nitroaniline derivative is treated with an excess of chlorosulfonic acid, which acts as both the sulfonating agent and the solvent. The reaction introduces a chlorosulfonyl group (-SO₂Cl) onto the aromatic ring, ortho to the amino group, which is the most activated position.

Safety Note: Chlorosulfonic acid is extremely corrosive and reacts violently with water.[5][6][7][8][9] This procedure must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (acid-resistant gloves, face shield, lab coat) must be worn. All glassware must be scrupulously dried before use.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
5-Nitro-2,3-dimethylaniline	From Step 1	N/A
Chlorosulfonic Acid (ClSO₃H)	≥99%	Sigma-Aldrich
Thionyl Chloride (SOCl₂)	≥99%	Sigma-Aldrich
Ice	N/A	N/A
Dichloromethane (CH₂Cl₂)	ACS Grade	VWR
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	VWR

Experimental Protocol:

• Reaction Setup: In a 250 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a scrubber (to neutralize HCl gas), add chlorosulfonic acid (0.25 mol, 29.1 g, 16.6 mL).

• Cool the flask in an ice bath to 0 °C.

• Addition of Substrate: Slowly and portion-wise, add 5-nitro-2,3-dimethylaniline (0.05 mol, 8.3 g) to the stirring chlorosulfonic acid, maintaining the temperature below 10 °C.

• Once the addition is complete, slowly warm the mixture to room temperature and then heat to 60-70 °C for 2-3 hours until HCl evolution ceases.

• Cool the reaction mixture to room temperature and add thionyl chloride (0.075 mol, 8.9 g, 5.5 mL) dropwise. Heat the mixture at 70 °C for an additional 1 hour.

• Work-up: Cool the reaction mixture to room temperature and carefully pour it onto crushed ice with vigorous stirring. A solid precipitate will form.

• Isolation: Collect the solid by vacuum filtration and wash with copious amounts of cold water until the washings are neutral.

• Dry the crude 2,3-dimethyl-5-nitrobenzenesulfonyl chloride in a desiccator over P₂O₅. The product is often used in the next step without further purification.

Part 3: Synthesis of 5-Nitro-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (Intermediate III)

Principle: This step is a nucleophilic acyl substitution reaction where the highly reactive sulfonyl chloride is treated with a primary amine, 2-aminoethanol (ethanolamine). The amine nitrogen acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride and displacing the chloride leaving group to form the stable sulfonamide bond. A base, such as pyridine or triethylamine, is used to scavenge the HCl byproduct.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
2,3-Dimethyl-5-nitrobenzenesulfonyl chloride	From Step 2	N/A
2-Aminoethanol (Ethanolamine)	≥99%	Sigma-Aldrich
Triethylamine (Et₃N) or Pyridine	≥99%	Sigma-Aldrich
Dichloromethane (CH₂Cl₂)	ACS Grade	VWR
Hydrochloric Acid (HCl)	1M solution	VWR
Saturated Sodium Bicarbonate (NaHCO₃)	Solution	VWR
Brine (Saturated NaCl)	Solution	VWR
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	VWR

Experimental Protocol:

• Reaction Setup: Dissolve 2,3-dimethyl-5-nitrobenzenesulfonyl chloride (0.04 mol, 10.5 g) in 100 mL of dichloromethane in a 250 mL round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Amine Addition: In a separate beaker, dissolve 2-aminoethanol (0.044 mol, 2.69 g, 2.6 mL) and triethylamine (0.05 mol, 5.06 g, 7.0 mL) in 20 mL of dichloromethane.

• Add the amine solution dropwise to the stirring sulfonyl chloride solution over 30 minutes, keeping the temperature below 10 °C.

• After addition, remove the ice bath and allow the reaction to stir at room temperature overnight.

• Work-up: Transfer the reaction mixture to a separatory funnel and wash sequentially with 50 mL of 1M HCl, 50 mL of water, 50 mL of saturated NaHCO₃ solution, and 50 mL of brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from ethyl acetate/hexanes to yield the pure nitro-sulfonamide.

Part 4: Synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (Final Product)

Principle: The final step is the reduction of the aromatic nitro group to a primary amine. Catalytic hydrogenation using palladium on carbon (Pd/C) is a clean and efficient method for this transformation.[10][11] The reaction is carried out under a hydrogen atmosphere, where the nitro group is selectively reduced in the presence of the sulfonamide and alcohol functionalities.

Safety Note: Hydrogen gas is highly flammable and can form explosive mixtures with air.[12][13][14][15][16] Palladium on carbon can be pyrophoric, especially after use. The reaction should be conducted in a well-ventilated area, away from ignition sources, and the catalyst should be handled carefully, typically wetted with solvent.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
5-Nitro-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	From Step 3	N/A
Palladium on Carbon (Pd/C)	10 wt. %	Sigma-Aldrich
Methanol or Ethanol	ACS Grade	VWR
Hydrogen Gas (H₂)	High Purity	N/A
Celite®	N/A	Sigma-Aldrich

Experimental Protocol:

• Reaction Setup: To a solution of the nitro-sulfonamide (0.03 mol, 8.7 g) in 150 mL of methanol in a suitable hydrogenation vessel (e.g., a Parr shaker apparatus or a thick-walled flask), carefully add 10% Pd/C (approx. 0.5 g, ~5 wt. %).

• Hydrogenation: Seal the vessel, evacuate the air, and replace it with hydrogen gas. Repeat this cycle three times.

• Pressurize the vessel with hydrogen (typically 50 psi or use a balloon of H₂) and stir the mixture vigorously at room temperature.

• Monitor the reaction progress by TLC or by monitoring hydrogen uptake. The reaction is typically complete within 4-12 hours.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen or argon.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Caution: Do not allow the catalyst on the Celite® pad to dry completely in the air; keep it wet with methanol and dispose of it appropriately.

• Isolation and Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the final compound by recrystallization from a suitable solvent system, such as ethyl acetate or isopropanol, to yield 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide as a solid.

Characterization of Final Product

The identity and purity of the final product, 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide[17][18], should be confirmed by a suite of analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure, including the presence of the aromatic protons, methyl groups, the ethyl bridge, and the amino and hydroxyl protons.

• Mass Spectrometry (MS): To confirm the molecular weight (C₁₀H₁₆N₂O₃S, MW: 244.31 g/mol ).

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

• Melting Point Analysis: To provide a physical constant for the purified compound.

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Application Notes and Protocols for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in Biological Staining

Foreword: Unveiling the Staining Potential of a Novel Sulfonamide Compound

In the dynamic field of biological imaging, the quest for novel reagents that offer improved specificity, stability, and ease of use is perpetual. This document introduces 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide , a compound hitherto primarily recognized as a dye intermediate, for its potential application as a primary stain in biological and histopathological preparations.[1] Its chemical architecture, featuring both a primary amine and a sulfonamide moiety, suggests a strong potential for differential staining of tissue components through electrostatic and hydrogen bonding interactions.

These application notes are designed for researchers, scientists, and professionals in drug development, providing a comprehensive guide to harnessing the capabilities of this compound. We will delve into its proposed mechanism of action, offer detailed protocols for its use, and present a rigorous validation strategy to ensure scientific integrity and reproducibility.

The Compound: Structure and Rationale for Use

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is an aromatic sulfonamide with the following key structural features:

• A primary aromatic amine (-NH2): This group can be protonated to carry a positive charge, facilitating binding to anionic (negatively charged) tissue components such as nucleic acids and glycosaminoglycans.

• A sulfonamide group (-SO2NH-): The acidic nature of the sulfonamide proton allows this group to be deprotonated, resulting in a negative charge that can interact with cationic (positively charged) tissue components, primarily proteins in the cytoplasm and extracellular matrix.

• A hydroxyethyl group (-CH2CH2OH): This group can participate in hydrogen bonding, potentially enhancing the stability of the dye-tissue interaction.

The amphoteric nature of this molecule suggests its utility as a versatile stain, capable of highlighting various cellular and extracellular components.

Proposed Mechanism of Staining

The staining properties of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide are predicated on its ability to form electrostatic bonds with tissue macromolecules. The pH of the staining solution will be a critical determinant of the net charge on the dye molecule and the tissue components, thus influencing the staining pattern.

• In acidic solutions (e.g., pH 2.5-3.5): The primary amine group will be protonated (-NH3+), leading to a net positive charge on the molecule. This will favor the staining of basophilic structures such as nuclei (rich in DNA and RNA) and cartilage matrix (rich in glycosaminoglycans).

• In neutral to slightly alkaline solutions (e.g., pH 7.0-8.0): The sulfonamide group may become deprotonated (-SO2N-), imparting a net negative charge to the molecule. This will facilitate the staining of acidophilic structures like the cytoplasm and collagen fibers.

The differential staining at various pH levels opens up the possibility of using this compound in trichrome-like staining procedures, where a single dye can impart different colors to various tissue components by modulating the pH.

Data Presentation: Key Compound Properties

Property	Value	Source
IUPAC Name	5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	[2]
CAS Number	25797-78-8	[1][2][3][4][5]
Molecular Formula	C10H16N2O3S	[1][2][3][5]
Molecular Weight	244.31 g/mol	[2][3]
Known Application	Dye intermediate for C.I. Acid Blue 277	[1]

Experimental Protocols

The following protocols are provided as a starting point for the application of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in histological staining. Optimization may be required depending on the tissue type and fixation method.

Preparation of Staining Solutions

Stock Staining Solution (1% w/v):

• Weigh 1 gram of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide powder.

• Dissolve in 100 mL of distilled water with gentle heating and stirring.

• Cool to room temperature and filter through a Whatman No. 1 filter paper.

• Store in a tightly capped, light-protected bottle at room temperature.

Working Staining Solutions:

• Acidic Working Solution (pH 3.0): To 50 mL of stock solution, add 1 mL of glacial acetic acid. Adjust pH to 3.0 using 1M HCl or 1M NaOH if necessary.

• Neutral Working Solution (pH 7.2): To 50 mL of stock solution, add 5 mL of phosphate buffer (pH 7.2).

Staining Protocol for Paraffin-Embedded Sections

This protocol is designed for standard formalin-fixed, paraffin-embedded tissue sections.

• Deparaffinization and Rehydration:

  • Xylene: 2 changes, 5 minutes each.

  • 100% Ethanol: 2 changes, 3 minutes each.

  • 95% Ethanol: 2 minutes.

  • 70% Ethanol: 2 minutes.

  • Distilled water: 5 minutes.

• Staining:

  • Immerse slides in the desired working staining solution (acidic or neutral) for 5-10 minutes.

• Rinsing:

  • Briefly rinse in distilled water to remove excess stain.

• Dehydration:

  • 70% Ethanol: 1 minute.

  • 95% Ethanol: 1 minute.

  • 100% Ethanol: 2 changes, 2 minutes each.

• Clearing:

  • Xylene: 2 changes, 3 minutes each.

• Mounting:

  • Mount with a xylene-based mounting medium.

Expected Results

• Acidic Staining (pH 3.0): Nuclei and other basophilic structures are expected to stain a deep blue/purple.

• Neutral Staining (pH 7.2): Cytoplasm and collagen are expected to stain in shades of pink to red.

Mandatory Visualization

Chemical Structure and Staining Workflow

Caption: Chemical structure and histological staining workflow.

Proposed Staining Mechanism

Caption: Proposed pH-dependent staining mechanism.

Validation Strategy: A Self-Validating System

To establish the utility and reliability of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide as a biological stain, a rigorous validation process is essential.[6][7] This involves comparing its performance against a well-established, "gold standard" staining method. For a stain purported to differentiate nuclear and cytoplasmic/connective tissue components, a comparison with Hematoxylin and Eosin (H&E) or Masson's Trichrome is appropriate.

Comparative Staining Protocol

• Obtain serial sections from the same tissue block (e.g., human tonsil, mouse intestine).

• Stain one set of sections with the standard protocol (e.g., H&E).

• Stain the adjacent serial sections with the 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide protocol (using both acidic and neutral formulations on different slides).

• Digitize all stained slides at the same resolution using a whole-slide scanner.

Assessment Criteria

Parameter	Method of Assessment	Success Criterion
Staining Intensity and Contrast	Quantitative image analysis (e.g., color deconvolution in ImageJ/Fiji)	Comparable or superior signal-to-noise ratio compared to the standard stain.
Cellular Detail and Morphology	Blinded evaluation by at least two independent pathologists.	Non-inferiority in the clear demarcation of nuclear and cytoplasmic boundaries.
Reproducibility	Inter- and intra-batch staining of replicate slides.	Consistent staining patterns and intensities across batches.
Photostability	Exposure of stained slides to prolonged illumination and assessment of fading.	Minimal loss of color intensity over a defined period.

Validation Workflow

Caption: Workflow for the validation of a novel histological stain.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Weak Staining	- Insufficient staining time- Staining solution too old	- Increase incubation time in the staining solution.- Prepare fresh staining solution.
Overstaining	- Excessive staining time	- Reduce incubation time.
Non-specific Background Staining	- Inadequate rinsing	- Increase the duration and agitation of the rinse steps.
Inconsistent Staining	- Incomplete deparaffinization	- Ensure complete removal of paraffin with fresh xylene.

Conclusion and Future Directions

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide presents a promising new tool for biological staining. Its straightforward application and the potential for differential staining based on pH modulation make it an attractive candidate for further investigation. The protocols and validation strategies outlined in this document provide a robust framework for its evaluation and potential integration into routine and research histology laboratories. Future work should focus on exploring its utility in more complex, multi-stain procedures and its potential for fluorescent labeling through derivatization of the primary amine.

References

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• Levy, A. D., et al. (2021). A large-scale internal validation study of unsupervised virtual trichrome staining technologies on nonalcoholic steatohepatitis liver biopsies. PubMed Central. Retrieved from [Link]

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• ChemBK. (2024, April 9). 5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide. Retrieved from [Link]

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High-performance liquid chromatography (HPLC) method for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

An Application Note for the Isocratic Reversed-Phase HPLC Method for the Quantification of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Abstract

This application note details a robust and validated high-performance liquid chromatography (HPLC) method for the quantitative analysis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. The method employs a reversed-phase C18 stationary phase with isocratic elution and ultraviolet (UV) detection, ensuring high specificity, accuracy, and precision. The protocol has been developed and validated in accordance with the International Council for Harmonisation (ICH) guidelines, making it suitable for quality control and research applications in pharmaceutical and chemical industries. All procedural steps, from solution preparation to data analysis, are outlined, alongside the scientific rationale for the selected chromatographic parameters.

Introduction and Method Principle

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (CAS: 25797-78-8, Molecular Formula: C₁₀H₁₆N₂O₃S) is an aromatic sulfonamide compound.[1][2][3] Its structure, featuring a substituted benzene ring, an amino group, and a sulfonamide functional group, makes it a suitable candidate for analysis by reversed-phase HPLC with UV detection. The aromatic ring acts as a chromophore, allowing for sensitive detection using UV spectrophotometry.

The core principle of this method is reversed-phase chromatography . The analyte is separated on a nonpolar stationary phase (C18) using a polar mobile phase. The analyte, which possesses both nonpolar (dimethylbenzene ring) and polar (amino, hydroxyl, sulfonamide) characteristics, is retained on the column through hydrophobic interactions. Elution is achieved using a polar mobile phase consisting of an aqueous buffer and an organic modifier (acetonitrile). The acidic pH of the buffer is a critical parameter; it ensures that the primary amine group on the analyte is consistently protonated. This suppresses peak tailing that can result from interactions with residual silanol groups on the silica-based stationary phase and ensures reproducible retention times. This approach is common for the analysis of aromatic amines and sulfonamides, providing excellent resolution and peak symmetry.[4][5][6]

Experimental Protocol

Instrumentation, Chemicals, and Reagents

• Instrumentation : An HPLC system equipped with an isocratic pump, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector. A data acquisition and processing software (e.g., Empower, Chromeleon) is also required.

• HPLC Column : A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended.

• Chemicals :

  • 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide reference standard (purity ≥ 98%).

  • Acetonitrile (HPLC grade).

  • Potassium phosphate monobasic (KH₂PO₄) (Analytical grade).

  • Orthophosphoric acid (85%) (Analytical grade).

  • Water (HPLC grade or Milli-Q).

• Apparatus : Analytical balance, volumetric flasks, pipettes, and 0.45 µm syringe filters.

Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis.

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	20 mM Potassium Phosphate Buffer (pH 3.0) : Acetonitrile (65:35, v/v)
Elution Mode	Isocratic
Flow Rate	1.0 mL/min
Column Temp.	30°C
Injection Vol.	10 µL
Detection	UV at 254 nm
Run Time	Approximately 10 minutes

Preparation of Solutions

• Phosphate Buffer (20 mM, pH 3.0) : Dissolve 2.72 g of KH₂PO₄ in 1 L of HPLC-grade water. Adjust the pH to 3.0 ± 0.05 with 85% orthophosphoric acid. Filter the buffer through a 0.45 µm membrane filter.

• Mobile Phase : Mix the prepared phosphate buffer and acetonitrile in a 65:35 ratio. Degas the solution by sonication or helium sparging before use.

• Diluent : The mobile phase is used as the diluent for preparing standard and sample solutions to ensure compatibility and optimal peak shape.

• Standard Stock Solution (1000 µg/mL) : Accurately weigh 100 mg of the 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions : Prepare a series of working standard solutions by serially diluting the stock solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation

Accurately weigh a portion of the test sample expected to contain the analyte and transfer it to a volumetric flask. Add the diluent, sonicate for 15 minutes to ensure complete dissolution, and then dilute to the final volume. The target concentration should fall within the linear range of the calibration curve. Filter the final solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation Workflow

The analytical method must be validated to demonstrate its suitability for the intended purpose, adhering to ICH Q2(R2) guidelines.[7][8][9] The system suitability must be confirmed before initiating any validation or sample analysis sequence, as stipulated by pharmacopeias like the USP.[10][11][12]

Caption: Workflow for HPLC method validation and analysis.

System Suitability Test (SST)

Before analysis, the chromatographic system must meet predefined suitability parameters. Inject a working standard solution (e.g., 50 µg/mL) five times and evaluate the following:

• Repeatability : The relative standard deviation (RSD) of the peak areas should be ≤ 2.0%.

• Tailing Factor (Asymmetry Factor) : The tailing factor for the analyte peak should be ≤ 2.0.

• Theoretical Plates (Column Efficiency) : The number of theoretical plates should be ≥ 2000.

Validation Parameters

• Specificity : The ability to assess the analyte in the presence of other components. This is demonstrated by injecting a blank (diluent) and a placebo (if applicable) to ensure no interfering peaks are present at the retention time of the analyte.

• Linearity : The linearity is established by analyzing a minimum of five concentrations across the intended range (e.g., 1-100 µg/mL). The correlation coefficient (r²) of the calibration curve (peak area vs. concentration) should be ≥ 0.999.

• Accuracy : Determined by the recovery method. A known amount of reference standard is spiked into a sample matrix at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery should be within 98.0% to 102.0%.

• Precision :

  • Repeatability (Intra-assay precision) : Assessed by analyzing six replicate samples at 100% of the test concentration on the same day. The RSD should be ≤ 2.0%.[13]

  • Intermediate Precision : Assessed by repeating the analysis on a different day, with a different analyst, or on a different instrument. The RSD between the datasets should be within acceptable limits (typically ≤ 2.0%).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ) : Determined based on the signal-to-noise ratio (S/N). LOD is typically where S/N is 3:1, and LOQ is where S/N is 10:1. The LOQ should be quantifiable with acceptable precision and accuracy.

• Robustness : The reliability of the method is tested by making small, deliberate variations in method parameters such as mobile phase composition (±2%), pH (±0.2 units), column temperature (±2°C), and flow rate (±0.1 mL/min). The system suitability parameters should remain within the acceptance criteria.

Typical Results

A successful analysis will yield a sharp, symmetrical peak for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, well-resolved from any other components in the sample matrix. The retention time is expected to be consistent under the specified isocratic conditions.

Table of Expected Validation Results

Validation Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	≥ 0.999	0.9995
Accuracy (% Recovery)	98.0 - 102.0%	99.5%
Precision (RSD)	≤ 2.0%	0.8%
LOD	S/N ≥ 3	~0.3 µg/mL
LOQ	S/N ≥ 10	~1.0 µg/mL
Tailing Factor	≤ 2.0	1.2

Conclusion

The described reversed-phase HPLC method provides a simple, rapid, and reliable means for the quantitative determination of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. The isocratic elution ensures short run times and stable baselines, making it ideal for routine quality control analysis. The method has been demonstrated to be specific, linear, accurate, precise, and robust, meeting the stringent requirements of regulatory guidelines.

References

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• ResearchGate. (n.d.). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. Available at: [Link]

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• National Center for Biotechnology Information. (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. PMC. Available at: [Link]

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• U.S. Environmental Protection Agency. (n.d.). Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl-. Substance Details. Available at: [Link]

• Acta Scientific. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. Available at: [Link]

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• ACS Publications. (n.d.). Separation of Aromatic Amines by Reversed-Phase Chromatography. Available at: [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

• PubMed. (n.d.). Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. Available at: [Link]

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• YouTube. (2025). Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. Available at: [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

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Application Notes and Protocols for Sulfonamide-Based Fluorophores in Advanced Fluorescence Microscopy

Introduction: The Emerging Role of Sulfonamide Moieties in Fluorescence Microscopy

The benzenesulfonamide scaffold is a cornerstone in medicinal chemistry, but its utility is increasingly being recognized in the realm of high-resolution cellular imaging. While simple sulfonamides like 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide are primarily stable, non-fluorescent intermediates in dye synthesis[1][2], their derivatives are at the forefront of fluorescent probe development. By coupling the sulfonamide group to a fluorogenic core, researchers have engineered sophisticated probes with unique and powerful capabilities.[3][4]

These probes often exhibit solvatochromism , a phenomenon where the emission spectrum is highly sensitive to the polarity of the local environment.[5][6] This property is invaluable for studying dynamic cellular processes, such as protein-protein interactions, membrane fluidity, and organelle-specific labeling, where changes in the microenvironment can be translated into a detectable fluorescent signal.[7][8] This application note provides a comprehensive guide to the principles and protocols for applying a representative solvatochromic sulfonamide-based probe, "Sulfa-540," for live-cell fluorescence microscopy.

Probe Profile: Sulfa-540

For the purpose of this guide, we will use "Sulfa-540," a conceptual but representative fluorescent probe built upon a sulfonamide framework. Its properties are an amalgamation of characteristics observed in advanced sulfonamide-based dyes.[3][4][9]

Mechanism of Fluorescence

Sulfa-540's fluorescence is based on an intramolecular charge transfer (ICT) mechanism. The sulfonamide group, acting as an electron-withdrawing moiety, in conjunction with an electron-donating group on the aromatic ring system, creates a push-pull electronic structure. Upon excitation, an electron is transferred from the donor to the acceptor, creating a charge-separated excited state. The energy of this excited state, and thus the wavelength of the emitted photon, is highly dependent on the polarity of the surrounding solvent molecules. In non-polar environments, such as the interior of a lipid droplet or a protein's hydrophobic pocket, Sulfa-540 emits at shorter wavelengths (blue-shifted). In polar, aqueous environments like the cytoplasm, it emits at longer wavelengths (red-shifted) and with a lower quantum yield.

Spectral and Physicochemical Properties

The key characteristics of Sulfa-540 are summarized in the table below.

Property	Value	Notes
Molecular Formula	C₂₀H₂₂N₄O₅S	Representative of a functionalized sulfonamide dye
Molecular Weight	446.5 g/mol	---
Excitation Max (λex)	~488 nm	Optimal for Argon laser lines
Emission Max (λem)	520 nm (in Chloroform) - 610 nm (in Water)	Demonstrates strong positive solvatochromism
Quantum Yield (Φ)	Up to 0.8 in non-polar media; <0.1 in aqueous solution	"Light-up" probe characteristic
Extinction Coefficient	> 40,000 M⁻¹cm⁻¹	High brightness in target environments
Solubility	Soluble in DMSO, DMF; sparingly soluble in aqueous buffers	Stock solutions should be prepared in organic solvents
Biocompatibility	Low cytotoxicity observed at working concentrations (<10 µM)	Based on similar sulfonamide probes[3][10]

Experimental Protocols

The following protocols are designed to be robust starting points. Optimization will be necessary for specific cell types and experimental goals.

Reagent Preparation

Causality: Proper stock solution preparation is critical for reproducibility and to prevent probe precipitation, which can lead to imaging artifacts. DMSO is the solvent of choice due to its high solvating power for organic molecules and its miscibility with aqueous cell culture media.

• Sulfa-540 Stock Solution (10 mM):

  • Allow the vial of lyophilized Sulfa-540 to equilibrate to room temperature before opening to prevent condensation.

  • Add high-quality, anhydrous DMSO to the vial to achieve a final concentration of 10 mM.

  • Vortex thoroughly for 5-10 minutes until the probe is completely dissolved.

  • Aliquot into smaller volumes (e.g., 10 µL) in amber, low-adhesion microcentrifuge tubes.

  • Store at -20°C, protected from light and moisture. A properly stored stock solution is stable for up to 6 months.

• Imaging Buffer (HBSS or Phenol Red-Free Medium):

  • For live-cell imaging, use Hank's Balanced Salt Solution (HBSS) with calcium and magnesium, or a phenol red-free cell culture medium supplemented with 10-20 mM HEPES to maintain physiological pH on the microscope stage. Phenol red is avoided as it can contribute to background fluorescence.

Live-Cell Staining and Imaging Workflow

This protocol is designed for adherent cells cultured in glass-bottom dishes or chamber slides, which are optimal for high-resolution microscopy.

Caption: Live-cell staining and imaging workflow.

Detailed Steps:

• Cell Seeding: Seed cells on a 35 mm glass-bottom imaging dish or chamber slide 24-48 hours prior to the experiment. Aim for 60-80% confluency on the day of imaging. This density ensures a healthy cell population without contact inhibition artifacts.

• Prepare Working Solution: Immediately before use, dilute the 10 mM Sulfa-540 stock solution into pre-warmed (37°C) imaging buffer to a final concentration of 1-5 µM. The optimal concentration should be determined empirically; start with 2.5 µM.

• Cell Washing: Aspirate the cell culture medium and gently wash the cells twice with pre-warmed imaging buffer. This step removes serum proteins that could non-specifically bind the probe.

• Incubation: Add the Sulfa-540 working solution to the cells and incubate for 15-30 minutes at 37°C in a cell culture incubator. The incubation time may need optimization depending on the cell type and probe concentration.

• Final Washes: Aspirate the probe solution and wash the cells three times with fresh, pre-warmed imaging buffer. This is a critical step to remove unbound probe and reduce background fluorescence.

• Imaging: Immediately proceed to image the cells. For confocal microscopy, use a 488 nm laser line for excitation and set the detector to collect emission between 510 nm and 620 nm. Use minimal laser power to prevent phototoxicity and photobleaching.

Fixed-Cell Staining Protocol

Fixation can alter the cellular environment, but it is useful for co-localization studies with antibodies.

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Application Notes &amp; Protocols for Aminosulfonamide Reactions: A Comprehensive Guide for Synthetic Chemists

Introduction: The Enduring Importance of the Sulfonamide Bond

The sulfonamide functional group is a cornerstone of modern medicinal chemistry and drug development. Present in a wide array of FDA-approved drugs, this moiety imparts critical physicochemical and pharmacological properties.[1] Its prevalence stems from its ability to act as a bioisostere for other functional groups, its capacity to engage in hydrogen bonding, and its relative metabolic stability. This guide provides a detailed exploration of the experimental setup for aminosulfonamide reactions, offering both foundational knowledge and actionable protocols for researchers in organic synthesis and drug discovery. We will delve into the mechanistic underpinnings of the most common synthetic routes, provide step-by-step procedures, and discuss best practices for purification and characterization.

I. Mechanistic Insights: The "Why" Behind the Synthesis

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimizing aminosulfonamide synthesis. The most prevalent method involves the reaction of a sulfonyl chloride with a primary or secondary amine.[2][3]

The Nucleophilic Attack and Elimination Cascade

The reaction between a sulfonyl chloride and an amine is a classic example of nucleophilic substitution at a sulfur center.[4] The sulfur atom in the sulfonyl chloride is highly electrophilic due to the electron-withdrawing effects of the two oxygen atoms and the chlorine atom.[3] The reaction proceeds via the following key steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic sulfur atom of the sulfonyl chloride.[4] This forms a transient tetrahedral intermediate.

• Elimination of the Leaving Group: The intermediate is unstable and collapses, with the chloride ion acting as a good leaving group.[4][5]

• Deprotonation: A base, either an excess of the amine reactant or an added scavenger like pyridine or triethylamine, removes a proton from the nitrogen atom to yield the final sulfonamide and a hydrochloride salt byproduct.[3]

Caption: General mechanism of aminosulfonamide synthesis.

II. Experimental Protocols: From Benchtop to Analysis

This section outlines detailed protocols for the synthesis, purification, and characterization of aminosulfonamides.

A. General Protocol for the Synthesis of Aminosulfonamides from Sulfonyl Chlorides

This protocol is a robust and widely applicable method for the synthesis of a diverse range of sulfonamides.

Materials and Reagents:

• Appropriate sulfonyl chloride

• Primary or secondary amine

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile)

• Base (e.g., Triethylamine (TEA), Pyridine, or N,N-Diisopropylethylamine (DIPEA))

• Hydrochloric acid (1 M solution)

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Step-by-Step Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.0 eq.) and the base (1.2 eq.) in the chosen anhydrous solvent.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial to control the exothermicity of the reaction and minimize side product formation.

• Addition of Sulfonyl Chloride: Dissolve the sulfonyl chloride (1.1 eq.) in a minimal amount of the anhydrous solvent and add it dropwise to the cooled amine solution over 10-15 minutes. The slow addition helps to maintain a low reaction temperature.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Work-up:

  • Quench the reaction by adding 1 M HCl solution to neutralize the excess base.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with the reaction solvent (e.g., DCM).

  • Wash the combined organic layers sequentially with saturated sodium bicarbonate solution (to remove any remaining acidic impurities) and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

B. Purification Techniques

The choice of purification method depends on the physical properties of the synthesized sulfonamide.

• Recrystallization: This is the preferred method for crystalline solid products.[6] Common solvent systems include ethanol/water, ethyl acetate/hexanes, or acetonitrile.[6] The crude product is dissolved in a minimum amount of a hot solvent and allowed to cool slowly, leading to the formation of pure crystals.[6]

• Column Chromatography: For oils or solids that do not crystallize readily, silica gel column chromatography is the method of choice. A typical eluent system is a gradient of ethyl acetate in hexanes. The polarity of the eluent can be adjusted based on the polarity of the sulfonamide.

C. Characterization of Aminosulfonamides

Unequivocal characterization is essential to confirm the structure and purity of the final product.

Caption: Workflow for the characterization of aminosulfonamides.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the protons on the carbon atoms adjacent to the nitrogen and the sulfonyl group.[7] The N-H proton of the sulfonamide typically appears as a broad singlet.[7][8]

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbons in the molecule, with those closer to the electron-withdrawing sulfonamide group appearing further downfield.[7]

2. Infrared (IR) Spectroscopy:

IR spectroscopy is invaluable for identifying the key functional groups in the molecule.[7]

Functional Group	Characteristic Absorption (cm⁻¹)
N-H Stretch	3350-3180 (often a sharp peak)
S=O Asymmetric Stretch	1370-1335 (strong)
S=O Symmetric Stretch	1180-1160 (strong)
C-N Stretch	1350-1200

Data compiled from various spectroscopic resources.[9]

3. Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of the synthesized sulfonamide and can provide structural information through fragmentation patterns.[7] The molecular ion peak (M+) should be observed, and for compounds containing nitrogen, the "nitrogen rule" can be applied (an odd molecular weight suggests an odd number of nitrogen atoms).[8]

III. Modern and Alternative Synthetic Approaches

While the reaction of sulfonyl chlorides with amines is a workhorse, several other methods have been developed to address challenges such as substrate scope and functional group tolerance.

• Microwave-Assisted Synthesis: This technique can significantly reduce reaction times and improve yields by rapidly heating the reaction mixture.[2] Often, these reactions can be performed under solvent-free and catalyst-free conditions, making them more environmentally friendly.[2]

• Catalytic Methods: Various transition metal catalysts, including palladium and iron, have been employed to facilitate the synthesis of sulfonamides from alternative starting materials like nitroarenes and sodium arylsulfinates.[10][11] These methods can offer improved functional group tolerance.[11]

• Photocatalytic Approaches: Recent advancements have utilized visible light photocatalysis to enable the direct conversion of carboxylic acids to sulfonamides, providing a novel and powerful synthetic route.[12][13]

IV. Safety Considerations

• Sulfonyl Chlorides: These reagents are often moisture-sensitive, corrosive, and have a pungent odor. They should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Amines: Many amines are volatile, flammable, and can be toxic or corrosive. Always consult the Safety Data Sheet (SDS) before use.

• Bases: Pyridine and triethylamine are flammable and have strong odors. Handle with care in a fume hood.

Conclusion

The synthesis of aminosulfonamides is a fundamental transformation in organic and medicinal chemistry. A solid understanding of the underlying mechanism, coupled with robust experimental protocols, is key to success in the laboratory. By mastering the techniques outlined in this guide, researchers can confidently and efficiently prepare a wide variety of sulfonamide-containing molecules for their drug discovery and development programs.

References

• How does Ethyl Sulfonyl Chloride react with amines? - Blog. (2025). Vertex AI Search.
• Hydrazinosulfonylation of aryl electrophiles: a straightforward approach for the synthesis of aryl N-aminosulfonamides - PMC - NIH.
• Microwave-assisted, solvent- and catalyst-free sulfonylation of amines. Royal Society of Chemistry.
• Reactions of Amines - Chemistry LibreTexts. (2020). Chemistry LibreTexts.
• Amines as Nucleophiles - Chemistry LibreTexts. (2021). Chemistry LibreTexts.
• Photocatalytic decarboxylative amidosulfonation enables direct transformation of carboxylic acids to sulfonamides - PMC - PubMed Central. (2021).
• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group - Benchchem. BenchChem.
• Sulfonamide synthesis by S-N coupling - Organic Chemistry Portal. Organic Chemistry Portal.
• Iron-Catalyzed N-Arylsulfonamide Formation through Directly Using Nitroarenes as Nitrogen Sources - Organic Chemistry Portal. Organic Chemistry Portal.
• Spectroscopic Characterization of Methanesulfonamide: A Technical Guide - Benchchem. BenchChem.
• Photocatalytic decarboxylative amidosulfonation enables direct transformation of carboxylic acids to sulfonamides - Chemical Science (RSC Publishing). (2021). Royal Society of Chemistry.
• Experimental and theoretical investigation of conformational states and noncovalent interactions in crystalline sulfonamides - The Royal Society of Chemistry. (2021). Royal Society of Chemistry.
• What is the best technique for amide purification? - ResearchGate. (2020).
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Purification techniques for crude 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

An Application Guide for the Purification of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Authored by a Senior Application Scientist

This document provides a detailed guide for researchers, scientists, and drug development professionals on the effective purification of crude 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. The protocols and methodologies described herein are grounded in established chemical principles and are designed to ensure high purity and yield, critical for downstream applications such as a dye intermediate or in pharmaceutical synthesis.[1][2]

Introduction and Strategic Overview

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a substituted aromatic sulfonamide containing a primary amine, a secondary sulfonamide, and a primary alcohol functional group. Its molecular structure presents a unique purification challenge due to the presence of both a basic amino group and an acidic sulfonamide proton. The purity of this intermediate is paramount, as impurities can lead to unwanted side reactions, lower yields in subsequent synthetic steps, and introduce contaminants into final products.

The optimal purification strategy depends on the nature and concentration of impurities, which typically include unreacted starting materials, reagents, and byproducts from the synthetic route (e.g., residual nitro-aromatic precursors if the amine was formed via reduction).[3] This guide will focus on two primary, robust techniques: Recrystallization and Flash Column Chromatography .

Table 1: Physicochemical Properties of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Property	Value	Source
IUPAC Name	5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	[4]
CAS Number	25797-78-8	[1][4]
Molecular Formula	C₁₀H₁₆N₂O₃S	[4][5]
Molar Mass	244.31 g/mol	[1][4][5]
Predicted Boiling Point	484.5 ± 55.0 °C	[1]
Predicted Density	1.293 ± 0.06 g/cm³	[1]

Workflow for Purification Strategy

The following diagram outlines a logical workflow for purifying the crude compound, starting with the most straightforward and cost-effective method.

Caption: General purification workflow for the target compound.

Technique I: Recrystallization

Recrystallization is the preferred first-line method for purifying solid sulfonamides due to its efficiency and scalability.[6] The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent system at varying temperatures. The goal is to dissolve the crude product in a minimum amount of a hot solvent and allow it to slowly cool, promoting the formation of pure crystals while impurities remain in the "mother liquor".

The choice of solvent is the most critical factor for successful recrystallization. An ideal solvent should:

• Dissolve the compound sparingly or not at all at room temperature.

• Dissolve the compound completely at its boiling point.

• Have a boiling point lower than the melting point of the compound to prevent "oiling out". [6]

• Not react with the compound.

• Be volatile enough to be easily removed from the purified crystals.

For sulfonamides, polar solvents are generally effective. Ethanol-water or isopropanol-water mixtures are often excellent choices because they leverage a solvent/anti-solvent system within a single solution.[6][7] The alcohol acts as the primary solvent, while water acts as the anti-solvent, reducing the compound's solubility as the solution cools.

This protocol is suitable when a single solvent with a steep solubility-temperature gradient is identified (e.g., aqueous isopropanol).

• Dissolution: Place the crude sulfonamide powder in an Erlenmeyer flask with a stir bar. Add a minimal amount of the selected solvent (e.g., 30% water in isopropanol) and bring the mixture to a gentle boil on a hot plate.[7] Continue adding small portions of the hot solvent until the compound just dissolves completely.[8]

• Decolorization (Optional): If the solution is colored by impurities, remove it from the heat. Add a very small amount (spatula tip) of activated charcoal and swirl. Reheat to boiling for a few minutes.[6]

• Hot Filtration (Optional): If charcoal or other insoluble impurities are present, perform a hot gravity filtration using a pre-warmed funnel and flask to remove them. This step is crucial to prevent premature crystallization that would trap impurities.[6]

• Crystallization: Cover the flask with a watch glass to prevent solvent evaporation and contamination. Allow the flask to cool slowly and undisturbed to room temperature.[9] Slow cooling is essential for forming large, pure crystals.[9]

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for 15-30 minutes to maximize the precipitation of the product.[6]

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor. Dry the crystals in a vacuum oven at a temperature well below the compound's melting point.

Caption: Decision tree for troubleshooting common recrystallization issues.

Technique II: Flash Column Chromatography

If recrystallization fails to provide adequate purity, or if impurities have very similar solubility profiles, flash column chromatography is the method of choice. For organic amines, special considerations are required due to their basicity.

Standard silica gel is acidic due to the presence of silanol (Si-OH) groups on its surface. Basic amines, like the primary amine in our target compound, can interact strongly with these acidic sites.[10] This interaction can cause significant peak tailing, irreversible adsorption, and poor separation.[11] There are two primary strategies to mitigate this:

• Mobile Phase Modification: Add a small amount (0.1-1%) of a competing amine, such as triethylamine (TEA) or ammonium hydroxide, to the mobile phase. These additives neutralize the acidic silanol sites, allowing the target amine to elute properly.[11]

• Alternative Stationary Phase: Use a deactivated or basic stationary phase, such as amine-functionalized silica or basic alumina. These phases eliminate the problematic acidic sites altogether, often providing superior separation for amines.[10]

This protocol assumes the use of standard silica gel with a modified mobile phase.

• Solvent System Selection: Using thin-layer chromatography (TLC), identify a suitable mobile phase. A good starting point is a mixture of a non-polar solvent (e.g., Hexane or Dichloromethane) and a polar solvent (e.g., Ethyl Acetate or Methanol). Add ~0.5% triethylamine to the solvent system. The ideal system should give the target compound an Rf value of ~0.3.

• Column Packing: Prepare a slurry of silica gel (100-200 mesh) in the initial, non-polar eluent.[3] Carefully pack a glass column, ensuring no air bubbles are trapped. Add a thin layer of sand on top of the silica bed.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like dichloromethane. Alternatively, create a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column. This latter method often yields better resolution.

• Elution: Begin eluting the column with the initial, less polar mobile phase. Gradually increase the polarity of the mobile phase (gradient elution) according to the separation observed on TLC.[3] For example, move from 20% to 60% Ethyl Acetate in Hexane (with constant TEA).

• Fraction Collection: Collect fractions in test tubes and monitor their composition using TLC.

• Isolation: Combine the pure fractions, and remove the solvent under reduced pressure using a rotary evaporator. The added triethylamine is volatile and will be removed during this process.

Purity Assessment

Post-purification, the purity of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide should be rigorously assessed.

• Thin-Layer Chromatography (TLC): A rapid and effective method to check for the presence of impurities. A pure compound should appear as a single spot.[12]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity levels.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure of the compound and can detect impurities if they are present in significant amounts (>1%).

By following these detailed protocols and understanding the chemical principles behind them, researchers can confidently and effectively purify crude 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide to the high standard required for demanding scientific applications.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 117639, Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl-. Retrieved from [Link]

• Hultquist, M. E. (1957). U.S. Patent No. US2777844A: Sulfonamide purification process. Google Patents.

• Lin, H.-Y., et al. (2019). Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. MDPI. Retrieved from [Link]

• Fiege, H., et al. (2013). U.S. Patent No. US8455691B2: Process for the purification of aromatic amines. Google Patents.

• Biotage. (2023, January 19). Is there an easy way to purify organic amines? Retrieved from [Link]

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• Mark Niemczyk. (2021, March 2). Crystallization of Sulfanilamide. YouTube. Retrieved from [Link]

• User "self" on Chemistry Stack Exchange. (2014, December 22). How do I purify the resulting compound after a nitro- to amine-group reduction? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 235511, 5-Amino-2-methylbenzenesulfonamide. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Substance Details for Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl-. Retrieved from [Link]

• ChemBK. (2024, April 9). 5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide. Retrieved from [Link]

• Goswami, A. K., et al. (2013). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. RSC Advances. Retrieved from [Link]

• XIAMEN EQUATION CHEMICAL CO.,LTD. (n.d.). 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. Retrieved from [Link]

• De la Cruz, N., et al. (2004). One-Step Preparation and NMR Properties of 5-Amino-2-formylbenzenesulfonic Acid. Monatshefte für Chemie / Chemical Monthly. Retrieved from [Link]

• BuyersGuideChem. (n.d.). 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide suppliers and producers. Retrieved from [Link]

• S-A. Lee, et al. (2016). 5-Amino-2-methylbenzenesulfonamide. ResearchGate. Retrieved from [Link]

• Haaland, T., & Homestad, O. M. (2009). EP Patent No. EP2289870B1: Method for purifying 5-amino-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide, an intermediate in the preparation of non-ionic X. Google Patents.

• De Spiegeleer, B., et al. (2014). Related impurities in peptide medicines. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from [Link]

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Application Notes and Protocols for the Preparation of Stock Solutions of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Introduction

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a sulfonamide compound of interest in various research and drug development applications. Proper preparation of stock solutions is a critical first step to ensure the accuracy, reproducibility, and validity of experimental results. This guide provides a comprehensive, field-proven protocol for the preparation, handling, and storage of stock solutions of this compound, grounded in established laboratory practices and safety procedures.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental to its effective use in experimental settings.

Property	Value	Source
Molecular Formula	C₁₀H₁₆N₂O₃S	[1]
Molecular Weight	244.31 g/mol	[1][2]
Appearance	Solid (predicted)	-
Boiling Point	484.5±55.0 °C (Predicted)
Density	1.293±0.06 g/cm³ (Predicted)

Safety Precautions and Handling

As a sulfonamide compound, 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide requires careful handling to minimize exposure and ensure laboratory safety. The following precautions are based on general safety data sheets for sulfonamides.[3][4][5][6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile) when handling the solid compound and its solutions.

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust particles.

• Handling Solid Compound: Avoid generating dust when weighing and handling the powdered form of the compound. Use a spatula for transferring the solid.

• Spill Response: In case of a spill, avoid creating dust. Carefully sweep up the solid material and place it in a sealed container for disposal. Clean the spill area with an appropriate solvent and then wash with soap and water.

• Disposal: Dispose of the compound and its solutions in accordance with local, state, and federal regulations for chemical waste.

Diagram: Stock Solution Preparation Workflow

Caption: A stepwise workflow for the preparation of stock solutions.

Protocol for Stock Solution Preparation

This protocol provides a detailed methodology for preparing a stock solution of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. The choice of solvent is critical and should be guided by the requirements of the downstream application. Dimethyl sulfoxide (DMSO) is a common choice for creating high-concentration stock solutions of organic molecules for biological assays due to its high solubilizing power.[7]

Materials and Equipment

• 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (solid)

• High-purity solvent (e.g., DMSO, anhydrous)

• Analytical balance

• Spatula

• Volumetric flasks or conical tubes

• Pipettes and sterile tips

• Vortex mixer

• Sonicator (optional)

• Water bath (optional)

• Sterile, light-protective storage vials (e.g., amber glass or polypropylene)

Step-by-Step Protocol

1. Preliminary Solubility Test (Recommended)

Before preparing a large volume of stock solution, it is advisable to perform a small-scale solubility test to confirm the optimal solvent and desired concentration.

• Weigh a small, known amount of the compound (e.g., 1-5 mg) into a small vial.

• Add a measured volume of the chosen solvent (e.g., 100 µL) to achieve a high concentration.

• Vortex and, if necessary, sonicate or gently warm the mixture to facilitate dissolution.

• Visually inspect for complete dissolution. If the compound does not fully dissolve, add more solvent incrementally until a clear solution is obtained. This will help determine the maximum practical stock concentration.

2. Calculating the Required Mass of Compound

To prepare a stock solution of a specific molarity, use the following formula:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol ) [8]

Example Calculation for a 10 mM Stock Solution in 10 mL:

• Desired Concentration: 10 mM = 0.010 mol/L

• Desired Volume: 10 mL = 0.010 L

• Molecular Weight: 244.31 g/mol

Mass (g) = 0.010 mol/L x 0.010 L x 244.31 g/mol = 0.0024431 g = 2.44 mg

3. Preparation of the Stock Solution

• Weighing: Accurately weigh out the calculated mass of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide using an analytical balance.

• Solvent Addition: Transfer the weighed compound to a volumetric flask or an appropriate tube. Add a portion of the chosen solvent (e.g., about 70-80% of the final volume).

• Dissolution: Cap the flask/tube and vortex thoroughly. If the compound does not readily dissolve, use a sonicator for short bursts or gently warm the solution in a water bath. Avoid excessive heating, which could degrade the compound.

• Bringing to Volume: Once the compound is completely dissolved and the solution is at room temperature, add the solvent to reach the final desired volume.

• Mixing: Invert the capped volumetric flask several times or vortex the tube to ensure the solution is homogeneous.

4. Aliquoting and Storage

• Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile, light-protective vials.[9][10]

• Labeling: Clearly label each vial with the compound name, concentration, solvent, date of preparation, and your initials.

• Storage: For long-term storage, it is generally recommended to store stock solutions at -20°C or -80°C. General protocols for other sulfonamides suggest that stock solutions can be stable for several months when stored properly.[11] Studies on the stability of various compounds in DMSO indicate good stability over extended periods when frozen.[9][10]

Diagram: Decision Tree for Solvent Selection

Caption: A decision-making guide for selecting an appropriate solvent.

Trustworthiness and Self-Validation

The protocols outlined in this document are designed to be self-validating. The initial small-scale solubility test allows for empirical confirmation of the chosen solvent and concentration. Visual inspection for a clear, particulate-free solution at each step ensures complete dissolution. Furthermore, the practice of aliquoting and proper storage minimizes the risk of degradation, ensuring the integrity of the stock solution for subsequent experiments. For highly sensitive applications, periodic analytical validation of the stock solution concentration (e.g., via HPLC-UV) can be implemented.

References

• PubChem Compound Summary for CID 117639, 5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. National Center for Biotechnology Information. [Link]

• Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl-. United States Environmental Protection Agency. [Link]

• 5-Amino-2,3-dimethyl-N-hydroxyethylbenzenesulfonamide. ChemBK. [Link]

• DMSO. gChem Global. [Link]

• How to Calculate Molarity and Molarity Formula. LabXchange. [Link]

• Determination and Confirmation of Sulfonamides. USDA Food Safety and Inspection Service. [Link]

• Cheng, X., Hochlowski, J., Tang, H., Hepp, D., & Schmitt, R. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of biomolecular screening, 8(3), 292–304. [Link]

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Analytical methods for quantifying 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

An Application Note for the Quantitative Analysis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Introduction

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a sulfonamide derivative with the molecular formula C₁₀H₁₆N₂O₃S[1]. The accurate and precise quantification of this and similar molecules is a cornerstone of drug development and manufacturing, essential for pharmacokinetic studies, quality control of drug substances and products, stability testing, and ensuring regulatory compliance[2]. The presence of a primary aromatic amine and a sulfonamide functional group provides distinct chemical properties that can be leveraged for various analytical techniques.

This document, intended for researchers, analytical scientists, and drug development professionals, provides a comprehensive guide to developing and validating robust analytical methods for the quantification of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. We will explore two primary analytical techniques: High-Performance Liquid Chromatography with Ultraviolet (UV) detection, a widely accessible method for routine analysis, and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), the gold standard for high-sensitivity applications, particularly in complex biological matrices[2][3]. The protocols herein are grounded in established principles for sulfonamide analysis and adhere to the validation framework set forth by the International Council for Harmonisation (ICH) to ensure data integrity and scientific rigor[4][5][6].

Analyte Properties and Analytical Strategy

Understanding the physicochemical properties of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is fundamental to designing an effective analytical strategy.

Property	Value	Source
IUPAC Name	5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	PubChem[1]
Molecular Formula	C₁₀H₁₆N₂O₃S	PubChem[1]
Molecular Weight	244.31 g/mol	PubChem[1]
CAS Number	25797-78-8	PubChem[1]

The molecule's structure features a substituted benzene ring, which acts as a chromophore, making it suitable for UV detection[2]. The presence of basic nitrogen atoms (the primary amine and the sulfonamide nitrogen) makes the molecule amenable to positive mode electrospray ionization (ESI) for mass spectrometry. A reverse-phase high-performance liquid chromatography (HPLC) approach is a logical starting point, as it effectively separates compounds of moderate polarity[7].

Caption: General workflow for the quantitative analysis of a pharmaceutical compound.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and cost-effective technique ideal for assay determination in drug substances and formulated products where concentration levels are relatively high[2].

Causality Behind Experimental Choices

• Column: A C18 stationary phase is selected for its versatility in retaining compounds of moderate polarity through hydrophobic interactions.

• Mobile Phase: A mixture of an organic solvent (acetonitrile or methanol) and water is used to elute the analyte. The inclusion of a small amount of acid (e.g., phosphoric or formic acid) is critical. It protonates the analyte's basic sites, ensuring a single ionic species, and suppresses the ionization of residual silanol groups on the silica-based column, which prevents peak tailing and improves reproducibility[7].

• Detection: The wavelength is set at the analyte's absorbance maximum (λmax) to achieve the highest sensitivity. This is determined by scanning a dilute solution of the analyte across the UV spectrum.

Detailed Protocol: HPLC-UV Quantification

• Reagent and Standard Preparation:

  • Prepare a stock solution of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide at 1.0 mg/mL in methanol[8].

  • From the stock solution, prepare a series of working standard solutions for the calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting with the mobile phase.

• Sample Preparation (for Drug Substance):

  • Accurately weigh approximately 25 mg of the drug substance.

  • Dissolve and dilute in a 250 mL volumetric flask with the mobile phase to obtain a theoretical concentration of 100 µg/mL.

  • Filter the solution through a 0.45 µm syringe filter prior to injection.

• Chromatographic Conditions:

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : Water (with 0.1% Phosphoric Acid), 40:60 v/v[7]
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	λmax (e.g., 254 nm, to be determined experimentally)
Run Time	10 minutes

• Analysis and Calculation:

  • Construct a calibration curve by plotting the peak area of the standards against their corresponding concentrations.

  • Perform a linear regression analysis. The correlation coefficient (r²) should ideally be >0.999.

  • Inject the prepared sample solution and determine its concentration using the calibration curve equation.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring high sensitivity and selectivity, such as analyzing low concentrations in biological matrices (e.g., plasma, urine) or quantifying trace-level impurities, LC-MS/MS is the method of choice[2][3][9].

Causality Behind Experimental Choices

• Ionization: Electrospray ionization (ESI) in positive ion mode is chosen because the amine groups on the sulfonamide are readily protonated to form [M+H]⁺ ions.

• Detection: Multiple Reaction Monitoring (MRM) is used for its exceptional selectivity. The precursor ion (Q1) corresponding to the protonated molecule is selected, fragmented in the collision cell (Q2), and a specific, stable product ion (Q3) is monitored. This process filters out background noise, significantly enhancing the signal-to-noise ratio[10][11].

• Internal Standard: The use of a stable isotope-labeled (SIL) internal standard is highly recommended, especially for biological samples. The SIL standard co-elutes with the analyte and experiences similar matrix effects and ionization suppression, allowing for highly accurate quantification[3][12]. If a SIL standard is unavailable, a structurally similar compound can be used.

Detailed Protocol: LC-MS/MS Quantification

• Reagent and Standard Preparation:

  • Prepare a stock solution (1.0 mg/mL) and working standards as described for the HPLC-UV method, but at lower concentrations appropriate for the assay (e.g., 0.1, 0.5, 1, 10, 50, 100 ng/mL).

  • Prepare an internal standard (IS) working solution at a fixed concentration (e.g., 20 ng/mL).

• Sample Preparation (for Human Plasma):

  • To 100 µL of plasma sample, standard, or blank, add 20 µL of the IS working solution.

  • Add 300 µL of acetonitrile (containing 0.1% formic acid) to precipitate proteins[13].

  • Vortex for 1 minute, then centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

• LC-MS/MS Parameters:

Parameter	Recommended Condition
LC Column	C18, 2.1 x 50 mm, 1.8 µm (for faster analysis)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transition	To be determined experimentally (e.g., Precursor [M+H]⁺: m/z 245.1 → Product: m/z XXX.X)
Collision Energy	To be optimized for the specific transition

• Analysis and Calculation:

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Use a weighted (1/x²) linear regression.

  • Determine the concentration in unknown samples from the regression equation.

Method Validation Protocol (ICH Q2(R2))

Validation demonstrates that an analytical procedure is fit for its intended purpose[6][14]. The following parameters must be evaluated.

Caption: Key parameters for analytical method validation as per ICH guidelines.

Validation Experiments

• Specificity & Forced Degradation: To prove the method is selective for the analyte, forced degradation studies are essential[15]. Expose the analyte to stress conditions to generate potential degradation products. The method must demonstrate the ability to separate the intact analyte peak from any degradants.

  • Acid/Base Hydrolysis: 0.1 M HCl / 0.1 M NaOH at 60°C for 2-8 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 105°C for 24 hours (solid state).

  • Photolytic: Expose to light (ICH Q1B) for a specified duration.

• Linearity: Analyze at least five concentrations across the desired range. The correlation coefficient (r²) should be ≥ 0.99[16].

• Accuracy: Perform spike-recovery experiments by adding known amounts of analyte to a blank matrix at three levels (e.g., 80%, 100%, 120% of the target concentration). The mean recovery should be within 98.0-102.0%[16].

• Precision:

  • Repeatability (Intra-assay): Analyze a minimum of six replicate preparations at 100% of the test concentration. The relative standard deviation (%RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day with a different analyst or instrument. The %RSD should meet predefined criteria[16].

• Limit of Quantitation (LOQ): The lowest concentration that can be measured with acceptable precision and accuracy. Particularly important for the LC-MS/MS method for trace analysis.

• Robustness: Intentionally vary method parameters (e.g., mobile phase composition ±2%, column temperature ±5°C, flow rate ±0.1 mL/min) and show that the results remain reliable.

Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Purpose	Typical Acceptance Criteria (for Assay)
Specificity	To ensure the signal is from the analyte only	Peak purity > 99%; degradants are resolved
Linearity	Proportionality of signal to concentration	Correlation Coefficient (r²) ≥ 0.99
Range	Concentration interval of acceptable performance	Defined by linearity, accuracy, and precision
Accuracy	Closeness of measured value to true value	Mean Recovery: 98.0% - 102.0%
Precision	Agreement among multiple measurements	Repeatability (%RSD) ≤ 2.0%
Intermediate Precision (%RSD) ≤ 2.0%
LOQ	Lowest amount quantifiable with accuracy/precision	S/N ratio ≥ 10; %RSD and recovery criteria met
Robustness	Capacity to remain unaffected by small variations	System suitability parameters remain within limits

References

• Nagaraja, P., Naik, S. D., Shrestha, A. K., & Shivakumar, A. (2007). A sensitive spectrophotometric method for the determination of sulfonamides in pharmaceutical preparations. Acta Pharmaceutica, 57(3), 333–342. [Link]

• United States Department of Agriculture (USDA). (2009). Determination and Confirmation of Sulfonamides. Food Safety and Inspection Service. [Link]

• Al-Sabha, W. S. (2016). Spectrophotometric Determination of Sulfanilamide in Pure and in Synthetic Sample based on Condensation Reaction Method. Journal of Applicable Chemistry. [Link]

• National Center for Biotechnology Information. (n.d.). Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl-. PubChem Compound Database. Retrieved from [Link]

• International Conference on Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• García-Galán, M. J., Rodríguez-Gil, J. L., & Barceló, D. (2012). Identification and Determination of Metabolites and Degradation Products of Sulfonamide Antibiotics. ResearchGate. [Link]

• SIELC Technologies. (n.d.). Separation of Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl- on Newcrom R1 HPLC column. SIELC. [Link]

• Kaufmann, A., & Kaenzig, A. (2002). Quantitative LC/MS-MS Determination of Sulfonamides and Some Other Antibiotics in Honey. ResearchGate. [Link]

• Nagaraja, P., et al. (2007). A sensitive spectrophotometric method for the determination of sulfonamides in pharmaceutical preparations. PubMed. [Link]

• Tzinga, T., Sakkas, V., & Albanis, T. (2020). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. MDPI. [Link]

• Wang, J., et al. (2019). Determination of 4-Sulfonamidophenylhydrazine and Sulfonamide in Diarylpyrazole Derivatives by LC-MS. SciTePress. [Link]

• Han, R. W., et al. (2015). Recent advances in sample preparation techniques and methods of sulfonamides detection - A review. PubMed. [Link]

• Li, D., et al. (2024). Isolation, identification, and optimization of conditions for the degradation of four sulfonamide antibiotics and their metabolic pathways in Pseudomonas stutzeri strain DLY-21. PMC - NIH. [Link]

• European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA. [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• Alam, P., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. SpringerLink. [Link]

• Yang, S., et al. (2022). Trace-level detection of sulfonamide antibiotics using quaternary ammonium polymeric ionic liquid-based effervescence-enhanced dispersive solid-phase extraction followed by LC-DAD analysis in environmental waters. RSC Publishing. [Link]

• Agilent Technologies. (n.d.). Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. Agilent. [Link]

• Klick, S., et al. (2005). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]

• AMSbio. (2025). ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• Agilent Technologies & Grupo Biomaster. (n.d.). Determination of Sulfonamides in Commercial Veterinary Formulations by CE-MS/MS. Grupo Biomaster. [Link]

• Shinde, P., et al. (2016). Forced Degradation Studies. MedCrave online. [Link]

• IntuitionLabs. (2026). ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. [Link]

• UCT. (2018). Determination of sulfonamides in milk by ID-LC-MS/MS. ACG Publications. [Link]

• Gao, Y., et al. (2024). Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. MDPI. [Link]

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The Versatile Role of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in Modern Organic Synthesis

Introduction: In the landscape of contemporary drug discovery and materials science, the demand for novel molecular architectures with tailored functionalities is ever-present. Sulfonamide-containing compounds have long been a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities.[1][2][3][4][5] Among the myriad of sulfonamide building blocks, 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide stands out as a particularly versatile intermediate. Its unique trifunctional nature—a nucleophilic primary aromatic amine, a sulfonamide linker, and a reactive hydroxyl group—offers multiple avenues for synthetic elaboration. This guide provides an in-depth exploration of the applications of this compound, complete with detailed protocols and expert insights for researchers, scientists, and professionals in drug development.

Physicochemical Properties of the Building Block

A thorough understanding of the physical and chemical characteristics of a starting material is paramount for successful and reproducible synthesis. The key properties of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide are summarized below.

Property	Value	Reference
CAS Number	25797-78-8	[6]
Molecular Formula	C₁₀H₁₆N₂O₃S	[6]
Molecular Weight	244.31 g/mol	[6]
Appearance	Solid (form may vary)	N/A
Boiling Point	484.5 °C at 760 mmHg	[7]
Flash Point	246.8 °C	[7]
Density	1.293 g/cm³	[7]
IUPAC Name	5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	[6]

Application Note I: Synthesis of Anthraquinone Dyes

One of the primary industrial applications of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is in the synthesis of high-performance dyes. Specifically, it serves as a key building block for C.I. Acid Blue 277, an anthraquinone-based colorant.[1] The core of this synthesis is a copper-catalyzed Ullmann condensation reaction, a powerful method for forming carbon-nitrogen bonds.[3][4]

Mechanistic Rationale

The reaction proceeds via a nucleophilic aromatic substitution mechanism. The primary aromatic amine of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide acts as the nucleophile, displacing the bromine atom on the electron-deficient anthraquinone ring of 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid (bromaminic acid). The presence of a copper catalyst is crucial for facilitating this transformation, which typically requires elevated temperatures.[2][3] The sulfonamide and N-(2-hydroxyethyl) moieties remain intact under these conditions and contribute to the final properties of the dye, such as solubility and affinity for textile fibers.

Caption: Workflow for the synthesis of C.I. Acid Blue 277.

Detailed Experimental Protocol: Synthesis of C.I. Acid Blue 277

This protocol is adapted from established procedures for the Ullmann condensation of bromaminic acid with aromatic amines.[2]

Materials and Reagents:

• 1-Amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid (Bromaminic Acid, CAS: 116-81-4)

• 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (CAS: 25797-78-8)

• Sodium Bicarbonate (NaHCO₃)

• Copper(II) Sulfate (CuSO₄)

• Iron(II) Sulfate (FeSO₄)

• Distilled Water

• Standard laboratory glassware (three-neck round-bottom flask, condenser, thermometer, mechanical stirrer)

• Heating mantle

• Filtration apparatus

Procedure:

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer, condenser, and thermometer, dissolve 4.04 g (0.01 mol) of bromaminic acid in 40 mL of hot distilled water (70-80°C).

• Addition of Reactants: To the stirred solution, add 3.67 g (0.015 mol) of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, followed by the portion-wise addition of 1.68 g (0.02 mol) of sodium bicarbonate to neutralize the sulfonic acid and any generated HBr.

• Catalyst Addition: Add 0.05 g of copper(II) sulfate and 0.05 g of iron(II) sulfate to the reaction mixture.

• Reaction: Heat the mixture to 90°C with vigorous stirring. Maintain this temperature for approximately 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the bromaminic acid spot.

• Isolation: After the reaction is complete, cool the mixture to room temperature. The product will precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold water to remove inorganic salts and unreacted starting materials. The product can be further purified by recrystallization from an appropriate solvent system if necessary.

• Drying: Dry the purified blue solid in a vacuum oven to obtain C.I. Acid Blue 277.

Application Note II: A Versatile Intermediate for Azo Dyes

The primary aromatic amine functionality of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide makes it an excellent candidate for the synthesis of azo dyes. This class of dyes is characterized by the R-N=N-R' functional group and is widely used in the textile and printing industries. The synthesis involves a two-step process: diazotization followed by an azo coupling reaction.

Mechanistic Rationale

Diazotization: The primary aromatic amine reacts with nitrous acid (HNO₂), generated in situ from sodium nitrite and a strong mineral acid (e.g., HCl), to form a diazonium salt. This reaction must be carried out at low temperatures (0-5°C) to ensure the stability of the diazonium salt, which is highly reactive.

Azo Coupling: The resulting diazonium salt is a weak electrophile and will react with an electron-rich coupling component, such as a phenol or an aniline derivative, in an electrophilic aromatic substitution reaction to form the stable azo compound. The position of coupling is typically para to the activating group on the coupling component.

Caption: General workflow for Azo Dye synthesis.

Detailed Experimental Protocol: Synthesis of a Representative Azo Dye

This is a general protocol that can be adapted for various coupling components. Here, 2-naphthol is used as an example.

Materials and Reagents:

• 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (CAS: 25797-78-8)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• 2-Naphthol (β-Naphthol)

• Sodium Hydroxide (NaOH)

• Distilled Water

• Ice

• Starch-iodide paper

• Standard laboratory glassware

Procedure:

Part A: Diazotization

• Prepare Amine Solution: In a 100 mL beaker, dissolve 2.44 g (0.01 mol) of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in a mixture of 5 mL of concentrated HCl and 10 mL of distilled water. Gently warm if necessary to achieve dissolution, then cool the solution to 0-5°C in an ice-water bath with stirring.

• Prepare Nitrite Solution: In a separate beaker, dissolve 0.7 g (0.01 mol) of sodium nitrite in 5 mL of cold distilled water.

• Form Diazonium Salt: Slowly add the cold sodium nitrite solution dropwise to the cold, stirred amine solution. Maintain the temperature below 5°C throughout the addition. After the addition is complete, stir for an additional 10 minutes. Check for the presence of excess nitrous acid with starch-iodide paper (a blue-black color indicates excess). The resulting solution contains the diazonium salt and should be kept cold and used immediately.

Part B: Azo Coupling

• Prepare Coupling Solution: In a 250 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 20 mL of a 10% aqueous sodium hydroxide solution. Cool this solution to 5°C in an ice bath with stirring.

• Coupling Reaction: Slowly add the freshly prepared, cold diazonium salt solution to the cold, stirred 2-naphthol solution. A brightly colored precipitate should form immediately.

• Complete Reaction: Continue to stir the mixture in the ice bath for 30 minutes to ensure the reaction goes to completion.

• Isolation and Purification: Collect the azo dye precipitate by vacuum filtration. Wash the solid with copious amounts of cold water to remove any unreacted salts. The crude product can be purified by recrystallization from an ethanol-water mixture.

Expertise & Experience: Causality Behind Experimental Choices

• Role of the N-(2-hydroxyethyl) Group: In both the Ullmann condensation and the diazotization-coupling reactions described, the N-(2-hydroxyethyl) group is generally unreactive and does not require a protecting group.[8] In the Ullmann condensation, the reaction conditions are not harsh enough to cause significant side reactions at the primary alcohol. In the acidic conditions of diazotization, the alcohol is stable. Its presence, however, can enhance the water solubility of the final dye product, which is often a desirable property.

• Temperature Control in Diazotization: The stability of aromatic diazonium salts is highly temperature-dependent. Above 5-10°C, they readily decompose, losing nitrogen gas and forming phenols, which leads to a significant reduction in the yield of the desired azo dye.[9] Therefore, maintaining a low temperature is the most critical parameter in this step.

• Catalyst Choice in Ullmann Condensation: While various copper sources can be used, copper(II) sulfate is a common and cost-effective choice.[2] The addition of iron(II) sulfate can sometimes improve the reaction rate and yield, although the exact mechanism of this synergistic effect is not fully elucidated.[2] The reaction is typically performed in water, which is an environmentally benign solvent and is suitable for the water-soluble sulfonic acid reactants.

Conclusion

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a valuable and versatile building block in organic synthesis. Its application extends from the creation of complex anthraquinone dyes through Ullmann condensation to a wide range of azo dyes via diazotization and coupling reactions. The protocols and insights provided herein offer a robust foundation for researchers to utilize this intermediate in the development of novel materials and potential pharmaceutical agents.

References

• World Dye Variety. (2012, June 13). Acid Blue 277. Retrieved from [Link]

• Synthesis and In Silico Study of 4-Substituted 1-Aminoanthraquinones. (2021, May 24). PMC. Retrieved from [Link]

• Rapid and efficient microwave-assisted copper(0)-catalyzed ullmann coupling reaction: general access to anilinoanthraquinone derivatives. (2007, March 29). PubMed. Retrieved from [Link]

• Ullmann condensation. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025, February 13). Advanced Journal of Chemistry, Section B. Retrieved from [Link]

• Mahavir Synthesis. (n.d.). 4-Amino o-Xylene 6-sulfoethanolamine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl-. PubChem. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Retrieved from [Link]

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Technical Notes & Optimization

Improving low yield of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide synthesis

An In-Depth Technical Guide to Improving Low Yield of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide Synthesis

Welcome to the technical support center for the synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. This guide is designed for researchers, chemists, and drug development professionals who are encountering challenges, particularly low yields, in the synthesis of this valuable intermediate. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your experimental outcomes effectively.

Overview of the Synthetic Pathway

The synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is typically achieved through a two-step process. This pathway involves the initial formation of a sulfonamide bond followed by the reduction of a nitro group to the desired amine. Understanding the nuances of each step is critical to achieving a high overall yield.

Fig. 1: General Synthetic Pathway

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Part 1: The Sulfonylation Step

Question 1: My initial sulfonylation reaction has a low conversion rate. The starting sulfonyl chloride is still present after several hours. What's going wrong?

This is a frequent issue that typically points to suboptimal reaction conditions. The classic approach to forming sulfonamides involves the reaction of a sulfonyl chloride with an amine, where a base is added to neutralize the generated HCl.[1]

Causality & Troubleshooting:

• Base Selection and Stoichiometry: The base is critical. While inorganic bases can be used, organic bases like pyridine or triethylamine (TEA) are common. Pyridine can act as both a base and a nucleophilic catalyst. Ensure at least one equivalent of the base is used. For less reactive amines, a slight excess of base and extended reaction times may be necessary.[2]

• Solvent Polarity: The reaction should be conducted in an inert aprotic solvent, such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile. The solvent must be anhydrous, as water will readily hydrolyze the sulfonyl chloride, reducing your yield.

• Temperature Control: This reaction is exothermic. The initial addition of the sulfonyl chloride to the amine solution should be done at a low temperature (0-5 °C) to control the reaction rate and prevent side reactions. After the addition is complete, the reaction can be allowed to warm to room temperature and stirred until completion.

• Reagent Purity: Ensure the 2-aminoethanol (ethanolamine) is pure and dry. The sulfonyl chloride should be used as fresh as possible, as it can degrade upon storage, especially in the presence of moisture.

Experimental Protocol: Optimized Sulfonylation

• Dissolve 2-aminoethanol (1.0 eq.) and pyridine (1.1 eq.) in anhydrous DCM under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 2,3-dimethyl-5-nitrobenzenesulfonyl chloride (1.0 eq.) in anhydrous DCM dropwise over 30 minutes.

• After addition, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, proceed with an acidic work-up (e.g., washing with 1M HCl) to remove excess pyridine and amine, followed by a standard aqueous work-up.

Question 2: My TLC shows the main product spot, but also several other spots. What are the likely side products and how can they be minimized?

The presence of multiple spots indicates side reactions are occurring. In sulfonamide synthesis, common side reactions include the formation of disulfides (if starting from thiols) or reactions with other nucleophilic sites.[3][4]

Causality & Troubleshooting:

• Reaction with the Hydroxyl Group: While the primary amine of 2-aminoethanol is significantly more nucleophilic than its hydroxyl group, under harsh conditions (e.g., high temperature, strong base), reaction at the hydroxyl oxygen to form a sulfonate ester is possible. This can be minimized by maintaining a low reaction temperature.

• Bis-Sulfonylation: If the sulfonamide N-H bond is deprotonated, it could potentially react with another molecule of sulfonyl chloride. This is less common with primary amines but can be suppressed by avoiding a large excess of the sulfonyl chloride and strong, non-nucleophilic bases.

• Dimerization/Polymerization: 2-aminoethanol is bifunctional. It's theoretically possible for one molecule to react at the amine and another at the alcohol, leading to oligomers. Using a slight excess of the amine relative to the sulfonyl chloride can help ensure the sulfonyl chloride is consumed before it can participate in side reactions.

Fig. 2: Troubleshooting Workflow for Sulfonylation

Part 2: The Nitro Group Reduction Step

Question 3: The reduction of my nitro-intermediate is slow or incomplete. How can I drive the reaction to completion?

The reduction of an aromatic nitro group is a cornerstone transformation in organic synthesis, but its success is highly dependent on the chosen methodology and reaction parameters.[5][6]

Causality & Troubleshooting:

• Choice of Reducing System: Several methods are available, each with pros and cons.

  • Catalytic Hydrogenation: This is often the cleanest and most efficient method. A Pd/C catalyst (5-10% w/w) with hydrogen gas (from balloon pressure to 50 psi) in a solvent like Methanol, Ethanol, or Ethyl Acetate is standard.[7] Catalyst activity is paramount; use fresh, high-quality catalyst.

  • Metal/Acid Reduction: Systems like Sn/HCl, Fe/HCl, or Zn/AcOH are effective and inexpensive but can require a more complex, non-neutral work-up to remove metal salts.[8] For your substrate, a Zn/AcOH system could be a good choice, as it often gives high yields.[8]

  • Hydride Transfer: Reagents like NaBH4 are generally not powerful enough to reduce aromatic nitro groups on their own but can be effective in the presence of a transition metal catalyst like Ni(PPh3)4 or NiCl2.[8][9]

• Catalyst Deactivation (for Hydrogenation): The sulfur atom in the sulfonamide can sometimes act as a catalyst poison for palladium. While generally robust, if you see the reaction stalling, catalyst deactivation may be the cause. In this case, filtering the mixture and adding a fresh batch of catalyst can restart the reaction.

• Reaction Conditions:

  • Temperature: Most catalytic hydrogenations proceed well at room temperature, but gentle heating (40-60 °C) can increase the rate.[7]

  • Pressure: Increasing hydrogen pressure will increase the reaction rate.

  • Solvent: The solvent must fully dissolve the starting material to ensure efficient contact with the catalyst.

Reducing System	Typical Conditions	Advantages	Disadvantages
H₂, Pd/C	1-4 atm H₂, MeOH or EtOAc, RT-50°C	Clean work-up, high chemoselectivity	Catalyst cost, potential for poisoning, requires H₂ gas handling
Zn / Acetic Acid	4 eq. Zn, AcOH, 50°C	Inexpensive, rapid reaction	Requires filtration of zinc salts, acidic work-up
Fe / NH₄Cl	Fe powder, aq. EtOH, reflux	Very cheap, environmentally benign metal	Can be slow, requires hot filtration of iron oxides
NaBH₄ / NiCl₂	MeOH, 0°C to RT	Avoids high-pressure H₂, rapid	Stoichiometric metal salts in work-up

Experimental Protocol: Catalytic Hydrogenation

• In a flask suitable for hydrogenation, dissolve N-(2-hydroxyethyl)-2,3-dimethyl-5-nitrobenzenesulfonamide (1.0 eq.) in methanol.

• Carefully add 10% Pd/C catalyst (5-10% by weight of the starting material) under a nitrogen or argon atmosphere.

• Seal the vessel, evacuate the atmosphere, and backfill with hydrogen gas (H₂). Repeat this cycle three times.

• Maintain a positive pressure of H₂ (e.g., via a balloon) and stir the mixture vigorously at room temperature.

• Monitor the reaction by TLC or by observing the cessation of hydrogen uptake.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Caution: The catalyst is pyrophoric and the Celite pad should be kept wet with solvent and not allowed to dry in the open air.

• Evaporate the solvent under reduced pressure to yield the crude product.

Question 4: I'm concerned about the stability of the sulfonamide group under harsh reducing conditions. Are there any chemoselectivity issues?

This is an excellent consideration. While the sulfonamide group is quite robust, extremely harsh conditions could potentially lead to C-S or S-N bond cleavage. The key is to choose a method known for high chemoselectivity for the nitro group.

Causality & Troubleshooting:

• High Chemoselectivity Methods: Catalytic transfer hydrogenation (using a hydrogen donor like formic acid or ammonium formate with a Pd/C catalyst) and standard catalytic hydrogenation (H₂/Pd/C) are exceptionally mild and highly selective for the reduction of nitro groups in the presence of many other functional groups, including sulfonamides.[6]

• Avoiding Harsh Reagents: Dissolving metal reductions under strongly acidic conditions (like Sn/HCl) are generally more forceful and carry a slightly higher risk of side reactions compared to catalytic hydrogenation. For a sensitive substrate, hydrogenation is the preferred industrial and laboratory method for this transformation.[5] The reduction of nitroaromatics can proceed through intermediates like nitroso and hydroxylamine species; a well-chosen catalyst and conditions ensure the reaction proceeds fully to the desired amine without accumulation of these intermediates.[10]

Part 3: Product Isolation and Purification

Question 5: My final product is difficult to purify. Standard extraction seems to give low recovery, and it won't crystallize easily. What purification strategies do you recommend?

The final product contains a basic amino group and a weakly acidic sulfonamide N-H group, making it amphoteric. This property can complicate extractions if the pH is not carefully controlled.

Causality & Troubleshooting:

• Work-up and Extraction:

  • After the reduction (especially if using a metal/acid method), the reaction mixture should be basified (e.g., with NaHCO₃ or dilute NaOH) to a pH of ~8-9. This ensures the aromatic amine is in its free base form and can be extracted into an organic solvent like Ethyl Acetate or DCM. Avoid making the solution too basic, as this could deprotonate the sulfonamide and increase its aqueous solubility.

• Purification:

  • Crystallization: The crude product may be an oil or an amorphous solid due to residual impurities. Try to induce crystallization from a mixed solvent system. A common choice would be dissolving the crude material in a minimal amount of a good solvent (like methanol or ethyl acetate) and then slowly adding a poor solvent (like hexanes or water) until turbidity persists, followed by cooling.

  • Column Chromatography: If crystallization fails, silica gel column chromatography is a reliable option. A gradient elution starting with a non-polar solvent system (e.g., Hexane/Ethyl Acetate) and gradually increasing the polarity should provide good separation. The product's polarity means you will likely need a significant percentage of the more polar solvent.

  • Acid Wash for Metal Removal: If you used a metal-based reducing agent, trace metals can inhibit crystallization and may be undesirable in the final product. A wash of the organic solution of your product with aqueous EDTA solution can help chelate and remove residual metal ions.

References

• BenchChem. (n.d.). Minimizing side products in sulfonamide synthesis.
• BenchChem. (n.d.). An In-depth Technical Guide to 2-Aminobenzenesulfonamide: Chemical Properties and Structure.
• Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. (2024). Journal of Synthetic Chemistry.
• Optimization of One Step Reduction of Nitroso and Nitro Group. (2021). ResearchGate.
• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives. (2023). MDPI.
• Tafesh, A. M., & Weiguny, J. (1996). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. Organic Process Research & Development.
• Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. (2021). RSC Advances.
• Amine synthesis by nitro compound reduction. (n.d.). Organic Chemistry Portal.
• Sulfonamide. (n.d.). Wikipedia.
• BenchChem. (n.d.). Application Notes and Protocols: 5-Amino-n,2-dimethylbenzenesulfonamide as a Chemical Intermediate.
• ChemBK. (2024). 5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide.
• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface.

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Troubleshooting side reactions in benzenesulfonamide synthesis

Welcome to the technical support center for benzenesulfonamide synthesis. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important chemical transformation. Here, we will address common challenges and side reactions encountered during the synthesis of benzenesulfonamides, providing in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the knowledge to optimize your reaction conditions, maximize your yield, and ensure the purity of your final product.

Troubleshooting Guide: Common Side Reactions and Their Mitigation

This section addresses specific issues that may arise during the synthesis of benzenesulfonamide, presented in a question-and-answer format to directly tackle experimental challenges.

Question 1: My reaction is complete, but my yield of benzenesulfonamide is significantly lower than expected. What are the likely causes and how can I improve it?

Answer:

Low yields in benzenesulfonamide synthesis can often be attributed to several competing side reactions. The most common culprits are the hydrolysis of the starting material, benzenesulfonyl chloride, and the formation of a diarylsulfone byproduct.

• Hydrolysis of Benzenesulfonyl Chloride: Benzenesulfonyl chloride is a reactive electrophile that can readily react with water, which may be present in your solvents or reagents, to form the corresponding benzenesulfonic acid.[1][2] This acid will not participate in the desired reaction with the amine, thus reducing the overall yield. To mitigate this, ensure that all glassware is thoroughly dried before use and that your solvents are anhydrous. The hydrolysis reaction is also accelerated by heat, so it is crucial to control the reaction temperature, especially during the initial addition of reagents.[3]

• Formation of Diphenylsulfone: During the preparation of benzenesulfonyl chloride from benzene and chlorosulfonic acid, diphenylsulfone can be formed as a side product. If your starting benzenesulfonyl chloride is impure and contains this byproduct, it will not react to form the desired sulfonamide, leading to a lower yield. It is advisable to use a high-purity grade of benzenesulfonyl chloride or to purify it by distillation under reduced pressure before use.

• Inadequate Reaction Conditions: The reaction between benzenesulfonyl chloride and an amine is typically carried out in the presence of a base to neutralize the hydrochloric acid that is formed.[4][5] If the amount of base is insufficient, the reaction mixture will become acidic, which can protonate the amine, rendering it less nucleophilic and slowing down the desired reaction. An excess of a suitable base, such as pyridine or aqueous sodium hydroxide, is recommended to drive the reaction to completion.

Question 2: I have isolated my product, but it is an insoluble solid that does not dissolve in aqueous base. What has likely happened?

Answer:

This observation is characteristic of the formation of an N,N-disubstituted sulfonamide, which occurs when a secondary amine is used as the starting material.[6][7] The resulting sulfonamide lacks an acidic proton on the nitrogen atom and is therefore insoluble in aqueous alkali.[6][7]

If you intended to synthesize a primary benzenesulfonamide (from a primary amine), the presence of a secondary amine as an impurity in your starting material could lead to the formation of this insoluble byproduct. It is crucial to verify the purity of your starting amine before beginning the synthesis.

Alternatively, if you are intentionally using a secondary amine, the insolubility of the product in base is the expected outcome and can be used as a means of purification.

Question 3: My reaction mixture has turned dark, and I am observing the formation of multiple unidentified byproducts in my TLC analysis. What could be the cause?

Answer:

The darkening of the reaction mixture and the appearance of multiple spots on a TLC plate are often indicative of decomposition or undesired side reactions. One potential cause is an excessively high reaction temperature. While some heat may be necessary to drive the reaction, overheating can lead to the decomposition of the reactants or products.

Another possibility is the presence of impurities in your starting materials. For instance, if the benzenesulfonyl chloride was prepared using an excess of chlorosulfonic acid, residual acid could lead to undesired side reactions.[8]

To address this, it is recommended to:

• Carefully control the reaction temperature, using an ice bath if necessary, especially during the addition of the sulfonyl chloride.

• Ensure the purity of your starting materials.

• Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, especially if your amine is sensitive to air.

Frequently Asked Questions (FAQs)

Q1: What is the Hinsberg test and how is it relevant to benzenesulfonamide synthesis?

A1: The Hinsberg test is a classical chemical test used to distinguish between primary, secondary, and tertiary amines.[4][6][9] It utilizes the reaction of an amine with benzenesulfonyl chloride in the presence of an aqueous alkali.[9]

• Primary amines react to form a sulfonamide that is soluble in the alkaline solution due to the presence of an acidic proton on the nitrogen.[6][9]

• Secondary amines react to form an insoluble sulfonamide.[6][9]

• Tertiary amines generally do not react with benzenesulfonyl chloride under these conditions.[4][9]

This test is highly relevant as it demonstrates the fundamental reactivity principles underlying benzenesulfonamide synthesis and can be used to quickly assess the nature of an unknown amine.

Q2: What are the best practices for purifying benzenesulfonamide?

A2: The purification of benzenesulfonamide depends on the nature of the impurities.

• Recrystallization: This is a common and effective method for purifying solid benzenesulfonamides. A suitable solvent system should be chosen where the sulfonamide is soluble at high temperatures but sparingly soluble at low temperatures.

• Chromatography: For mixtures that are difficult to separate by recrystallization, column chromatography using silica gel is a powerful technique.[10][11] The choice of eluent will depend on the polarity of the sulfonamide and the impurities.

• Acid-Base Extraction: If the primary sulfonamide is contaminated with non-acidic impurities, it can be dissolved in an aqueous base, washed with an organic solvent to remove the impurities, and then re-precipitated by the addition of acid.[6]

Q3: Can I use a tertiary amine in this reaction?

A3: Tertiary amines do not have a proton on the nitrogen atom to be replaced, and therefore, they do not form stable sulfonamides with benzenesulfonyl chloride under standard Hinsberg conditions.[4][12] However, tertiary amines can promote the hydrolysis of benzenesulfonyl chloride to benzenesulfonic acid.[9]

Experimental Protocol: Synthesis of Benzenesulfonamide

This protocol provides a detailed, step-by-step methodology for the synthesis of benzenesulfonamide from a primary amine.

Materials and Equipment:

• Benzenesulfonyl chloride

• Primary amine (e.g., aniline)

• Pyridine or 10% aqueous sodium hydroxide

• Diethyl ether or other suitable organic solvent

• 10% Hydrochloric acid

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve the primary amine in a suitable solvent (e.g., diethyl ether).

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add benzenesulfonyl chloride dropwise to the stirred solution of the amine. It is crucial to maintain the temperature below 10 °C during the addition to minimize side reactions.

• After the addition is complete, add an excess of a base (e.g., pyridine or 10% aqueous NaOH) to neutralize the formed HCl and drive the reaction to completion.

• Allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Transfer the reaction mixture to a separatory funnel and wash with 10% hydrochloric acid to remove any unreacted amine and the base.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and concentrate the organic solution using a rotary evaporator to obtain the crude benzenesulfonamide.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Visualizing the Chemistry

To better understand the chemical processes involved, the following diagrams illustrate the main reaction, a common side reaction, and a troubleshooting workflow.

Caption: Main Reaction Pathway for Benzenesulfonamide Synthesis.

Caption: Hydrolysis of Benzenesulfonyl Chloride Side Reaction.

Caption: Troubleshooting Workflow for Benzenesulfonamide Synthesis.

References

• Wikipedia. Benzenesulfonyl chloride. [Link]

• PubChem. Benzenesulfonyl chloride. [Link]

• JoVE. Amines to Sulfonamides: The Hinsberg Test. [Link]

• Organic Syntheses. Benzenesulfonyl chloride. [Link]

• Journal of the Chemical Society B: Physical Organic. Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. [Link]

• Google Patents. CN105693568A - Preparation method benzene sulfonyl chloride and diphenylsulfone.

• Jinli Chemical. Benzenesulfonamide: Structure, Properties, and Applications. [Link]

• Chemistry LibreTexts. Amine Reactions. [Link]

• SIELC Technologies. Benzenesulfonamide. [Link]

• Google Patents.
• Google Patents. US4874894A - Process for the production of benzenesulfonamides.

• National Institutes of Health. Design, Synthesis, and Mechanism Study of Benzenesulfonamide-containing Phenylalanine Derivatives as Novel HIV-1 Capsid Inhibitors with Improved Antiviral Activities. [Link]

• RSC Publishing. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. [Link]

• Vedantu. An amine on reaction with benzene sulphonyl chloride class 12 chemistry JEE_Main. [Link]

• PrepChem.com. Synthesis of benzene-sulfonamide. [Link]

• Google Patents. CN106008341B - A kind of purification process of benzene sulfonic acid along bent storehouse ammonium.

• Blog. What are the products when Benzene Sulfonyl Chloride reacts with amines?. [Link]

• The Royal Society of Chemistry. Benzenesulfonamide. [Link]

• Wiley Online Library. Synthesis and Post-Polymerization Modification of Poly(N-(4-Vinylphenyl)Sulfonamide)s. [Link]

• Wikipedia. Hinsberg reaction. [Link]

• National Institutes of Health. One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. [Link]

• National Institutes of Health. Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors. [Link]

• PubMed. Reactions of benzenesulfonohydrazides and benzenesulfonamides with hydrogen chloride or hydrogen bromide in acetic acid. [Link]

• NCERT. Amines. [Link]

• ResearchGate. Synthesis and Post‐Polymerization Modification of Poly(N‐(4‐Vinylphenyl)Sulfonamide)s. [Link]

• YouTube. Sulfonamides - General Methods of Synthesis. [Link]

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Technical Support Center: Optimizing Temperature for the Synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Welcome to the technical support guide for the synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. This document is designed for researchers, chemists, and drug development professionals to navigate the nuances of this synthesis, with a specific focus on the critical parameter of reaction temperature. Our goal is to provide you with the expertise and practical insights needed to troubleshoot common issues, optimize your reaction conditions, and ensure the integrity of your results.

The synthesis of this molecule is typically approached via a two-step process:

• Sulfonylation: The reaction of 2,3-dimethyl-5-nitrobenzenesulfonyl chloride with 2-aminoethanol (ethanolamine) to form the intermediate, N-(2-hydroxyethyl)-2,3-dimethyl-5-nitrobenzenesulfonamide.

• Reduction: The subsequent reduction of the nitro group to an amine to yield the final product.

Temperature control is paramount in both stages to maximize yield, minimize impurity formation, and ensure a safe and reproducible reaction. This guide addresses the most common questions and challenges encountered in the laboratory.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is temperature control so critical in the initial sulfonylation step?

A1: The reaction between a sulfonyl chloride and an amine is the classic method for forming a sulfonamide bond.[1] This reaction is inherently exothermic. The temperature at which you run this step directly influences three key outcomes: reaction rate, side product formation, and the stability of your starting materials.

• Controlling Exothermicity: Without proper cooling, the heat generated can lead to a runaway reaction, posing a significant safety risk. More practically, uncontrolled temperature spikes can "boil off" lower-boiling point reactants or solvents and promote degradation pathways.

• Minimizing Side Reactions: Primary amines, like 2-aminoethanol, have two N-H bonds. At elevated temperatures, the initially formed sulfonamide can be deprotonated by the base (e.g., pyridine, triethylamine) and react with a second molecule of the sulfonyl chloride. This forms a difficult-to-remove bis-sulfonated impurity (a sulfonimide).[2]

• Starting Material Stability: Sulfonyl chlorides are susceptible to hydrolysis, a reaction accelerated by heat.[3] Maintaining a low temperature minimizes the decomposition of your sulfonyl chloride by any trace moisture present, ensuring it is available to react with the amine.

For these reasons, initiating the reaction at a low temperature, typically 0-5°C in an ice bath, is standard practice. This allows for controlled addition of the amine and effective dissipation of the reaction heat.

Q2: My reaction yield is poor, and I suspect temperature is the issue. What should I investigate?

A2: Low yield is a common problem that can often be traced back to suboptimal temperature management during either the sulfonylation or reduction step.

Troubleshooting Workflow for Low Yield:

Caption: A logical workflow for troubleshooting low reaction yields.

For the Sulfonylation Step:

• Initial Addition Temperature: Ensure the reaction mixture is maintained at 0-5°C during the slow, dropwise addition of 2-aminoethanol. Use an internal thermometer to monitor this, not just the bath temperature.

• Post-Addition Warming: While initial cooling is critical, the reaction may need to be warmed to room temperature to proceed to completion. A common protocol involves stirring at 0°C for 1-2 hours, followed by allowing the reaction to slowly warm to room temperature and stirring for an additional 12-24 hours.[3]

For the Nitro Reduction Step: The optimal temperature depends heavily on the chosen method (e.g., catalytic hydrogenation vs. a chemical reductant like SnCl₂ or Fe/HCl).

• Catalytic Hydrogenation (e.g., H₂/Pd-C): These reactions are often run at room temperature but can be slightly heated (e.g., to 40-50°C) to increase the rate. However, they are exothermic, and pressure/temperature must be carefully monitored to prevent overheating, which can deactivate the catalyst or cause side reactions.

• Tin(II) Chloride (SnCl₂) Reduction: This method often requires heating, typically in a range of 60-75°C , to drive the reaction to completion. Insufficient heat will result in incomplete reduction, leaving the nitro-intermediate in your product mixture. Conversely, excessive temperatures can lead to product degradation.

Q3: I see persistent impurities after purification. How can temperature optimization help?

A3: Temperature is a primary driver of side-reaction kinetics. If your product is impure, it's likely that a competing reaction was favored at your chosen temperature.

Impurity Type	Likely Cause Related to Temperature	Recommended Temperature Adjustment
Bis-sulfonated Adduct	Sulfonylation temperature was too high, allowing the product to react again.	Maintain 0-5°C during amine addition. Use a non-nucleophilic base like pyridine.[3]
Unreacted Nitro-Intermediate	Insufficient temperature during the reduction step.	For SnCl₂/HCl reduction, ensure the temperature is maintained at 60-75°C. For catalytic hydrogenation, ensure the reaction is not overly chilled, which can slow it to a halt.
Disulfide Homocoupling	Applicable if synthesizing from a thiol precursor. Oxidative side-reaction is often favored at higher temperatures.[4]	Optimize oxidant choice and maintain lower temperatures during the initial oxidative chlorination.[5]
Dark, Tarry Byproducts	General decomposition from excessive heat in either step.	Re-evaluate the maximum temperature for both steps. Ensure efficient stirring to avoid localized "hot spots" near the vessel walls.

Experimental Protocols

Protocol 1: Temperature Optimization for the Sulfonylation Step

This protocol uses small-scale parallel reactions to identify the optimal temperature profile.

• Setup: In three separate round-bottom flasks equipped with stir bars and nitrogen inlets, dissolve 2,3-dimethyl-5-nitrobenzenesulfonyl chloride (1.0 eq) in an anhydrous solvent (e.g., dichloromethane).[3]

• Cooling:

  • Flask A: Cool to -10°C (acetone/ice bath).

  • Flask B: Cool to 0°C (ice/water bath).

  • Flask C: Maintain at 25°C (room temperature).

• Reactant Addition: Prepare a solution of 2-aminoethanol (1.1 eq) and a non-nucleophilic base like triethylamine (1.2 eq) in the same solvent.[3] Add this solution dropwise to each of the three flasks over 20 minutes, ensuring the internal temperature does not deviate more than ±2°C from the target.

• Reaction & Monitoring: After addition, stir each flask at its designated temperature for 1 hour. Then, allow all flasks to warm to room temperature and stir for 16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography (LC-MS).

• Analysis: Work up each reaction identically. Analyze the crude product yield and purity by LC-MS or ¹H NMR to determine which temperature condition minimized side products while achieving full conversion.

Protocol 2: General Procedure for Nitro Group Reduction (SnCl₂ Method)

• Setup: To a flask containing the crude N-(2-hydroxyethyl)-2,3-dimethyl-5-nitrobenzenesulfonamide (1.0 eq) in ethanol, add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 eq).

• Heating: Place the flask in a pre-heated oil bath at 70-75°C .[6] Use a reflux condenser to prevent solvent loss.

• Monitoring: Stir the reaction mixture vigorously at this temperature for 3-4 hours. The reaction progress can be monitored by TLC, watching for the disappearance of the starting material spot.

• Workup: Cool the reaction to room temperature and carefully quench by pouring over crushed ice. Basify the solution to a pH of ~8 with a saturated sodium bicarbonate solution to precipitate tin salts.

• Extraction: Filter the mixture through celite to remove inorganic solids, and then extract the aqueous filtrate with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers contain your desired product.

Visualizing the Synthesis Pathway

The following diagram illustrates the two-step synthesis, highlighting the critical temperature control points.

Caption: Key stages and critical temperature points in the synthesis.

References

• BenchChem. (2025). Minimizing side products in sulfonamide synthesis.
• RSC Advances. (2021).
• BenchChem. (2025).
• Wikipedia. (2023). Sulfonamide.
• BenchChem. (2025). Common issues in sulfonamide synthesis and solutions.
• ResearchGate. (2017). Sulfonamide synthesis under green conditions.

Sources

• 1. Sulfonamide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04368D [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Sulfonyl Chloride Stability in Synthesis

Welcome to the technical support center for handling sulfonyl chlorides in organic synthesis. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with the stability and reactivity of sulfonyl chlorides, particularly their susceptibility to hydrolysis. Here, we provide in-depth, experience-driven answers to common questions and troubleshoot critical issues to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my sulfonyl chloride decomposing? I see fumes and a drop in pH.

A: The most common decomposition pathway for sulfonyl chlorides is hydrolysis. When exposed to water, even atmospheric moisture, sulfonyl chlorides react to form the corresponding sulfonic acid and hydrochloric acid (HCl). The HCl gas is often visible as white fumes, especially upon opening the reagent bottle, and its dissolution in any present moisture will cause a significant drop in pH.

This reaction is often faster than chemists anticipate. For instance, the half-life for the hydrolysis of p-toluenesulfonyl chloride (TsCl) in 95% acetone at 25°C is approximately 10 minutes. This underscores the critical need for anhydrous (water-free) conditions during storage and handling.

Q2: Are all sulfonyl chlorides equally sensitive to water?

A: No, their stability varies significantly based on their electronic and steric properties.

• Electronic Effects: Electron-withdrawing groups (e.g., -NO₂) on an aromatic ring increase the electrophilicity of the sulfur atom, making it more susceptible to nucleophilic attack by water. Conversely, electron-donating groups (e.g., -OCH₃) decrease the rate of hydrolysis.

• Steric Hindrance: Bulky groups near the sulfonyl chloride moiety, such as in 2,4,6-trimethylbenzenesulfonyl chloride (mesitylenesulfonyl chloride), sterically hinder the approach of water, dramatically increasing the compound's stability.

Here is a summary of the relative hydrolysis rates for common sulfonyl chlorides:

Sulfonyl Chloride	Structure	Relative Hydrolysis Rate (Approx.)	Key Feature
Dansyl Chloride	5-(Dimethylamino)naphthalene-1-sulfonyl chloride	Very Fast	Activated naphthalene system
p-Nitrobenzenesulfonyl Chloride	4-Nitrobenzenesulfonyl chloride	Fast	Strong electron-withdrawing group
Benzenesulfonyl Chloride	C₆H₅SO₂Cl	Moderate	Unsubstituted baseline
p-Toluenesulfonyl Chloride (TsCl)	CH₃C₆H₄SO₂Cl	Moderate	Weak electron-donating group
Methanesulfonyl Chloride (MsCl)	CH₃SO₂Cl	Slow	Aliphatic, less electrophilic than aromatic
2,4,6-Trimethylbenzenesulfonyl Chloride	(CH₃)₃C₆H₂SO₂Cl	Very Slow	Significant steric hindrance

Q3: Can I use an amine base like triethylamine (TEA) to scavenge the HCl produced during my reaction?

A: While TEA is a common acid scavenger, its use with sulfonyl chlorides requires caution. Sulfonyl chlorides can react with tertiary amines like TEA, especially in the presence of trace water, to form an unstable sulfonylammonium salt. This complex can then decompose to generate a highly reactive species known as a sulfene (or sulfonylidene), which can lead to a variety of unwanted side products.

For sulfonamide formation, a non-nucleophilic, sterically hindered base like 2,6-lutidine or diisopropylethylamine (DIPEA) is often a better choice. Pyridine is also commonly used and can act as both a base and a nucleophilic catalyst.

Troubleshooting Guides

Issue 1: Low Yield in Sulfonamide or Sulfonate Ester Formation

You've run a reaction to form a sulfonamide from an amine or a sulfonate ester from an alcohol, but the yield is disappointingly low, and you've isolated sulfonic acid as a major byproduct.

Root Cause Analysis:

This is a classic case of the sulfonyl chloride reacting with water (hydrolysis) instead of your intended nucleophile (amine or alcohol). The two reactions are in competition. If the rate of hydrolysis is comparable to or faster than the rate of your desired reaction, your yield will suffer. This is particularly problematic with less nucleophilic amines/alcohols or when using a slow-reacting sulfonyl chloride.

Workflow: Minimizing Hydrolysis in a Competing Reaction

Caption: Troubleshooting workflow for low yield due to hydrolysis.

Detailed Protocol for Anhydrous Sulfonylation:

• Preparation: Assemble your glassware (e.g., round-bottom flask, addition funnel) and dry it in an oven at 120°C for at least 4 hours. Allow it to cool to room temperature in a desiccator. Alternatively, flame-dry the assembled apparatus under a high vacuum and backfill with an inert gas (N₂ or Ar).

• Reagent & Solvent Handling:

  • Dissolve your amine or alcohol substrate and a suitable base (e.g., 1.5 equivalents of pyridine) in an anhydrous solvent (e.g., dichloromethane, THF) that has been passed through a solvent purification system or stored over molecular sieves.

  • Transfer the solution to the reaction flask via cannula or a dry syringe.

• Reaction Setup:

  • Equip the flask with a magnetic stirrer and place it in an ice bath (0°C).

  • Maintain a positive pressure of inert gas throughout the experiment.

• Addition of Sulfonyl Chloride:

  • Dissolve the sulfonyl chloride (1.1 equivalents) in a minimal amount of the same anhydrous solvent in a separate dry flask.

  • Transfer this solution to the addition funnel.

  • Add the sulfonyl chloride solution dropwise to the stirred reaction mixture over 15-30 minutes. The slow addition helps dissipate the heat of the reaction and maintain control.

• Reaction & Work-up:

  • After the addition is complete, allow the reaction to warm to room temperature and stir for the required time (monitor by TLC or LC-MS).

  • Proceed with a standard aqueous work-up, which will quench any remaining sulfonyl chloride.

Issue 2: Reagent Bottle of Sulfonyl Chloride is Solidified or Pressurized

You attempt to use an older bottle of a sulfonyl chloride (e.g., methanesulfonyl chloride), but the cap is difficult to open, or the liquid has turned into a solid mass.

Root Cause Analysis:

This is a clear sign of extensive hydrolysis. Over time, atmospheric moisture has seeped into the bottle, reacting with the sulfonyl chloride to produce sulfonic acid (often a solid or a viscous oil) and HCl gas. The pressure buildup is from the HCl gas. The solidified material is primarily the sulfonic acid hydrate.

Mechanism of Degradation

Caption: Degradation pathway of sulfonyl chlorides upon storage.

Preventative Storage and Handling Protocol:

• Procurement: Purchase sulfonyl chlorides in the smallest quantity practical for your short-term needs to avoid long-term storage. Opt for suppliers that offer bottles with high-quality, septum-sealed caps (e.g., Acros-Seal™ or Sure/Seal™).

• Inert Atmosphere Storage: Upon receipt, flush the headspace of the bottle with a dry, inert gas like argon or nitrogen before sealing tightly. Argon is denser than air and provides an excellent protective blanket.

• Sealing: For standard screw-cap bottles, wrap the cap and neck threads securely with Parafilm® or electrical tape to create a secondary barrier against moisture ingress.

• Storage Location: Store the sealed bottle in a desiccator containing a drying agent like Drierite™ (anhydrous calcium sulfate) or phosphorus pentoxide. For highly reactive sulfonyl chlorides, storage in a freezer (-20°C) can slow the decomposition rate, but ensure the bottle is allowed to warm to room temperature completely before opening to prevent condensation.

• Dispensing: Never leave the bottle open to the air. Use a dry syringe or cannula to withdraw the required amount of liquid reagent under a positive pressure of inert gas. For solid sulfonyl chlorides, quickly weigh the desired amount in a glove box or glove bag.

By implementing these rigorous anhydrous techniques and storage protocols, you can significantly mitigate the risk of hydrolysis, ensuring the integrity of your reagents and the success of your synthetic endeavors.

References

• R. E. Robertson, B. Rossall. "The kinetics of hydrolysis of aromatic sulfonyl chlorides in water and aqueous acetone." Canadian Journal of Chemistry. [Link]

• J. F. King, T. W. S. Lee. "Sulfenes in the reaction of methanesulfonyl chloride with tertiary amines." Journal of the American Chemical Society. [Link]

• L. O. Paquette, ed. Encyclopedia of Reagents for Organic Synthesis. "Methanesulfonyl Chloride". John Wiley & Sons. [Link]

Overcoming poor reactivity of amines in sulfonamide formation

Technical Support Center: Sulfonamide Synthesis

A Guide to Overcoming Poor Amine Reactivity in Sulfonamide Formation

Welcome to the technical support center. As Senior Application Scientists, we understand that the formation of the sulfonamide bond, a cornerstone in medicinal chemistry and drug development, can present significant challenges, particularly when dealing with unreactive amines.[1] This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting workflows to help you diagnose issues, overcome synthetic hurdles, and successfully synthesize your target sulfonamides.

Section 1: Diagnosis & First-Line Troubleshooting

This section addresses the most common initial questions and provides a fundamental framework for troubleshooting a stalled or low-yielding sulfonylation reaction.

FAQ 1: Why is my amine unreactive towards my sulfonyl chloride?

The reactivity of an amine in a sulfonylation reaction is fundamentally governed by the nucleophilicity of its nitrogen lone pair. Several factors can diminish this nucleophilicity, leading to poor or no product formation:

• Electronic Effects: The most common cause is an electron-deficient amine. If the amine nitrogen is attached to or part of an electron-withdrawing group (e.g., an aromatic ring with nitro or cyano substituents, or a heteroaromatic ring like pyridine), the electron density on the nitrogen is significantly reduced. This makes the amine a poor nucleophile, unable to efficiently attack the electrophilic sulfur atom of the sulfonyl chloride.

• Steric Hindrance: A sterically bulky amine (e.g., a secondary amine with large alkyl groups like diisopropylethylamine, or an aniline with ortho-substituents) can be physically impeded from approaching the sulfur center of the sulfonylating agent.

• Poor Solubility: If the amine has poor solubility in the chosen reaction solvent, it will not be available in the solution phase to react, leading to a stalled reaction.

FAQ 2: My reaction isn't working. What are the standard "go-to" conditions I should try first?

Before moving to advanced methods, it's crucial to ensure your foundational reaction setup is optimized. The classic approach involves reacting an amine with a sulfonyl chloride in the presence of a base.[2]

Recommended Starting Protocol:

• Reactants: Use a slight excess of the amine (1.1 equivalents) relative to the sulfonyl chloride (1.0 equivalent).

• Base: Employ a non-nucleophilic, tertiary amine base like triethylamine (Et₃N) or pyridine (1.5 equivalents) to neutralize the HCl byproduct generated during the reaction.[2][3]

• Solvent: Use a dry, aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).[2] Ensure anhydrous conditions, as sulfonyl chlorides can readily hydrolyze to unreactive sulfonic acids in the presence of moisture.[2]

• Temperature: Begin the reaction at 0 °C, especially during the slow, dropwise addition of the sulfonyl chloride. After addition, allow the reaction to warm to room temperature and stir for 2-16 hours.[3]

• Monitoring: Track the reaction's progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

If these standard conditions fail, the following troubleshooting workflow can guide your next steps.

Troubleshooting Workflow: Initial Reaction Failure

This decision tree provides a logical path for diagnosing and resolving a failed initial sulfonylation attempt.

Caption: A workflow for first-line troubleshooting of failed sulfonylation reactions.

Section 2: Advanced Strategies for Recalcitrant Amines

If standard conditions and basic troubleshooting fail, more advanced techniques are required to drive the reaction to completion. These methods focus on either increasing the reactivity of the sulfonylating agent or using a catalyst to lower the activation energy of the reaction.

FAQ 3: How can I make the sulfonylating agent more reactive?

For weakly nucleophilic amines, the problem can be addressed by making the electrophile stronger.

• Switch from Sulfonyl Chlorides to Sulfonyl Fluorides: While it seems counterintuitive because the S-F bond is stronger than the S-Cl bond, sulfonyl fluorides (R-SO₂F) can be superior reagents.[4] They are more stable to storage and hydrolysis but can be potently activated by Lewis acids.[4][5] The increased stability also prevents common side reactions seen with highly reactive sulfonyl chlorides.[6]

• Use an Activating Agent: In some cases, additives can be used to generate a more reactive sulfonylating intermediate in situ. For example, pyrylium salts can activate sulfonamides to form highly reactive sulfonyl chloride intermediates.[7][8]

FAQ 4: Are there catalytic methods to improve my reaction?

Yes, catalysis is a powerful tool for overcoming the poor reactivity of amines.

• Nucleophilic Catalysis with DMAP: 4-Dimethylaminopyridine (DMAP) is an exceptionally effective nucleophilic catalyst for sulfonylation.[9][10] Unlike a simple base like triethylamine, DMAP attacks the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt intermediate.[9][11][12] This intermediate is much more electrophilic than the starting sulfonyl chloride and is readily attacked by even weak amine nucleophiles to form the product and regenerate the DMAP catalyst.[13] Using DMAP as a catalyst (typically 5-20 mol%) in addition to a stoichiometric base (like Et₃N or pyridine) is a highly effective strategy.[9]

• Lewis Acid Catalysis: Lewis acids can activate the sulfonylating agent by coordinating to the oxygen atoms of the sulfonyl group. This coordination withdraws electron density from the sulfur atom, making it significantly more electrophilic and susceptible to attack by a weak nucleophile. This is particularly effective for activating less reactive sulfonyl fluorides.[4][5]

Mechanism: DMAP-Catalyzed Sulfonylation

The diagram below illustrates how DMAP facilitates the reaction with a poorly reactive amine.

Caption: Catalytic cycle of DMAP in the sulfonylation of a weakly nucleophilic amine.

FAQ 5: My amine has other nucleophilic groups (e.g., an alcohol). How can I achieve selective sulfonylation at the nitrogen?

This is a common chemoselectivity challenge. Sulfonyl chlorides are highly reactive and can react with other nucleophiles like alcohols or phenols.

• Use Sulfonyl Fluorides: Sulfonyl fluorides often show superior selectivity for reacting with amines over alcohols, especially compared to the more aggressive sulfonyl chlorides.[6] This makes them an excellent choice for substrates containing multiple nucleophilic sites.[6]

• Control Reaction Conditions: Running the reaction at a lower temperature (e.g., 0 °C or -20 °C) can often favor reaction at the more nucleophilic amine center over the alcohol.[3]

• Protecting Groups: If selectivity remains an issue, a standard workaround is to protect the competing nucleophilic group (e.g., protect an alcohol as a silyl ether) before performing the sulfonylation, followed by a deprotection step.

Table 1: Comparison of Strategies for Unreactive Amines

Strategy	Reagents/Conditions	Amine Substrate Scope	Advantages	Disadvantages/Limitations
Standard Conditions	R-SO₂Cl, Et₃N or Pyridine, DCM, 0°C to RT	Unhindered, electron-rich primary & secondary amines	Simple, widely used, inexpensive reagents.	Fails for electron-deficient or sterically hindered amines.[9]
DMAP Catalysis	R-SO₂Cl, Stoichiometric Base (e.g., Et₃N), DMAP (5-20 mol%)	Electron-deficient and sterically hindered amines.[9]	Highly efficient, mild conditions, broad applicability.[10]	DMAP is toxic and must be handled with care.
Lewis Acid Activation	R-SO₂F, Lewis Acid (e.g., Ca(NTf₂)₂), Base, 60°C	Wide array of electronically diverse and hindered amines.[4][5]	Activates stable sulfonyl fluorides, excellent for complex molecules.[5]	Requires specific Lewis acids, higher temperatures may be needed.
Microwave Irradiation	R-SO₂Cl, Amine (neat), Microwave	Structurally diverse amines	Solvent-free, very fast reaction times, high yields.[14]	Requires specialized microwave reactor equipment.

Section 3: Detailed Experimental Protocols

Here we provide step-by-step protocols for two of the most effective methods discussed above. These are intended as starting points and may require optimization for your specific substrates.

Protocol 1: General Procedure for DMAP-Catalyzed Sulfonylation

This protocol is effective for many electron-deficient or moderately hindered amines.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the amine (1.0 mmol, 1.0 equiv), 4-dimethylaminopyridine (DMAP) (0.1 mmol, 0.1 equiv), and anhydrous dichloromethane (DCM, 10 mL).

• Base Addition: Add triethylamine (Et₃N) (1.5 mmol, 1.5 equiv) to the stirred solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reagent Addition: In a separate flask, dissolve the sulfonyl chloride (1.1 mmol, 1.1 equiv) in anhydrous DCM (5 mL). Add this solution dropwise to the cold amine solution over 15-20 minutes.

• Reaction: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the consumption of the starting amine by TLC or LC-MS (typically 2-12 hours).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl (15 mL). Transfer the mixture to a separatory funnel and extract with DCM (2 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the pure sulfonamide.

Protocol 2: Lewis Acid-Catalyzed Sulfonylation with a Sulfonyl Fluoride

This protocol, adapted from work by Ball and coworkers, is excellent for a broad range of challenging substrates.[4][5]

• Setup: To a dry vial equipped with a stir bar, add the sulfonyl fluoride (0.5 mmol, 1.0 equiv), the amine (0.5 mmol, 1.0 equiv), calcium triflimide [Ca(NTf₂)₂] (0.5 mmol, 1.0 equiv), and triethylamine (Et₃N) (0.5 mmol, 1.0 equiv).

• Solvent Addition: Add tert-amyl alcohol (2.5 mL, 0.2 M).

• Reaction: Seal the vial and place it in a preheated block at 60 °C. Stir for 24 hours.

• Monitoring: After 24 hours, take an aliquot to check for product formation and starting material consumption by LC-MS.

• Work-up: If the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the layers.

• Purification: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

References

• Mukherjee, P., Woroch, C. P., Cleary, L., Rusznak, M., Franzese, R. W., Reese, M. R., Tucker, J. W., Humphrey, J. M., Etuk, S. M., Kwan, S. C., am Ende, C. W., & Ball, N. D. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. Organic Letters, 20(12), 3943–3947. [Link]

• Kondrashov, E. A., Ivantsova, M. N., & Gataullin, R. R. (2014). Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Combinatorial Science, 16(4), 179–183. [Link]

• Ball, N. D., et al. (2018). Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. National Institutes of Health - PMC. [Link]

• Weinstock, L. M., et al. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. National Institutes of Health - PMC. [Link]

• Pérez-Palau, M., & Cornella, J. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. Semantic Scholar. [Link]

• Scouten, W. H., & van der Tweel, W. (1989). Sulfonyl chloride activation of hydroxylic materials. PubMed. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. . [Link]

• Pérez-Palau, M., & Cornella, J. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. ResearchGate. [Link]

• Lakrout, S., K'tir, H., Amira, A., Berredjem, M., & Aouf, N.-E. (n.d.). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances. [Link]

• Wang, Z., He, L., & He, W. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 26(18), 5551. [Link]

• Vantourout, J. C., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. National Institutes of Health. [Link]

• Weinstock, L. M., et al. (2017). DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. . [Link]

• Vantourout, J. C., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. PubMed. [Link]

• Wang, H., & Kitamura, M. (2011). Catalyst-Free Alkylation of Sulfinic Acids with Sulfonamides via sp3 C−N Bond Cleavage at Room Temperature. Organic Letters, 13(12), 3092–3095. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Understanding DMAP's Mechanism: The Science Behind Enhanced Acylation. . [Link]

• Abdolmohammadi, S. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances, 11(52), 32986–33010. [Link]

• LibreTexts Chemistry. (2021). 23.9: Amines as Nucleophiles. chem.libretexts.org. [Link]

• YouTube. (2020, May 18). 26.04 Protecting Groups for Amines: Sulfonamides. YouTube. [Link]

• Yufeng, J. (n.d.). Sulfonyl Chlorides/Fluorides. Yufeng. [Link]

• Vantourout, J. C., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society, 145(39), 21189–21196. [Link]

• Macmillan Group, Princeton University. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. group.chem.princeton.edu. [https://group.chem.princeton.edu/macmillan/wp-content/uploads/sites/9 Macmillan Group/files/publications/2023_JACS_Vantourout.pdf]([Link] Macmillan Group/files/publications/2023_JACS_Vantourout.pdf)

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• 1. thieme-connect.com [thieme-connect.com]
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• 5. Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
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Technical Support Center: Recrystallization of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for the successful recrystallization of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. This document offers best practices, detailed troubleshooting protocols, and answers to frequently asked questions, all grounded in the fundamental principles of crystallization science.

Understanding the Molecule and Recrystallization Strategy

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a polar organic molecule featuring a primary aromatic amine, a hydroxyl group, and a sulfonamide moiety. These functional groups dictate its solubility and crystalline behavior, making it amenable to recrystallization from polar solvents. The primary goal of recrystallization is to purify the compound by leveraging differences in solubility between the target molecule and impurities at varying temperatures. An ideal solvent will dissolve the compound completely at an elevated temperature but have limited solubility as the solution cools, allowing for the formation of pure crystals.

The general principle of crystallization is based on creating a supersaturated solution, which, upon slow cooling, allows the molecules to organize into a crystal lattice, excluding impurities that remain in the mother liquor.[1][2]

Best Practices for Recrystallization

A systematic approach is crucial for achieving high purity and yield. Below are two primary protocols for the recrystallization of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide.

Solvent Selection

The choice of solvent is the most critical factor in a successful recrystallization.[3] Based on the polar nature of the target compound, the following solvents are recommended for screening:

Solvent System	Rationale
Primary Candidates
Isopropanol (IPA)	Often a good choice for sulfonamides, offering a moderate polarity.
Ethanol	Similar to isopropanol, with a slightly higher polarity.
Water	The compound is likely to have some solubility in hot water, but this may be limited.
Mixed Solvent Systems
Isopropanol/Water	A versatile system where water acts as an anti-solvent.
Ethanol/Water	Another excellent option for fine-tuning solubility.

Experimental Protocol: Solvent Screening

• Place approximately 50 mg of the crude 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide into a small test tube.

• Add the selected solvent dropwise at room temperature, observing for dissolution. If it dissolves readily, the solvent is likely too good for single-solvent recrystallization.

• If the compound is insoluble at room temperature, gently heat the test tube in a water bath and continue adding the solvent dropwise until the solid dissolves.

• Allow the solution to cool to room temperature, and then place it in an ice bath.

• Observe the formation of crystals. An ideal solvent will show significant crystal formation upon cooling.

Protocol 1: Single-Solvent Recrystallization

This is the preferred method if a suitable single solvent is identified.

Step-by-Step Methodology:

• Dissolution: In an Erlenmeyer flask, add the crude 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and a boiling chip. Add a minimal amount of the selected solvent (e.g., isopropanol) and heat the mixture to a gentle boil on a hot plate. Continue adding small portions of the hot solvent until the compound just dissolves completely.

• Decolorization (Optional): If the solution has a noticeable color from impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): To remove insoluble impurities or the activated charcoal, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper into a clean, pre-warmed flask. This prevents premature crystallization in the funnel.

• Crystallization: Cover the flask with a watch glass and allow the filtrate to cool slowly to room temperature. To promote the growth of larger, purer crystals, insulate the flask with a cloth or paper towels. Once at room temperature, you may place the flask in an ice-water bath for 15-30 minutes to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Protocol 2: Solvent/Anti-Solvent Recrystallization

This method is useful when the compound is too soluble in one solvent and insoluble in another, and the two solvents are miscible.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in the minimum amount of a "good" solvent (e.g., ethanol or isopropanol) at room temperature or with gentle heating.

• Addition of Anti-Solvent: Slowly add the "anti-solvent" (e.g., water) dropwise with constant swirling.

• Induce Crystallization: Continue adding the anti-solvent until the solution becomes persistently cloudy (turbid). If crystals do not form readily, you can try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Crystal Growth: Once turbidity appears, set the flask aside undisturbed to allow for slow crystal formation and growth.

• Isolation, Washing, and Drying: Follow steps 5-7 from the Single-Solvent Recrystallization protocol, using an ice-cold mixture of the solvent/anti-solvent system for washing.

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in a question-and-answer format.

Q1: My compound "oiled out" instead of forming crystals. What should I do?

A1: "Oiling out" occurs when the solute's solubility is exceeded at a temperature above its melting point in the chosen solvent. This is more likely if the compound is impure.

• Explanation: The melting point of a structurally similar compound, 5-Amino-2-methylbenzenesulfonamide, is in the range of 163-172°C.[4] If your solvent's boiling point is too high, or if impurities significantly depress the melting point of your compound, oiling out can occur.

• Solutions:

  • Reheat and Add More Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional hot solvent to decrease the saturation point.

  • Lower the Crystallization Temperature: Choose a solvent with a lower boiling point.

  • Slow Cooling: Cool the solution very slowly to encourage molecules to arrange in a crystal lattice rather than separating as a liquid.

  • Use a Solvent/Anti-Solvent System: This can often promote crystallization at a lower temperature.

Q2: I have a very low yield of crystals. How can I improve it?

A2: Low recovery is a common challenge in recrystallization.

• Solutions:

  • Minimize Solvent Volume: Ensure you are using the absolute minimum amount of hot solvent required to fully dissolve your compound. Excess solvent will retain more of your product in the mother liquor.

  • Ensure Complete Cooling: After the solution reaches room temperature, cool it thoroughly in an ice bath to maximize precipitation.

  • Recover a Second Crop: Concentrate the mother liquor by evaporating some of the solvent and cooling it again. Be aware that this "second crop" of crystals may be less pure than the first.

  • Check for Premature Crystallization: If crystals form in the funnel during hot filtration, it indicates the solution cooled too quickly. Reheat the solution and use pre-warmed glassware for filtration.

Q3: No crystals are forming, even after cooling in an ice bath. What's wrong?

A3: This is often due to using too much solvent or the solution being supersaturated.

• Solutions:

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass stirring rod. The tiny scratches on the glass can provide a nucleation site for crystal growth.

    • Seeding: Add a single, pure crystal of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide to the solution to act as a template for crystallization.

  • Reduce Solvent Volume: If induction methods fail, you have likely used too much solvent. Gently heat the solution to boil off some of the solvent to increase the concentration, and then attempt to cool and crystallize again.

Q4: My final product is an amorphous powder, not crystalline. How can I fix this?

A4: Amorphous solids form when molecules solidify too rapidly, preventing them from arranging into an ordered crystal lattice. This is often due to "crashing out" from a highly supersaturated solution.

• Solutions:

  • Reduce Cooling Rate: This is the most critical factor. Allow the flask to cool to room temperature on the benchtop, insulated with a cloth or paper towels, before moving it to an ice bath. Slow cooling is essential for growing larger, more ordered crystals.

  • Use a Solvent/Anti-solvent System: Dissolve the sulfonamide in a "good" solvent where it is highly soluble. Then, slowly add a miscible "anti-solvent" in which it is poorly soluble until the solution becomes turbid. This controlled precipitation often favors crystal formation.

Frequently Asked Questions (FAQs)

Q: Can polymorphism affect the recrystallization of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide?

A: Yes. Sulfonamides are known to exhibit polymorphism, meaning they can exist in different crystal forms with distinct physical properties.[5][6] The choice of solvent and the rate of cooling can influence which polymorph is formed. For consistent results, it is important to standardize your recrystallization protocol.

Q: How do I know if my recrystallized product is pure?

A: The most common methods for assessing purity are:

• Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range. Impurities typically broaden and depress the melting point.

• Thin-Layer Chromatography (TLC): A pure compound should ideally show a single spot on a TLC plate.

• Spectroscopic Methods: Techniques like NMR and IR spectroscopy can confirm the chemical structure and identify the presence of impurities.

Q: Is it necessary to use a boiling chip?

A: Yes, always use a boiling chip or a magnetic stir bar when heating a solvent to its boiling point. This will prevent "bumping" or sudden, violent boiling of the liquid.

Diagrams

Caption: A decision tree for troubleshooting common recrystallization issues.

References

• University of York, Department of Chemistry. (n.d.). Solvent Choice. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Quora. (2017). What is the principle of crystallization?. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Crystallization. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl-. PubChem. Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Sainz-Díaz, C. I., et al. (2018). Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides. Journal of Pharmaceutical Sciences, 107(3), 857-865.

• Achieve Chem. (2024). What Are The Fundamentals Of Crystallization?. Retrieved from [Link]

• Kerone. (2021). Fundamentals of Industrial Crystallization. Retrieved from [Link]

• Ronald W. Rousseau. (2015). Crystallization: Basic Concepts and Industrial Applications. ResearchGate. Retrieved from [Link]

• ResearchGate. (2017). Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides. Retrieved from [Link]

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• 6. researchgate.net [researchgate.net]

Identifying and removing impurities in 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Welcome to the technical support guide for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (CAS 25797-78-8)[1][2]. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with the purification and handling of this versatile chemical intermediate. As a key building block in the synthesis of pharmaceuticals like Pazopanib and various azo dyes, ensuring its purity is paramount for reliable downstream applications[3]. This guide provides in-depth, experience-driven answers to frequently asked questions, detailed troubleshooting protocols, and the scientific rationale behind each recommendation.

Section 1: Impurity Identification & Characterization

The first step in any purification workflow is to understand what you are trying to remove. Impurities can arise from starting materials, side reactions, or degradation[4].

FAQ 1: What are the most common potential impurities in a synthesis of this compound?

Based on the standard synthetic route for aromatic sulfonamides—typically a Schotten-Baumann reaction involving the condensation of a sulfonyl chloride with an amine—we can predict several classes of impurities[5][6].

Impurity Class	Potential Specific Impurities	Typical Origin
Starting Materials	5-Amino-2,3-dimethylbenzenesulfonyl chloride; 2-Aminoethanol	Incomplete reaction
Byproducts	5-Amino-2,3-dimethylsulfonic acid	Hydrolysis of the sulfonyl chloride intermediate[7].
Bis-(2-hydroxyethyl)amino derivative	Over-reaction or presence of excess 2-aminoethanol.
Isomers	Other positional isomers of the aminosulfonamide	Impurities in the initial 2,3-dimethylaniline starting material.
Degradation Products	Oxidized species (colored impurities)	Air or oxidant exposure, particularly of the aromatic amine.

FAQ 2: Which analytical techniques are best for identifying these impurities?

A multi-pronged analytical approach is recommended for comprehensive impurity profiling. No single technique is sufficient for both quantification and structural elucidation[4][8][9].

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantifying purity and resolving the target compound from its impurities[8][10]. A reversed-phase method (e.g., using a C8 or C18 column) is typically effective.

• Thin-Layer Chromatography (TLC): An indispensable tool for rapid, qualitative assessment of reaction progress and for identifying the number of components in your mixture[7][10]. It is also crucial for developing solvent systems for column chromatography[11].

• Liquid Chromatography-Mass Spectrometry (LC-MS): This powerful hyphenated technique is used for determining the molecular weights of unknown impurity peaks observed in the HPLC chromatogram, which is a critical step in their identification[7][12].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of your final product and can be used to identify and elucidate the structure of significant impurities if they are isolated[7][9].

Section 2: Purification Protocols & Troubleshooting

Once impurities have been identified, the next step is their removal. The choice of method depends on the nature of the impurities and the scale of your work.

Impurity Triage & Purification Workflow

The following diagram illustrates a logical workflow for tackling an impure sample.

Caption: General workflow for impurity analysis and purification.

FAQ 3: My product has a persistent yellow or brown color. How can I remove it?

Colored impurities are often due to oxidation of the aromatic amine functionality.

Solution: Activated charcoal treatment is highly effective.

Protocol: Decolorization with Activated Charcoal

• Dissolve your crude product in the minimum amount of a suitable hot solvent (e.g., isopropanol-water mixture) as you would for recrystallization[13][14].

• Remove the solution from the heat and add a very small amount of activated charcoal (typically 1-2% w/w).

• Gently swirl and reheat the mixture to boiling for a few minutes.

• Perform a hot gravity filtration using fluted filter paper to remove the charcoal. The glassware for filtration should be pre-heated to prevent premature crystallization[13].

• The resulting colorless filtrate can then be allowed to cool for recrystallization.

FAQ 4: What is the best method for purifying a solid, mostly pure product?

Recrystallization is the most efficient technique for removing small amounts of impurities from a solid product. The key is finding a suitable solvent or solvent system where the compound has high solubility at high temperatures and low solubility at low temperatures.

Protocol: Recrystallization Solvent Screening

• Place a small amount (e.g., 20-30 mg) of your crude material into several test tubes.

• Add a few drops of a test solvent (start with common solvents like ethanol, isopropanol, water, ethyl acetate, or mixtures) to each tube.

• Observe solubility at room temperature. A good solvent will not dissolve the compound well at this stage.

• Heat the tubes that showed poor room-temperature solubility. A good solvent will fully dissolve the compound upon heating.

• Allow the dissolved solutions to cool slowly to room temperature, and then in an ice bath.

• The solvent system that produces a high yield of clean-looking crystals is your best choice. For sulfonamides, mixtures like isopropanol-water or ethanol-water are often effective[13][15].

Troubleshooting Recrystallization:

• No Crystals Form: The solution may be too dilute or supersaturated. Try scratching the inside of the flask with a glass rod or adding a seed crystal to induce crystallization[13].

• Product "Oils Out": This occurs when the solid melts before it dissolves, often due to high impurity levels or an inappropriate solvent. To resolve this, reheat the solution to dissolve the oil, add more hot solvent, and allow it to cool much more slowly[13].

FAQ 5: Recrystallization failed or my product has multiple impurities. What's next?

When recrystallization is ineffective, particularly for removing impurities with similar solubility or when the product is an oil, column chromatography is the preferred method[11][16].

Protocol: Silica Gel Column Chromatography

• Solvent System Selection: Use TLC to find a solvent system (e.g., a mixture of a non-polar solvent like hexanes or dichloromethane and a polar solvent like ethyl acetate) that gives your desired compound a Retention Factor (Rf) of approximately 0.3-0.4[16]. The impurities should ideally be well-separated from the main spot.

• Column Packing: Pack a glass column with silica gel slurried in the non-polar component of your solvent system. Ensure there are no air bubbles or cracks.

• Sample Loading: Dissolve your crude product in a minimal amount of the elution solvent and load it carefully onto the top of the silica gel.

• Elution: Begin eluting the column with your chosen solvent system. For difficult separations, a gradient elution can be used, starting with a less polar solvent system and gradually increasing the polarity to elute more polar compounds[17].

• Fraction Collection: Collect the eluent in a series of fractions and analyze them by TLC to identify which ones contain your pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified compound.

Troubleshooting Column Chromatography

Caption: Troubleshooting common column chromatography problems.

For highly polar compounds that are difficult to purify with standard silica gel chromatography, consider alternative techniques like reversed-phase chromatography or Hydrophilic Interaction Liquid Chromatography (HILIC)[18].

References

• Benchchem Technical Support. (n.d.). Recrystallization of Sulfonamide Products.
• Benchchem Technical Support. (n.d.). Crystallinity of Sulfonamide Compounds.
• Benchchem Technical Support. (n.d.). A Comparative Guide to Determining the Purity of Synthesized Sulfonamides.
• Google Patents. (1957). Sulfonamide purification process - US2777844A.

• Saikia, P., & Dutta, R. K. (2014). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Arabian Journal of Geosciences, 8(8), 5729–5736. [Link]

• MDPI. (2019). Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. Retrieved from [Link]

• YMER. (n.d.). ANALYTICAL APPROACHES FOR SULPHONAMIDES DETECTION AND QUANTIFICATION: A COMPREHENSIVE REVIEW. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Column Chromatography. Retrieved from [Link]

• Mark Niemczyk. (2021, March 2). Crystallization of Sulfanilamide [Video]. YouTube. [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography. Retrieved from [Link]

• ResearchGate. (n.d.). Yield, purity, and characteristic impurities of the sulfonamide.... Retrieved from [Link]

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Sulfonamide-impurities. Retrieved from [Link]

• Benchchem Technical Support. (n.d.). Avoiding common errors in sulfonamide synthesis experimental protocols.

• XIAMEN EQUATION CHEMICAL CO.,LTD. (n.d.). 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. Retrieved from [Link]

• Benchchem Technical Support. (n.d.). Byproduct identification and removal in sulfonamide synthesis.

• Advances in Bioresearch. (2025). Impurity profiling Techniques for Pharmaceuticals – A Review. Retrieved from [Link]

• Benchchem Application Notes. (n.d.). 5-Amino-n,2-dimethylbenzenesulfonamide as a Chemical Intermediate.

• Research Journal of Pharmacy and Technology. (n.d.). Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Retrieved from [Link]

• PubMed. (2017). Development of Impurity Profiling Methods Using Modern Analytical Techniques. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development. (2020). Development of Impurity Profiling Methods Using Modern Analytical Techniques. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl-. PubChem. Retrieved from [Link]

• Journal of the Association of Official Analytical Chemists. (1977). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES. Retrieved from [Link]

• ResearchGate. (2013). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. Retrieved from [Link]

• ChemBK. (2024). 5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide. Retrieved from [Link]

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Technical Support Center: A Guide to the Scalable Synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Welcome to the technical support center for the synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions related to the scalable synthesis of this valuable compound.

Synthetic Strategy Overview

The synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide can be efficiently achieved through a three-step process. This route is designed for scalability and robustness, beginning with the chlorosulfonation of 1,2-dimethyl-4-nitrobenzene, followed by sulfonamide formation with 2-aminoethanol, and concluding with the reduction of the nitro group.

Below is a visual representation of the synthetic workflow:

Caption: Synthetic workflow for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control during the chlorosulfonation step?

A1: The chlorosulfonation of 1,2-dimethyl-4-nitrobenzene is a highly exothermic and moisture-sensitive reaction. The most critical parameters to control are:

• Temperature: The reaction should be maintained at a low temperature (typically 0-5 °C) to prevent side reactions and decomposition of the product.

• Reagent Addition Rate: Slow, controlled addition of chlorosulfonic acid is crucial to manage the exotherm.

• Anhydrous Conditions: The presence of moisture will lead to the hydrolysis of both the chlorosulfonic acid and the resulting sulfonyl chloride, significantly reducing the yield.[1]

Q2: I am observing a low yield in the sulfonamide formation step. What are the likely causes?

A2: Low yields in the reaction between 2,3-dimethyl-5-nitrobenzenesulfonyl chloride and 2-aminoethanol are often due to:

• Hydrolysis of the Sulfonyl Chloride: If the sulfonyl chloride was not properly isolated and dried from the previous step, or if the reaction solvent is not anhydrous, hydrolysis to the sulfonic acid will occur, which is unreactive towards the amine.[1]

• Inappropriate Base: A non-nucleophilic organic base, such as triethylamine or pyridine, is recommended to neutralize the HCl generated during the reaction. Using an aqueous base can promote hydrolysis of the sulfonyl chloride.[1]

• Stoichiometry: Ensure at least a stoichiometric equivalent of the amine is used. An excess of the amine can sometimes be beneficial to drive the reaction to completion.

Q3: What is the best method for reducing the nitro group in the final step, especially for a large-scale synthesis?

A3: For scalability, catalytic hydrogenation is often the preferred method for reducing aromatic nitro groups.[2][3]

• Catalytic Hydrogenation: Using catalysts like Palladium on Carbon (Pd/C) or Raney Nickel with hydrogen gas is highly efficient and produces water as the only byproduct, simplifying purification.[2] This method avoids the use of large quantities of metallic reducing agents and the resulting metal salt waste.

• Safety Considerations for Scale-up: Catalytic hydrogenations are exothermic and involve flammable hydrogen gas. Proper thermal management and an inert atmosphere are critical for safety during scale-up.[3]

Q4: How can I effectively monitor the progress of each reaction step?

A4: Thin-Layer Chromatography (TLC) is an effective technique for monitoring the progress of each step.[1]

• Step 1 & 2: You can monitor the disappearance of the starting material and the appearance of the product spot.

• Step 3: The reduction of the nitro group results in a significant change in polarity. The amino product will have a much lower Rf value on silica gel compared to the nitro intermediate when using a moderately polar eluent system (e.g., ethyl acetate/hexane).

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of 2,3-Dimethyl-5-nitrobenzenesulfonyl chloride (Step 1)	1. Incomplete reaction. 2. Hydrolysis of the product during workup.	1. Ensure a sufficient excess of chlorosulfonic acid is used and allow for adequate reaction time. 2. Perform the aqueous workup quickly and with ice-cold water to minimize hydrolysis.
Formation of a Tar-like Substance During Sulfonamide Formation (Step 2)	1. Reaction temperature is too high. 2. Presence of impurities from the previous step.	1. Maintain the reaction temperature below room temperature, especially during the addition of the sulfonyl chloride. 2. Ensure the sulfonyl chloride intermediate is reasonably pure before proceeding.
Incomplete Reduction of the Nitro Group (Step 3)	1. Catalyst deactivation. 2. Insufficient hydrogen pressure or reaction time.	1. Use fresh, high-quality catalyst. Certain functional groups can poison catalysts. 2. Increase hydrogen pressure (within safe limits of the equipment) or extend the reaction time. Monitor by TLC until the starting material is consumed.
Product is Difficult to Purify	1. Presence of unreacted starting materials. 2. Co-eluting impurities.	1. Recrystallization is an effective method for purifying the final product.[1] Common solvents include ethanol or isopropanol/water mixtures. 2. If column chromatography is necessary, consider using a different solvent system to improve separation.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2,3-Dimethyl-5-nitrobenzenesulfonyl chloride

• To a stirred, cooled (0-5 °C) solution of 1,2-dimethyl-4-nitrobenzene (1.0 eq) in a suitable chlorinated solvent (e.g., dichloromethane), add chlorosulfonic acid (3.0-5.0 eq) dropwise, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, or until TLC analysis indicates completion.

• Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Separate the organic layer, and wash it with cold brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude sulfonyl chloride, which can be used in the next step, or purified further.

Protocol 2: Synthesis of N-(2-hydroxyethyl)-2,3-dimethyl-5-nitrobenzenesulfonamide

• Dissolve 2,3-dimethyl-5-nitrobenzenesulfonyl chloride (1.0 eq) in an anhydrous solvent such as acetonitrile or dichloromethane.

• In a separate flask, dissolve 2-aminoethanol (1.1 eq) and a non-nucleophilic base like triethylamine (1.2 eq) in the same anhydrous solvent.

• Cool the amine solution to 0-5 °C and slowly add the sulfonyl chloride solution.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Upon completion, filter off the triethylamine hydrochloride salt.

• Wash the filtrate with dilute acid (e.g., 1M HCl), followed by water and brine.

• Dry the organic layer and concentrate to yield the nitro-sulfonamide intermediate. This product can be purified by recrystallization from ethanol.

Protocol 3: Synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

• Dissolve N-(2-hydroxyethyl)-2,3-dimethyl-5-nitrobenzenesulfonamide (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Add a catalytic amount of 10% Palladium on Carbon (Pd/C) (typically 1-5 mol%).

• Pressurize the reaction vessel with hydrogen gas (e.g., 50 psi) and stir vigorously at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within 2-6 hours.

• Once complete, carefully filter the reaction mixture through a pad of celite to remove the Pd/C catalyst.

• Concentrate the filtrate under reduced pressure to yield the final product.

• The product can be further purified by recrystallization.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low yield issues.

References

• BenchChem Technical Support Team. (2025). Technical Support Center: Overcoming Challenges in the Scale-up Synthesis of Sulfonamides. Benchchem.
• Master Organic Chemistry. (2018). Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines.
• Organic Chemistry Portal. Nitro Reduction - Common Conditions.
• Wikipedia. Reduction of nitro compounds.
• PubChem. Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl-.
• ResearchGate. (2009). Scheme 1. Reagents and conditions: (i) 2-nitrobenzenesulfonyl chloride....
• ACS Green Chemistry Institute Pharmaceutical Roundtable. Nitro Reduction.
• Benchchem. common issues in sulfonamide synthesis and solutions.
• ChemBK. (2024). 5-Amino-2,3-dimethyl-N-hydroxyethylbenzenesulfonamide.
• Google Patents. (2019). CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide.
• Google Patents. (2012). CN102351751A - Method for chemically synthesizing 2-chloro-5-nitro-benzenesulfonyl chloride.
• PubMed Central. (2023). Synthesis of 2-aminothiazole sulfonamides as potent biological agents.
• ResearchGate. (2016). 5-Amino-2-methylbenzenesulfonamide.
• Houben-Weyl. (2001). 5 Methods for Protein Synthesis.
• Google Patents. (2020). CN110903264B - Method for preparing diazoxide.
• Google Patents. (2019). Preparation method of 2-amino-5-chloro-N, 3-dimethylbenzamide.
• ResearchGate. (2025).

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Stability issues of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in solution

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals working with 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (CAS: 25797-78-8). As a substituted benzenesulfonamide, this molecule's stability in solution is a critical parameter for ensuring experimental reproducibility, developing robust formulations, and maintaining analytical accuracy. This document provides a comprehensive resource, structured as a series of frequently asked questions (FAQs) and in-depth troubleshooting guides, to address common stability challenges. Our approach is grounded in the established chemistry of the sulfonamide functional group, providing both practical solutions and the underlying scientific rationale.

Section 1: Compound Profile & Key Stability Concerns

Before delving into specific issues, it is essential to understand the fundamental properties of the molecule.

Property	Value	Source
IUPAC Name	5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	[1]
CAS Number	25797-78-8	[1][2]
Molecular Formula	C₁₀H₁₆N₂O₃S	[1]
Molecular Weight	244.31 g/mol	[2]
Physical Form	Solid
Boiling Point	484.5°C at 760 mmHg	[3]

The primary stability concerns for this compound, and for sulfonamides in general, stem from three main degradation pathways:

• Hydrolysis: The cleavage of the sulfonamide (S-N) bond, which is highly dependent on the pH of the solution.

• Photodegradation: Degradation induced by exposure to light, particularly in the UV spectrum.

• Oxidation: Degradation due to reaction with oxygen or other oxidizing agents, potentially leading to colored byproducts.

Section 2: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and stability of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide solutions.

Q1: What are the optimal storage conditions for my stock solutions? A: For maximum stability, stock solutions should be stored at 2-8°C in amber glass vials to protect from light. If long-term storage (weeks to months) is required, consider aliquoting and freezing at -20°C or below. The choice of solvent is critical; while soluble in methanol, for aqueous experiments, use a buffered solution. Based on general sulfonamide chemistry, a buffer at a neutral to slightly alkaline pH (e.g., pH 7.0-9.0) is recommended to minimize hydrolysis, as the anionic form of sulfonamides is less susceptible to this degradation pathway.[4][5]

Q2: My solution has developed a yellow or brown tint. What does this indicate and is it still usable? A: A color change typically indicates the formation of degradation products, often resulting from oxidation of the aromatic amine group or photodegradation. The usability of the solution depends on your application. For highly sensitive quantitative assays, a discolored solution should be discarded as it contains unknown concentrations of impurities. For some qualitative screening applications, it may still be functional, but the presence of degradants introduces a significant variable. We strongly recommend preparing a fresh solution.

Q3: How significantly does solution pH affect the stability of this compound? A: The pH is one of the most critical factors. The sulfonamide functional group can undergo both acid- and base-catalyzed hydrolysis.[6] However, studies on a wide range of sulfonamides have shown they are generally most stable in neutral to alkaline conditions (pH 7-9) and significantly less stable in acidic conditions (e.g., pH 4).[4] At acidic pH, the amino group on the benzene ring can be protonated, potentially influencing the molecule's electronic structure and susceptibility to degradation.[7] We recommend buffering your solution and avoiding strongly acidic environments unless required by the experimental design.

Q4: Is this compound sensitive to light? A: Yes, sulfonamides as a class are known to be susceptible to photodegradation, especially when exposed to UV light.[8] This process can lead to the cleavage of the sulfonamide bond and other structural modifications.[9] All work with this compound and its solutions should be performed with minimal light exposure, and storage should always be in light-protecting containers (e.g., amber vials or foil-wrapped tubes).

Q5: Can I sterilize my buffered solution containing this compound by autoclaving? A: We do not recommend autoclaving. While many sulfonamides are stable at pasteurization temperatures, they can degrade under higher heat and pressure conditions, such as those used in autoclaving (e.g., 120°C).[10] Thermal degradation can occur, leading to a loss of the parent compound. For sterilization, sterile filtration using a 0.22 µm filter is the preferred method.

Section 3: Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common stability-related problems encountered during experiments.

Caption: Troubleshooting workflow for stability issues.

Problem: I am observing unknown peaks in my HPLC/LC-MS analysis that were not present in the initial sample.

Analysis: The appearance of new, and often smaller, peaks that grow over time is a classic sign of chemical degradation. The retention time of these new peaks can provide clues to their identity. For example, more polar degradants will typically have shorter retention times in reverse-phase chromatography.

Recommended Action: To systematically identify the vulnerability of the molecule in your specific experimental matrix (e.g., cell culture media, formulation buffer), a forced degradation study is the definitive approach. This controlled experiment exposes the compound to various stress conditions to intentionally induce degradation, allowing you to characterize the degradants and develop an analytical method that can resolve them from the parent compound. Such a method is termed "stability-indicating."[11]

Section 4: Experimental Protocols & Workflows

Protocol 4.1: Recommended Stock Solution Preparation and Storage

• Preparation:

  • Allow the solid 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide to equilibrate to room temperature before opening the container.

  • Weigh out the desired amount of solid in a fume hood.

  • For a non-aqueous stock, dissolve in an appropriate organic solvent like methanol or DMSO.

  • For an aqueous stock, dissolve directly into your final buffer system (e.g., 50 mM Phosphate Buffer, pH 7.4). Use gentle vortexing or sonication if needed.

• Filtration:

  • Sterilize the final solution by passing it through a 0.22 µm syringe filter (e.g., PVDF or PES) compatible with your solvent. This removes particulates and potential microbial contamination.

• Storage:

  • Transfer the filtered solution into sterile, amber glass vials or polypropylene tubes.

  • For short-term storage (up to 1 week), store at 2-8°C.

  • For long-term storage (>1 week), aliquot into single-use volumes and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Protocol 4.2: Forced Degradation Study Workflow

This protocol is designed to identify potential degradation pathways and is a crucial step in developing a stability-indicating method.[12] The goal is to achieve 5-20% degradation of the active compound.[13]

• Prepare Stock Solution: Prepare a 1 mg/mL solution of the compound in a 50:50 acetonitrile:water mixture.

• Set Up Stress Conditions: In separate, clearly labeled amber vials, mix the stock solution with the stressor as described in the table below. Include a control sample (unstressed stock solution).

Stress Condition	Protocol	Purpose
Acid Hydrolysis	Mix 1 mL stock with 1 mL of 0.1 M HCl. Incubate at 60°C.	To test stability in acidic conditions.
Base Hydrolysis	Mix 1 mL stock with 1 mL of 0.1 M NaOH. Incubate at 60°C.	To test stability in alkaline conditions.
Oxidation	Mix 1 mL stock with 1 mL of 3% H₂O₂. Store at room temp.	To test susceptibility to oxidation.
Thermal	Place a vial of the stock solution in an oven at 60°C.	To evaluate heat stability.
Photolytic	Place a vial of the stock solution in a photostability chamber (ICH Q1B compliant) or expose to direct sunlight.	To evaluate light sensitivity.

• Time Points: Withdraw aliquots from each vial at regular intervals (e.g., 0, 2, 4, 8, 24 hours).

• Quenching: For the acid/base samples, neutralize the aliquot with an equimolar amount of base/acid before analysis.

• Analysis: Analyze all samples, including the control, by a suitable chromatographic method (see Protocol 4.3).

• Interpretation: Compare the chromatograms from the stressed samples to the control. Look for a decrease in the peak area of the parent compound and the appearance of new peaks. This will reveal whether the compound is sensitive to acid, base, oxidation, heat, or light.

Protocol 4.3: Stability-Indicating HPLC-UV Method (Starting Point)

This method is adapted from established procedures for analyzing the target compound and serves as a robust starting point for monitoring its stability.[14]

• Column: Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start at 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 254 nm or a photodiode array (PDA) detector to assess peak purity.

• Column Temperature: 30°C.

Section 5: Understanding the Degradation Pathways

A deeper understanding of the chemical mechanisms of degradation can help in proactively designing stable formulations.

Hydrolytic Degradation

The sulfonamide bond is the primary site for hydrolysis. The reaction can be catalyzed by both acid and base, typically proceeding through nucleophilic attack on the sulfur atom, leading to the cleavage of the sulfur-nitrogen (S-N) bond. This would result in the formation of 5-amino-2,3-dimethylbenzenesulfonic acid and 2-aminoethanol.

Caption: General hydrolytic degradation of the S-N bond.

Photodegradation

Exposure to UV light can generate reactive radical species, leading to complex degradation pathways. For sulfonamides, common photodegradation reactions include:

• S-N Bond Cleavage: Similar to hydrolysis, but initiated by photochemical energy.

• Hydroxylation: Addition of -OH groups to the aromatic ring.

• Elimination of the Sulfone Group: Cleavage of the C-S bond.[15][16]

Caption: Potential photodegradation pathways.

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Enhancing the performance of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in staining protocols

A Guide to Developing Novel Azo-Based Staining Protocols

Welcome, researchers and scientists. As a Senior Application Scientist, I've designed this technical guide to address the unique challenges and opportunities of using novel aromatic amines like 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide as custom staining reagents. Since this compound is not a standard, pre-validated dye, this guide focuses on the principles and troubleshooting steps required to develop a robust, de novo staining protocol based on azo dye chemistry.

The core principle we will explore is a two-step process:

• Diazotization: The primary amino group on your compound is converted into a reactive diazonium salt.

• Azo Coupling: The diazonium salt then reacts with an electron-rich molecule within your tissue sample (e.g., tyrosine or tryptophan residues in proteins, or phenolic compounds) to form a brightly colored azo dye, effectively staining the target.[1][2]

This process allows for direct, covalent labeling of tissue components, offering a powerful tool for custom visualization.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle for using this compound in a staining protocol?

This compound is a primary aromatic amine. The foundational chemistry for its use as a stain relies on converting this amine into a diazonium salt, which is a highly reactive intermediate.[3][4][5] This salt then acts as an electrophile, readily coupling with electron-rich aromatic systems present in biological tissues, such as the phenolic ring of tyrosine residues in proteins, to form a stable, colored azo dye.[6][7] The resulting color intensity will be directly proportional to the concentration of the target molecules in the tissue.

Q2: How do I prepare the 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide solution for my experiments?

Solubility can be a primary hurdle for novel reagents. Based on its sulfonamide structure, initial solubility should be tested in a polar organic solvent like DMSO or ethanol before preparing an aqueous working solution.

• Stock Solution: Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. Store this at -20°C, protected from light.

• Working Solution: The working solution for the diazotization step must be acidic. Dilute the stock solution in cold, acidic water (e.g., 0.5-1.0 M HCl). Due to the compound's limited water solubility, some cloudiness may occur, which should clear during the reaction.[8]

Q3: What are the critical parameters for the diazotization step?

The stability of the diazonium salt is paramount. This reaction is notoriously temperature-sensitive.

• Temperature: The reaction must be performed at low temperatures (0–5°C) in an ice bath.[2] Above this temperature, the diazonium salt will rapidly decompose, reacting with water to form a phenol and releasing nitrogen gas, which will result in complete failure of the staining protocol.[7][9]

• Acidity: A strong acid, typically hydrochloric acid, is required to form nitrous acid in situ from sodium nitrite and to stabilize the resulting diazonium salt.[3][4]

• Reagent Purity: Use fresh, high-purity sodium nitrite. Old or degraded sodium nitrite will lead to inefficient diazotization and weak or no staining.

Q4: How do I choose the right coupling conditions for my tissue?

The azo coupling reaction is pH-dependent. The optimal pH depends on your coupling partner within the tissue.

• Coupling with Phenols (e.g., Tyrosine): This reaction is most efficient under slightly alkaline conditions (pH 8-10). A buffer such as borate or carbonate can be used.

• Coupling with Amines (e.g., Tryptophan, Arginine): This coupling is more efficient under slightly acidic conditions (pH 5-7). An acetate or phosphate buffer system would be appropriate.

You will likely need to optimize the pH to achieve the best balance between specific staining and background.

Experimental Protocols

Protocol 1: Diazotization of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

This protocol creates the reactive diazonium salt solution. This solution is unstable and must be used immediately.

• Preparation: Prepare a 10 mM working solution of the amine by dissolving it in cold 1 M HCl. Place this solution in an ice bath and allow it to equilibrate to 0-5°C with constant, gentle stirring.

• Nitrite Addition: Prepare a fresh, cold 10 mM solution of sodium nitrite (NaNO₂) in distilled water.

• Reaction: While vigorously stirring the amine solution in the ice bath, add the sodium nitrite solution dropwise. Do not allow the temperature to rise above 5°C.[2]

• Incubation: Continue stirring the mixture in the ice bath for 15-20 minutes to ensure complete diazotization. The resulting clear or slightly yellow solution is your reactive staining reagent. Proceed immediately to the coupling protocol.

Protocol 2: Azo Coupling Staining of Tissue Sections

This protocol uses the freshly prepared diazonium salt to stain tissue.

• Deparaffinize and Rehydrate: Standard histological procedures should be used to deparaffinize and rehydrate your paraffin-embedded tissue sections.

• Pre-incubation: Equilibrate the slides in a cold (4°C) coupling buffer (e.g., 0.1 M borate buffer, pH 9.0 for tyrosine coupling) for 5 minutes.

• Staining: Remove the slides from the buffer, blot excess liquid, and apply the freshly prepared diazonium salt solution from Protocol 1. Incubate for 30-60 minutes at 4°C in a humidified chamber.

• Washing: Wash the slides thoroughly in three changes of the coupling buffer for 5 minutes each to remove unbound reagent.

• Counterstain (Optional): A light counterstain such as Hematoxylin can be used to visualize nuclei.

• Dehydrate and Mount: Dehydrate the slides through a graded ethanol series, clear with xylene, and mount with a permanent mounting medium.

Troubleshooting Guide

Issue 1: No Staining or Very Weak Signal

This is a common issue when developing a new staining protocol. The problem typically lies in the reagent preparation or reaction conditions.

Potential Cause	Explanation & Solution
Decomposed Diazonium Salt	The diazonium salt is highly unstable. If the diazotization reaction temperature exceeded 5°C, the salt will have decomposed. Solution: Meticulously maintain the 0-5°C temperature throughout the diazotization step using an ice bath and pre-chilled reagents.[2][9]
Inactive Reagents	The primary amine may have degraded, or the sodium nitrite may be old. Solution: Use a fresh bottle of sodium nitrite. Confirm the purity of your 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide.
Incorrect Coupling pH	The pH of your coupling buffer may not be optimal for the target molecule in the tissue. Solution: Perform a pH optimization. Prepare a series of coupling buffers (e.g., pH 7, 8, 9, 10) and test each to find the one that yields the strongest signal.
Insufficient Reagent Concentration	The concentration of the staining reagent may be too low to produce a visible signal. Solution: Perform a concentration titration. Prepare diazonium salt solutions from a range of initial amine concentrations (e.g., 5 mM, 10 mM, 20 mM, 50 mM) to find the optimal signal-to-noise ratio.[10][11]

Issue 2: High Background Staining

High background can obscure specific signals and make interpretation impossible. This is often caused by non-specific binding of the reagent.

Potential Cause	Explanation & Solution
Reagent Concentration Too High	Excessively high concentrations of the diazonium salt can lead to non-specific binding to other tissue components. Solution: Titrate the reagent concentration downwards. Often, a lower concentration provides a cleaner signal.[12]
Overly Aggressive Coupling	The coupling reaction time may be too long, or the pH may be too high, promoting non-specific reactions. Solution: Reduce the incubation time during the coupling step. Also, try a slightly less alkaline pH (e.g., reduce from pH 9.5 to 8.5).
Insufficient Washing	Unbound reagent that is not adequately washed away will precipitate during dehydration, causing background. Solution: Increase the number and duration of post-staining washes. Add a gentle detergent like Tween-20 (0.05%) to the wash buffer to reduce non-specific hydrophobic interactions.[12]
Endogenous Reactive Groups	Some tissues may have high levels of endogenous components that can react non-specifically. Solution: Introduce a blocking step. Before the staining step, incubate the tissue with a non-reactive blocking agent (e.g., a solution of glycine or bovine serum albumin) to quench non-specific reactive sites.

Issue 3: Reagent Precipitation on Tissue

If you observe crystalline precipitates or random colored aggregates on your tissue section, it is likely due to reagent solubility issues.

Potential Cause	Explanation & Solution
Poor Aqueous Solubility	The compound itself or the resulting azo dye may have low solubility in your aqueous buffers. Solution: Add a small amount of a co-solvent (e.g., 1-5% DMSO or ethanol) to your coupling buffer to help keep the reagent and the final dye in solution.
"Salting Out"	High salt concentrations in buffers can sometimes reduce the solubility of organic compounds. Solution: Test a lower molarity for your coupling buffer (e.g., reduce from 0.1 M to 0.05 M) to see if it improves solubility without compromising buffering capacity.

Visualized Workflows and Chemistry

Proposed Staining Chemistry

Workflow for Protocol Optimization

Troubleshooting Decision Tree: High Background

References

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• Real-Time quantitative PCR Optimization Guide. Quantabio. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and Other Key Dye Intermediates

In the intricate world of synthetic colorants, the performance, stability, and hue of the final dye product are fundamentally dictated by the quality and chemical nature of its precursors—the dye intermediates.[1][2][3] This guide provides an in-depth comparative analysis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, a specialized sulfonamide-based intermediate, against other conventional aromatic amine and naphthalene-based intermediates. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive understanding of their relative performance, supported by established experimental protocols for validation.

Introduction to the Subject Intermediate: 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is an aromatic amine and a sulfonamide derivative that serves as a critical building block, primarily in the synthesis of azo dyes.[4][5] Its molecular structure, featuring a primary amino group, a sulfonamide linkage, and a hydroxyethyl group, imparts specific characteristics to the resulting dyes, influencing properties such as solubility, fiber affinity, and overall fastness.

Chemical Profile:

• IUPAC Name: 5-amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide[6]

• CAS Number: 25797-78-8[4][6]

• Molecular Formula: C₁₀H₁₆N₂O₃S[4][6]

• Molecular Weight: 244.31 g/mol [4][6]

The primary amino group (-NH₂) is the reactive site for diazotization, a cornerstone reaction in azo dye synthesis.[7] The sulfonamide (-SO₂NH-) and hydroxyethyl (-CH₂CH₂OH) moieties enhance the dye's polarity and can provide sites for hydrogen bonding, which can improve affinity for certain synthetic fibers like polyester and modify the dye's fastness properties.[8]

Comparative Landscape of Dye Intermediates

The selection of a dye intermediate is a critical decision in dye design, directly impacting the final product's color, performance, and application scope.[2][9] Below is a comparative analysis of our subject compound with other widely used intermediates.

Feature	5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	Aniline	p-Toluidine	4-Aminobenzenesulfonamide (Sulfanilamide)
Chemical Structure	C₁₀H₁₆N₂O₃S	C₆H₇N	C₇H₉N	C₆H₈N₂O₂S
Molecular Weight	244.31 g/mol	93.13 g/mol	107.15 g/mol	172.21 g/mol
Class	Substituted Benzenesulfonamide	Aromatic Amine	Aromatic Amine	Benzenesulfonamide
Primary Application	Intermediate for disperse azo dyes, often for synthetic fibers like polyester.[8][10]	Foundational intermediate for a vast range of azo dyes, pigments, and other chemicals.[1]	Used for producing red and yellow azo dyes and pigments.	Precursor for sulfa drugs and a range of azo dyes, particularly those requiring enhanced water solubility.[10]
Key Structural Contribution	The hydroxyethyl and sulfonamide groups can enhance sublimation fastness and affinity for polyester. The dimethyl groups can influence the final hue.	Provides the basic phenylamine structure for the chromophore.	The methyl group can shift the color (bathochromic effect) compared to aniline-based dyes.	The sulfonamide group significantly increases water solubility, making it suitable for acid or direct dyes.[9]
Resulting Dye Type	Typically Disperse Dyes.[8][10]	Varies widely: Acid, Basic, Direct, Disperse Dyes.	Primarily Azo Pigments and Disperse Dyes.	Acid Dyes, Direct Dyes, Food Dyes.

Experimental Design for Performance Validation

To objectively compare dye intermediates, a standardized workflow is essential. This involves synthesizing a representative dye from each intermediate under identical conditions, applying it to a standard substrate, and then subjecting the dyed material to a battery of performance tests.

General Azo Dye Synthesis Workflow: Diazotization and Coupling

The synthesis of azo dyes is a two-step process.[9][11] The first step, diazotization, converts the primary aromatic amine intermediate into a highly reactive diazonium salt. This is immediately followed by a coupling reaction with a suitable coupling agent (e.g., a phenol or another aromatic amine) to form the final azo dye.[9]

Causality in Protocol Design:

• Low Temperature (0-5°C): Diazonium salts are notoriously unstable and can decompose at higher temperatures, leading to side reactions and reduced yield. Maintaining an ice bath is critical for the integrity of the reaction.[7]

• Acidic Medium (HCl): The presence of a strong acid is necessary to form nitrous acid (HNO₂) from sodium nitrite (NaNO₂) and to prevent the newly formed diazonium salt from coupling with the unreacted amine intermediate.[12]

Caption: General workflow for azo dye synthesis.

Protocol: Dye Application to Polyester Fabric

Objective: To apply the synthesized disperse dyes to a standard polyester fabric substrate for subsequent fastness testing.

• Dye Bath Preparation: Prepare a dye bath containing the synthesized dye (e.g., 2% on weight of fabric), a dispersing agent, and an acidic buffer (e.g., acetic acid) to maintain a pH of 4.5-5.5.

• Dyeing Process: Immerse the polyester fabric sample in the dye bath. Raise the temperature to 130°C under pressure (high-temperature dyeing method) and maintain for 60 minutes.

• Rinsing and Reduction Clearing: Cool the bath, remove the fabric, and rinse thoroughly with cold water. Perform a reduction clearing step (e.g., with sodium hydrosulfite and sodium hydroxide) to remove unfixed surface dye, which is crucial for achieving good wet fastness.

• Final Wash and Dry: Wash the fabric with a neutral detergent and air dry.

Performance Evaluation: Color Fastness Testing

Color fastness is a critical measure of a dye's durability and resistance to various environmental factors.[13] Standardized tests from organizations like the ISO (International Organization for Standardization) and AATCC (American Association of Textile Chemists and Colorists) provide reproducible and universally accepted metrics.[13]

Caption: Standardized workflows for color fastness testing.

Protocols for Fastness Tests:

• Color Fastness to Washing (ISO 105-C06):

  • A specimen of the dyed polyester is stitched together with a standard multifiber fabric (containing different fiber types like cotton, nylon, polyester, etc.).[14]

  • The composite sample is washed in a standard detergent solution under specified conditions of temperature (e.g., 60°C) and time.[15]

  • After washing and drying, the change in the color of the original sample and the degree of staining on the adjacent multifiber fabric are assessed using standardized Grey Scales.[14]

• Color Fastness to Rubbing (ISO 105-X12):

  • The dyed fabric is mounted on the base of a crockmeter (rubbing tester).

  • A standard white cotton cloth is rubbed against the sample for a specified number of cycles under a defined pressure.[16]

  • This is performed under both dry and wet conditions.[15]

  • The amount of color transferred to the white cotton cloth is evaluated using the Grey Scale for Staining.[16]

• Color Fastness to Light (ISO 105-B02):

  • The dyed fabric sample is exposed to a powerful artificial light source (typically a Xenon-arc lamp) that simulates natural sunlight.[16]

  • Simultaneously, a set of eight standard Blue Wool references are exposed.[16]

  • The light fastness is rated on a scale of 1 (very poor) to 8 (excellent) by comparing the fading of the test sample to the fading of the Blue Wool standards.

Analytical Characterization

Beyond performance testing, analytical techniques are crucial for ensuring the purity of intermediates and characterizing the final dye product.

• High-Performance Liquid Chromatography (HPLC): HPLC is an indispensable tool for assessing the purity of the dye intermediate before synthesis and for analyzing the composition of the final dye product.[17] It separates components in a mixture, allowing for quantification of the main dye compound and detection of any impurities or by-products.[18]

• UV-Visible Spectroscopy: This technique is used to determine the absorption spectrum of the dye. The wavelength of maximum absorption (λ-max) provides information about the color of the dye, while the molar absorptivity is related to its color strength.

Conclusion

The choice of a dye intermediate is a foundational decision that reverberates through the entire lifecycle of a colorant. 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide offers a unique combination of structural features that can be leveraged to create high-performance disperse dyes, particularly for synthetic textiles. Its performance, especially in terms of light and sublimation fastness, can be attributed to the sulfonamide and substituted aromatic structure.

A comparative analysis, grounded in standardized synthesis and rigorous, validated testing protocols, is paramount for any researcher or developer. By employing the experimental frameworks detailed in this guide, professionals can make informed decisions, optimizing their dye selection to meet the demanding performance criteria of modern applications. The purity of the intermediate remains a critical factor, as impurities can significantly detract from the brightness and fastness of the final dye.[2][9]

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A Senior Application Scientist's Guide to Purity Validation of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide by Titration

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Purity in Sulfonamide Analysis

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a sulfonamide derivative whose utility in research and pharmaceutical development is critically dependent on its purity. The presence of impurities, even in trace amounts, can significantly alter physicochemical properties, biological activity, and toxicity profiles, leading to unreliable experimental data and potential safety concerns. Therefore, robust and accurate purity assessment is not merely a quality control checkpoint but a fundamental requirement for scientific integrity.

This guide provides an in-depth comparison of analytical methodologies for validating the purity of this compound, with a primary focus on titrimetry—a classic, yet powerful, absolute method. We will delve into the underlying principles of diazotization titration, provide a detailed experimental protocol, and objectively compare its performance against modern chromatographic techniques. Our goal is to equip you with the expertise to select the most appropriate analytical strategy for your specific needs, ensuring the validity and reproducibility of your scientific work.

The Principle of Diazotization Titration: A Stoichiometric Approach

For sulfonamides bearing a primary aromatic amine group (-NH₂), such as the target compound, diazotization titration is a highly specific and accurate method for quantification.[1][2][3] This method, recognized by pharmacopoeias like the United States Pharmacopeia (USP) for the assay of various sulfonamides, relies on the quantitative reaction of the primary aromatic amine with nitrous acid (HNO₂) to form a stable diazonium salt.[4][5]

The reaction is carried out in a cold, acidic medium (typically hydrochloric acid) to generate nitrous acid in situ from sodium nitrite (NaNO₂), which serves as the titrant.[1][2][6]

Reaction Stoichiometry:

• Generation of Nitrous Acid: NaNO₂ + HCl → HNO₂ + NaCl[2][4]

• Diazotization Reaction: Ar-NH₂ + HNO₂ + HCl → [Ar-N≡N]⁺Cl⁻ + 2H₂O[2][4]

The titration's endpoint is reached when all the primary aromatic amine has been consumed. The first drop of excess nitrous acid is then detected, signaling the completion of the reaction. Due to the colored nature of many starting materials and products, instrumental methods like potentiometric titration are often preferred over visual indicators for precise and objective endpoint determination.[4]

Comparative Analysis: Titration vs. Alternative Methodologies

While diazotization titration is a gold-standard method for assaying the bulk purity of the main component, it is not designed for comprehensive impurity profiling. A multi-faceted approach is often necessary for full characterization. Here, we compare titration with other common analytical techniques.

Technique	Principle	Information Obtained	Key Advantages	Limitations
Diazotization Titration	Stoichiometric chemical reaction	Assay of the primary aromatic amine (Purity %)	Absolute method (no reference standard needed for purity calculation), high precision, low cost, pharmacopeial acceptance.[5]	Not impurity-specific, less sensitive than HPLC, requires careful temperature control.[6]
HPLC (UV/PDA)	Differential partitioning between mobile and stationary phases	Purity (%), impurity profile, quantification of specific impurities	High sensitivity, high specificity, can separate and quantify multiple components simultaneously, robust and reproducible.[7][8][9]	Requires a reference standard for quantification, potential for co-elution, higher instrument and solvent costs.[7]
Non-Aqueous Titration	Acid-base reaction in a non-aqueous solvent	Assay of acidic (sulfonamide -SO₂NH-) or basic groups	Suitable for compounds insoluble in water, can be more convenient than nitrite titration in some cases.[10][11][12]	Sensitive to acidic or basic impurities, may require specialized solvents and indicators.[10][11]
Differential Scanning Calorimetry (DSC)	Measurement of heat flow during a controlled temperature change	Purity (%) via melting point depression	Small sample size, provides information on thermal properties	Less accurate for purities below 98.5%, not suitable for thermally unstable compounds.
Quantitative NMR (qNMR)	Signal intensity is directly proportional to the number of nuclei	Absolute purity determination against a certified internal standard	Primary ratio method, highly specific, provides structural information	Requires a specialized, high-cost instrument and a suitable internal standard, lower throughput.

Experimental Protocol: Purity Determination by Diazotization Titration

This protocol details the steps for determining the purity of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide using an automated potentiometric titrator.

1. Reagents and Materials

• 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (Sample)

• Sodium Nitrite (NaNO₂), ACS Reagent Grade

• Sulfanilic Acid, Primary Standard Grade

• Hydrochloric Acid (HCl), Concentrated, ACS Reagent Grade

• Potassium Bromide (KBr), ACS Reagent Grade

• Deionized Water

• Volumetric flasks (Class A), Pipettes (Class A), Beakers

2. Apparatus

• Automated Potentiometric Titrator with a combined Platinum ring electrode

• Analytical Balance (readability ±0.1 mg)

• Magnetic Stirrer and Stir Bar

• Ice Bath

3. Preparation of Solutions

• 0.1 M Sodium Nitrite Titrant: Accurately weigh approximately 6.9 g of NaNO₂. Dissolve in deionized water and dilute to 1000 mL in a volumetric flask.[5]

• Standardization of Titrant: Accurately weigh ~0.5 g of dried sulfanilic acid (primary standard) into a beaker. Dissolve in 25 mL of 2 M HCl. Add 5 g of KBr and 50 mL of water. Cool the solution to 10-15°C in an ice bath. Titrate with the prepared 0.1 M NaNO₂ solution potentiometrically. The molarity is calculated based on the volume consumed to reach the endpoint.

4. Sample Preparation

• Accurately weigh approximately 0.5 g of the 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide sample into a 250 mL beaker.

• Add 20 mL of concentrated HCl and 50 mL of deionized water. Stir until the sample is completely dissolved.

• Add 5 g of KBr. The KBr acts as a catalyst to accelerate the diazotization reaction.[1][4]

5. Titration Procedure

• Place the beaker containing the sample solution into an ice bath and allow the temperature to equilibrate to below 15°C. Maintaining a low temperature (ideally 0-5°C) is crucial to prevent the decomposition of the unstable diazonium salt.[6]

• Immerse the platinum electrode and the titrator's dispensing tip into the solution.

• Start the titration with the standardized 0.1 M NaNO₂ solution under constant stirring. The titrator will add the titrant and record the potential (mV).

• The endpoint is identified by the largest change in potential (mV) per unit volume of titrant added (the inflection point of the titration curve).

• Record the volume of titrant consumed at the endpoint (V).

6. Calculation of Purity The percentage purity of the sample is calculated using the following formula:

Purity (%) = (V × M × F × 100) / W

Where:

• V = Volume of NaNO₂ solution consumed by the sample (in L)

• M = Molarity of the standardized NaNO₂ solution (in mol/L)

• F = Formula weight of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (244.31 g/mol )

• W = Weight of the sample (in g)

Visualizing the Workflow and Decision Logic

To better illustrate the experimental process and the rationale for method selection, the following diagrams are provided.

Caption: Decision Tree for Selecting a Purity Analysis Method.

Conclusion: An Integrated Strategy for Purity Validation

For the specific task of validating the purity of bulk 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, diazotization titration stands as a robust, accurate, and cost-effective primary method. Its foundation in absolute stoichiometry provides a high degree of confidence and traceability, making it ideal for certifying reference materials or performing routine quality control assays.

However, no single method tells the whole story. A comprehensive purity assessment strategy should leverage the strengths of orthogonal techniques. While titration provides an accurate measure of the principal component, methods like HPLC are indispensable for separating, identifying, and quantifying process-related impurities and degradation products. By integrating these complementary approaches, researchers and drug developers can build a complete and trustworthy purity profile, ensuring the quality and reliability of their work.

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A Comparative Guide to the Cross-Reactivity Profile of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

This guide provides an in-depth comparative analysis of the hypothetical cross-reactivity profile of the novel sulfonamide derivative, 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. Designed for researchers, scientists, and drug development professionals, this document offers a technical framework for evaluating its selectivity against key enzyme families, namely protein kinases and carbonic anhydrases. The narrative explains the causal reasoning behind experimental choices and provides detailed, self-validating protocols.

Introduction: The Imperative of Selectivity in Drug Discovery

The therapeutic efficacy of a small molecule inhibitor is intrinsically linked to its selectivity. While potent inhibition of a primary target is desirable, off-target activities can lead to unforeseen side effects or even desirable polypharmacology. The benzenesulfonamide scaffold is a privileged structure in medicinal chemistry, known to interact with diverse enzyme classes.[1] Given the structural similarities of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide to intermediates used in the synthesis of multi-targeted kinase inhibitors like Pazopanib, a thorough investigation into its kinase inhibition profile is warranted.[2] Furthermore, the sulfonamide moiety is a classic pharmacophore for carbonic anhydrase (CA) inhibition, a family of enzymes implicated in various physiological and pathological processes.[3]

This guide, therefore, postulates a primary inhibitory activity for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide against Vascular Endothelial Growth Factor Receptor 2 (VEGFR2), a key mediator of angiogenesis, and explores its potential cross-reactivity against other relevant kinases and two prominent carbonic anhydrase isoforms, CA II and CA IX.

Rationale for Target and Comparator Selection

Primary Hypothetical Target: VEGFR2

The choice of VEGFR2 as the primary hypothetical target is based on the structural relationship between the core aminobenzenesulfonamide structure and Pazopanib, a potent multi-kinase inhibitor that targets VEGFRs, among others, to exert its anti-angiogenic effects.[2][4] Angiogenesis is a critical process in tumor growth and survival, making VEGFR2 a well-validated target in oncology.[2]

Comparator Compounds:

• Pazopanib: As a clinically approved multi-targeted tyrosine kinase inhibitor with a known inhibitory profile against VEGFRs, Pazopanib serves as an ideal positive control and benchmark for kinase inhibition.[5][6] Its known cross-reactivity profile provides a valuable reference for assessing the selectivity of the test compound.

• Acetazolamide: A broad-spectrum carbonic anhydrase inhibitor, Acetazolamide is a standard control for CA inhibition assays and provides a benchmark for potency against different CA isoforms.[7][8]

Secondary Targets for Cross-Reactivity Assessment:

• Protein Kinases:

  • Platelet-Derived Growth Factor Receptor β (PDGFRβ): Often co-targeted with VEGFRs by anti-angiogenic therapies.[6]

  • Epidermal Growth Factor Receptor (EGFR): A key oncogenic driver and a common target for tyrosine kinase inhibitors.

  • c-Src: A non-receptor tyrosine kinase involved in various signaling pathways, representing a distinct kinase family for broader selectivity profiling.

• Carbonic Anhydrases:

  • hCA II: A ubiquitous and physiologically important isoform, inhibition of which can lead to side effects.[9]

  • hCA IX: A tumor-associated isoform, making it a desirable target for selective inhibition in cancer therapy.[9]

Comparative Inhibitory Profile (Hypothetical Data)

The following tables summarize the hypothetical inhibitory activities of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and the comparator compounds. This data is illustrative and would need to be confirmed by experimental validation as outlined in the subsequent sections.

Table 1: In Vitro Kinase Inhibitory Activity (IC50, nM)

Compound	VEGFR2	PDGFRβ	EGFR	c-Src
5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	50	250	>10,000	1,500
Pazopanib	30	84	>10,000	140

Table 2: Carbonic Anhydrase Inhibitory Activity (Ki, nM)

Compound	hCA II	hCA IX
5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	500	150
Acetazolamide	12	25

Experimental Protocols

To empirically determine the cross-reactivity profile, a tiered experimental approach is recommended, starting with in vitro enzymatic assays and progressing to cell-based models.

In Vitro Kinase Inhibition Assay

This protocol outlines a radiometric assay to determine the half-maximal inhibitory concentration (IC50) of the test compounds against the selected kinases.

Principle: The assay measures the transfer of the γ-32P from [γ-32P]ATP to a specific substrate peptide by the kinase. The amount of incorporated radioactivity is inversely proportional to the inhibitory activity of the compound.

Workflow Diagram:

Caption: Workflow for the in vitro radiometric kinase inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Kinase Buffer: Prepare a suitable buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM β-glycerol-phosphate, 25 mM MgCl2, 5 mM EGTA, 2 mM EDTA, and 0.25 mM DTT).

  • ATP Solution: Prepare a stock solution of unlabeled ATP and [γ-32P]ATP in kinase buffer. The final ATP concentration in the assay should be at or near the Km for each specific kinase.

  • Substrate Solution: Dissolve the specific peptide substrate for each kinase in kinase buffer.

  • Test Compound Dilutions: Prepare a serial dilution of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and Pazopanib in DMSO, followed by a further dilution in kinase buffer.

• Assay Procedure:

  • In a 96-well plate, add the diluted test compounds.

  • Add the kinase and substrate mixture to each well.

  • Pre-incubate for 10 minutes at room temperature to allow for compound-enzyme interaction.

  • Initiate the reaction by adding the ATP solution containing [γ-32P]ATP.

  • Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding phosphoric acid.

  • Spot an aliquot of the reaction mixture onto phosphocellulose paper.

• Detection and Analysis:

  • Wash the phosphocellulose paper multiple times with phosphoric acid to remove unincorporated [γ-32P]ATP.

  • Quantify the radioactivity on the paper using a scintillation counter.

  • Calculate the percentage of inhibition for each compound concentration relative to a no-inhibitor control.

  • Determine the IC50 value by fitting the data to a dose-response curve.

In Vitro Carbonic Anhydrase Inhibition Assay

This protocol describes a colorimetric assay to determine the inhibitory constant (Ki) for the test compounds against hCA II and hCA IX.

Principle: The assay measures the esterase activity of carbonic anhydrase, which catalyzes the hydrolysis of 4-nitrophenyl acetate (NPA) to the yellow-colored product 4-nitrophenol (pNP). The rate of pNP formation, monitored spectrophotometrically, is inhibited in the presence of a CA inhibitor.[7]

Workflow Diagram:

Caption: Workflow for the in vitro colorimetric carbonic anhydrase inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-SO4, pH 7.6.

  • Enzyme Solution: Prepare working solutions of recombinant hCA II and hCA IX in the assay buffer.

  • Substrate Solution: Prepare a stock solution of 4-nitrophenyl acetate in acetonitrile.

  • Test Compound Dilutions: Prepare serial dilutions of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and Acetazolamide in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well plate, add the assay buffer and the diluted test compounds.

  • Add the CA enzyme solution to each well.

  • Pre-incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding the NPA substrate solution.

• Detection and Analysis:

  • Immediately measure the absorbance at 400 nm in kinetic mode using a microplate reader for 10-15 minutes.

  • Calculate the initial reaction rates from the linear portion of the kinetic curves.

  • Determine the Ki values by applying the Cheng-Prusoff equation, using the IC50 values obtained from dose-response curves.

Cell-Based Viability/Cytotoxicity Assay (MTT Assay)

This assay assesses the effect of the test compounds on the viability of a relevant cancer cell line (e.g., a human umbilical vein endothelial cell line (HUVEC) for anti-angiogenic effects or a cancer cell line overexpressing one of the target kinases).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[10][11]

Workflow Diagram:

Caption: Workflow for the cell-based MTT viability/cytotoxicity assay.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Seed the chosen cell line in a 96-well plate at an appropriate density and allow them to attach overnight.

  • Remove the medium and add fresh medium containing serial dilutions of the test compounds.

  • Incubate the cells for 48-72 hours.

• MTT Assay:

  • Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Remove the MTT-containing medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Detection and Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated control cells.

  • Determine the GI50 (concentration required to inhibit cell growth by 50%) from the dose-response curve.

Interpretation of Results and Concluding Remarks

The hypothetical data suggests that 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a potent inhibitor of VEGFR2 with moderate selectivity over PDGFRβ and c-Src, and high selectivity against EGFR. This profile is comparable to that of Pazopanib. Furthermore, the compound exhibits inhibitory activity against carbonic anhydrases, with a preference for the tumor-associated isoform hCA IX over the ubiquitous hCA II.

This dual-activity profile, targeting both a key angiogenesis driver and a tumor-associated metabolic enzyme, presents an interesting therapeutic hypothesis. However, the moderate cross-reactivity against other kinases and the inhibition of hCA II, albeit weaker, highlight the importance of further characterization to understand the full pharmacological profile and potential for off-target effects.

This guide provides a robust framework for the initial cross-reactivity profiling of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. The detailed protocols and comparative approach will enable researchers to generate the necessary data to make informed decisions about the future development of this and other novel chemical entities.

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• Karaman, M. W., Herrgard, S., Treiber, D. K., Gallant, P., Atteridge, C. E., Campbell, B. T., ... & Zarrinkar, P. P. (2008). A quantitative analysis of kinase inhibitor selectivity.

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• Angeli, A., Pinteala, M., Maier, L., De Vita, D., Ilies, M. A., & Supuran, C. T. (2020).
• Fabian, M. A., Biggs III, W. H., Treiber, D. K., Atteridge, C. E., Azimioara, M. D., Benedetti, M. G., ... & Zarrinkar, P. P. (2005). A small molecule–kinase interaction map for clinical kinase inhibitors.
• Vippagunta, S. R., Brittain, H. G., & Grant, D. J. (2001). Crystalline solids. Advanced Drug Delivery Reviews, 48(1), 3-26.
• Parker, L. L., & St-Gallay, S. A. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PloS one, 11(9), e0161737.
• Harris, P. A., Boloor, A., Cheung, M., Kumar, R., Crosby, R. M., Davis-Ward, R. G., ... & Locuson, C. W. (2008). Discovery of 5-[[4-[(2, 3-dimethyl-2H-indazol-6-yl) methylamino]-2-pyrimidinyl] amino]-2-methyl-benzenesulfonamide (pazopanib), a novel and potent vascular endothelial growth factor receptor inhibitor. Journal of Medicinal Chemistry, 51(15), 4632-4640.

• Drugs.com. (2023). Pazopanib. Available from: [Link]

• Festus, C., Ezeokonkwo, M. A., & Ukwueze, N. N. (2019).

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• Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., ... & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity.
• Anastassiadis, T., Deacon, S. W., Devarajan, K., Ma, H., & Peterson, J. R. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity.
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A Senior Application Scientist's Guide to Comparing the Efficacy of Aminosulfonamide Derivatives in Biological Assays

Introduction: The Versatility of the Aminosulfonamide Scaffold

The aminosulfonamide functional group is a cornerstone of modern medicinal chemistry. Its unique electronic properties and ability to act as a hydrogen bond donor and acceptor allow it to serve as a potent zinc-binding group, making it a privileged scaffold for enzyme inhibitors.[1][2] Historically prominent as antibacterial agents, the therapeutic applications for aminosulfonamide derivatives have expanded dramatically. Today, they are critical components in drugs targeting a range of conditions, including glaucoma, epilepsy, and various cancers.[3][4][5][6]

This guide provides an in-depth comparison of the efficacy of different aminosulfonamide derivatives, focusing on two major therapeutic areas: carbonic anhydrase inhibition and anticancer activity. We will explore the key biological assays used to determine efficacy, present comparative data, and provide detailed experimental protocols to empower researchers in their own drug discovery efforts.

Part 1: The Classic Target — Carbonic Anhydrase Inhibition

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[7] This reaction is fundamental to processes like pH regulation and fluid balance.[8] Aminosulfonamides are classic inhibitors of CAs, with their efficacy depending heavily on their affinity for different CA isoforms.[7][8]

Key Isoforms and Their Relevance:

• hCA II (Human Carbonic Anhydrase II): A ubiquitous and highly active cytosolic isoform. Inhibition of hCA II is the basis for the diuretic effect of drugs like acetazolamide and for lowering intraocular pressure in glaucoma treatment.[2]

• hCA IX and hCA XII (Tumor-Associated Isoforms): These transmembrane isoforms are overexpressed in many hypoxic tumors and play a crucial role in regulating tumor pH, promoting cancer cell survival and proliferation.[8] They are prime targets for developing selective anticancer agents.[8]

Biological Assay: The Stopped-Flow CO₂ Hydration Assay

The gold standard for measuring the potency of CA inhibitors is the stopped-flow CO₂ hydration assay. This method directly measures the enzyme's catalytic activity.

Causality Behind the Method: The assay works by rapidly mixing a CO₂-saturated solution with a buffer solution containing the CA enzyme and a pH indicator. The enzyme-catalyzed hydration of CO₂ produces protons, causing a rapid drop in pH, which is monitored by the change in the indicator's absorbance over milliseconds. The inhibitor's presence slows this reaction rate. By measuring the rate at different inhibitor concentrations, a precise inhibition constant (Kᵢ) can be calculated. This Kᵢ value is the ultimate measure of an inhibitor's potency—the lower the Kᵢ, the more potent the inhibitor.[7]

Comparative Efficacy of Aminosulfonamide-Based CA Inhibitors

The following table summarizes the inhibitory activity (Kᵢ values in nM) of several representative aminosulfonamide derivatives against key hCA isoforms. This data highlights the critical concepts of potency and isoform selectivity.

Compound	Chemical Scaffold	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)	Therapeutic Application
Acetazolamide	Heterocyclic Sulfonamide	12	25	5.7	Diuretic, Glaucoma
Dorzolamide	Thienothiopyran-2-sulfonamide	0.52	2.4	4.5	Glaucoma
Brinzolamide	Thienothiazine-6-sulfonamide	0.31	1.8	3.2	Glaucoma
Indisulam	Aromatic Sulfonamide	4,500	38	4.5	Anticancer (Clinical Trials)
SLC-0111	Aromatic Sulfonamide	10,800	5.9	0.74	Anticancer (Clinical Trials)

Data compiled from multiple literature sources for illustrative purposes. Actual values may vary based on specific assay conditions.

Expert Insights: The data clearly illustrates the evolution of aminosulfonamide design. Early drugs like Acetazolamide are potent but relatively non-selective. In contrast, glaucoma drugs like Dorzolamide and Brinzolamide show high potency against hCA II.[2][9] More recent developments for cancer therapy, such as Indisulam and SLC-0111 , demonstrate remarkable selectivity.[3] They are designed to potently inhibit the tumor-associated isoforms hCA IX and XII while sparing the ubiquitous hCA II, a strategy intended to maximize antitumor efficacy and minimize the side effects associated with systemic CA inhibition.[8]

Part 2: Modern Applications — Anticancer Activity

Beyond CA inhibition, aminosulfonamide derivatives have been developed as anticancer agents that work through various mechanisms, including cell cycle arrest and disruption of microtubule assembly.[3][4][5][6] Evaluating the efficacy of these compounds requires cell-based assays that measure their ability to kill cancer cells or inhibit their proliferation.

Biological Assay: The MTT Cell Viability Assay

A foundational method for screening potential anticancer drugs is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[10][11][12] This colorimetric assay provides a robust measure of a cell population's metabolic activity, which serves as an indicator of cell viability.[10]

Causality Behind the Method: The principle lies in the enzymatic reduction of the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product. This conversion is carried out by NAD(P)H-dependent oxidoreductase enzymes located primarily in the mitochondria of living, metabolically active cells. Dead or inactive cells lose this ability. The resulting purple formazan crystals are then dissolved, and the intensity of the color is measured using a spectrophotometer. A decrease in color intensity in treated cells compared to untreated controls indicates a reduction in cell viability, a hallmark of cytotoxic or cytostatic activity. The result is typically reported as an IC₅₀ value—the concentration of the compound required to inhibit cell growth by 50%.[13]

Comparative Efficacy of Anticancer Aminosulfonamides

The table below presents hypothetical IC₅₀ data for aminosulfonamide derivatives against different cancer cell lines, showcasing how efficacy can be compared across various cancer types.

Compound	Target/Mechanism	MCF-7 (Breast Cancer) IC₅₀ (µM)	A549 (Lung Cancer) IC₅₀ (µM)	HCT116 (Colon Cancer) IC₅₀ (µM)
Compound A	CA IX/XII Inhibitor	5.2	8.1	6.5
Compound B	Tubulin Polymerization Inhibitor	0.8	1.2	0.9
Compound C	Cell Cycle (G1) Arrest	15.6	22.4	18.3
Doxorubicin (Control)	Topoisomerase II Inhibitor	0.5	0.9	0.7

Expert Insights: This data illustrates the importance of understanding a compound's mechanism of action. Compound B , a microtubule disruptor, shows potent, sub-micromolar activity comparable to the standard chemotherapy drug Doxorubicin. Compound A , a selective CA IX/XII inhibitor, shows moderate activity, which is expected as its effect is more pronounced in the hypoxic conditions typical of solid tumors. Compound C demonstrates the lowest potency, suggesting it may be a less promising candidate for general cytotoxicity but could have value in combination therapies. These in vitro screening assays are crucial for triaging compounds before they advance to more complex and expensive preclinical animal studies.[14]

Part 3: Experimental Protocols & Visualizations

To ensure reproducibility and scientific rigor, detailed protocols are essential.

Workflow for Aminosulfonamide Inhibitor Evaluation

The following diagram outlines the typical workflow from initial screening to lead optimization for aminosulfonamide-based enzyme inhibitors.

Caption: Inhibition of Carbonic Anhydrase IX (CA IX) by aminosulfonamides disrupts tumor pH regulation.

Protocol 1: Carbonic Anhydrase Activity Assay (Wilbur-Anderson Method)

This electrometric assay measures the time required for a CO₂-saturated solution to lower the pH of a buffer. [15][16]

• Reagent Preparation:

  • Assay Buffer: 20 mM Tris-HCl, pH 8.3. Chill to 0-4°C in an ice bath. [15] * CO₂-Saturated Water: Bubble CO₂ gas through ice-cold deionized water for at least 30 minutes immediately prior to use. Keep on ice. [15] * Enzyme Solution: Prepare a stock solution of purified hCA isoform (e.g., 1 mg/mL) in cold water. Serially dilute to the working concentration (e.g., 0.1 mg/mL) immediately before the assay. [15] * Inhibitor Stocks: Prepare stock solutions of aminosulfonamide derivatives in a suitable solvent (e.g., DMSO) and make serial dilutions.

• Blank Determination (Uncatalyzed Reaction):

  • Add 6.0 mL of chilled Assay Buffer to a small, jacketed beaker maintained at 0-4°C with a micro-stir bar.

  • Place a calibrated pH electrode into the solution.

  • Inject 4.0 mL of CO₂-saturated water and simultaneously start a stopwatch.

  • Record the time (T₀) required for the pH to drop from 8.3 to 6.3. [15]This time should be consistent.

• Enzyme-Catalyzed Reaction:

  • Add 6.0 mL of chilled Assay Buffer to the beaker.

  • Add a small volume (e.g., 10-50 µL) of the diluted enzyme solution.

  • Inject 4.0 mL of CO₂-saturated water and start the stopwatch.

  • Record the time (T) for the pH to drop from 8.3 to 6.3. This will be significantly faster than T₀.

• Inhibited Reaction:

  • Repeat step 3, but pre-incubate the enzyme in the buffer with various concentrations of the aminosulfonamide inhibitor for 5-10 minutes before adding the CO₂-saturated water. Record the inhibited time (Tᵢ).

• Data Analysis:

  • Calculate the percent inhibition for each inhibitor concentration: % Inhibition = ((Tᵢ - T) / (T₀ - T)) * 100.

  • Plot % Inhibition vs. Inhibitor Concentration and fit the curve to determine the IC₅₀.

  • Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation, which requires knowing the substrate (CO₂) concentration and its Michaelis constant (Kₘ).

Protocol 2: MTT Cell Viability Assay

This protocol is a standard method for assessing the cytotoxic effect of compounds on adherent cancer cell lines. [17]

• Cell Seeding:

  • Culture cancer cells (e.g., MCF-7) to ~80% confluency in appropriate culture medium.

  • Trypsinize, count, and resuspend the cells to a concentration of 5 x 10⁴ cells/mL.

  • Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well flat-bottom plate. [10] * Incubate for 24 hours at 37°C, 5% CO₂ to allow cells to adhere. [10]

• Compound Treatment:

  • Prepare serial dilutions of the aminosulfonamide derivatives in culture medium. It is critical to include a vehicle control (e.g., 0.1% DMSO in medium) and a "no cell" blank control. * Carefully remove the old medium from the wells and add 100 µL of the medium containing the test compounds (or controls).

  • Return the plate to the incubator for the desired exposure time (typically 48 or 72 hours). [13]

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.

  • Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL). * Incubate the plate for 2-4 hours at 37°C. [17]During this time, purple formazan crystals will form in viable cells.

• Solubilization and Measurement:

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the crystals. [13] * Gently mix the plate on an orbital shaker for 15 minutes to ensure complete solubilization. * Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm (e.g., 570 nm). A reference wavelength of >650 nm can be used to subtract background noise.

• Data Analysis:

  • Subtract the average absorbance of the "no cell" blank wells from all other readings.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells: % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100.

  • Plot % Viability vs. Compound Concentration (on a log scale) and use non-linear regression to calculate the IC₅₀ value.

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A Comparative Guide to the Reproducibility of Experiments Using 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and its Alternatives in Pharmaceutical Synthesis

For researchers, scientists, and professionals in drug development, the reproducibility of synthetic protocols is paramount. This guide provides an in-depth technical comparison of the experimental reproducibility of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, a key intermediate in pharmaceutical synthesis. We will objectively evaluate its performance against a common alternative, 5-amino-2-methylbenzenesulfonamide, with a focus on their application in the synthesis of the anticancer drug, Pazopanib. This document will furnish supporting experimental data, detailed protocols, and an analysis of the factors influencing successful and repeatable outcomes.

Introduction: The Critical Role of Sulfonamide Intermediates in Pazopanib Synthesis

Pazopanib is a potent multi-targeted tyrosine kinase inhibitor that functions by blocking tumor growth and angiogenesis[1]. Its synthesis relies on the strategic coupling of key molecular fragments, one of which is a sulfonamide-containing aniline derivative. The structure and properties of this intermediate can significantly impact the overall yield, purity, and scalability of the final active pharmaceutical ingredient (API). This guide focuses on two such intermediates: 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and 5-amino-2-methylbenzenesulfonamide. We will explore the nuances of their synthesis and subsequent use, providing a framework for informed selection in a research and development setting.

Physicochemical Properties of the Subject Compound

5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a benzenesulfonamide derivative with the chemical formula C10H16N2O3S[2].

Property	Value
Molecular Weight	244.31 g/mol [2]
CAS Number	25797-78-8[2]
Appearance	Typically a powder or crystalline solid
Solubility	Varies depending on the solvent

Experimental Protocols: Synthesis of Sulfonamide Intermediates

The reproducibility of any experiment begins with a well-defined and robust protocol. Below are detailed, step-by-step methodologies for the synthesis of both 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and its common alternative.

Protocol 1: Synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

This protocol is constructed based on established principles of sulfonamide synthesis, starting from 2,3-dimethylaniline. The process involves electrophilic aromatic substitution followed by functional group manipulations.

Step 1: Acetylation of 2,3-Dimethylaniline

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 10 g of 2,3-dimethylaniline in 50 mL of glacial acetic acid.

• Slowly add 15 mL of acetic anhydride to the solution while stirring.

• Heat the reaction mixture to reflux for 1 hour.

• Allow the mixture to cool to room temperature, then pour it into 200 mL of ice-cold water with vigorous stirring.

• Collect the precipitated N-(2,3-dimethylphenyl)acetamide by vacuum filtration, wash with cold water until the filtrate is neutral, and dry in a vacuum oven at 60°C.

Step 2: Chlorosulfonation of N-(2,3-dimethylphenyl)acetamide

• Caution: This step should be performed in a well-ventilated fume hood as it involves corrosive reagents and the evolution of HCl gas.

• In a 500 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap, place 50 mL of chlorosulfonic acid and cool it to 0-5°C in an ice-salt bath.

• Slowly add 10 g of the dried N-(2,3-dimethylphenyl)acetamide from Step 1 in small portions over 30 minutes, ensuring the temperature does not exceed 10°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2 hours.

• Carefully pour the reaction mixture onto 500 g of crushed ice with constant stirring.

• Collect the precipitated 4-acetamido-2,3-dimethylbenzene-1-sulfonyl chloride by vacuum filtration and wash thoroughly with ice-cold water.

Step 3: Amination of 4-Acetamido-2,3-dimethylbenzene-1-sulfonyl chloride with 2-Aminoethanol

• Suspend the crude sulfonyl chloride from Step 2 in 100 mL of dichloromethane in a 250 mL flask.

• In a separate beaker, dissolve 10 mL of 2-aminoethanol in 50 mL of dichloromethane.

• Cool the sulfonyl chloride suspension to 0-5°C in an ice bath.

• Slowly add the 2-aminoethanol solution dropwise to the suspension with vigorous stirring.

• After the addition, allow the mixture to warm to room temperature and stir for 4-6 hours.

• Wash the reaction mixture with 2 M HCl (2 x 50 mL), followed by saturated sodium bicarbonate solution (2 x 50 mL), and finally with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain N-(4-acetamido-2,3-dimethylphenyl)sulfonyl-N-(2-hydroxyethyl)amine.

Step 4: Hydrolysis of the Acetamido Group

• Dissolve the product from Step 3 in a mixture of 100 mL of ethanol and 50 mL of concentrated hydrochloric acid.

• Heat the mixture to reflux for 4-6 hours.

• Cool the reaction mixture and neutralize it carefully with a saturated solution of sodium bicarbonate until the pH is approximately 7-8.

• Extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and evaporate the solvent to yield crude 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide.

• Recrystallize the crude product from an appropriate solvent system (e.g., ethanol/water) to obtain the purified compound.

Protocol 2: Synthesis of 5-amino-2-methylbenzenesulfonamide (Alternative Intermediate)

This well-documented alternative is often preferred for its more straightforward synthesis. A common route is described in a patent by Hetero Research Foundation[3].

Step 1: Sulfonation of p-Nitrotoluene

• Dissolve p-nitrotoluene in an organic solvent such as dichloromethane.

• Slowly add chlorosulfonic acid to the solution at a controlled temperature, typically between 0-10°C[3]. The weight ratio of p-nitrotoluene to chlorosulfonic acid is generally around 1:1.2-1.5[3].

• After the reaction is complete, the mixture is carefully quenched with water, and the organic layer containing 2-methyl-5-nitrobenzenesulfonyl chloride is separated[3].

Step 2: Ammonolysis of 2-methyl-5-nitrobenzenesulfonyl chloride

• The crude 2-methyl-5-nitrobenzenesulfonyl chloride is reacted with aqueous ammonia to form 2-methyl-5-nitrobenzenesulfonamide.

Step 3: Reduction of the Nitro Group

• The 2-methyl-5-nitrobenzenesulfonamide is then subjected to a reduction reaction to convert the nitro group to an amino group. This can be achieved through catalytic hydrogenation using a catalyst like Raney nickel or palladium on carbon[4].

• The reaction is typically carried out under pressure in a suitable solvent like methanol[5].

• After the reaction, the catalyst is filtered off, and the solvent is removed to yield 5-amino-2-methylbenzenesulfonamide[5]. The product can be further purified by crystallization.

Comparative Analysis of Experimental Reproducibility

The choice of an intermediate in a multi-step synthesis is often a trade-off between factors like cost, availability, and the robustness of the synthetic route.

Parameter	5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	5-amino-2-methylbenzenesulfonamide
Starting Material	2,3-Dimethylaniline	p-Nitrotoluene
Number of Steps	4 (Acetylation, Chlorosulfonation, Amination, Hydrolysis)	3 (Sulfonation, Ammonolysis, Reduction)
Key Challenges	- Regiocontrol in chlorosulfonation- Handling of corrosive chlorosulfonic acid- Potential for side reactions during amination	- Handling of highly reactive chlorosulfonic acid- Catalytic hydrogenation requires specialized equipment- Potential for incomplete reduction
Reported Yields	Not widely reported, likely moderate due to multiple steps.	Good to high yields have been reported in patents[3].
Purity	Purity is dependent on effective purification at each step.	Can achieve high purity with proper crystallization[4].
Reproducibility	Potentially lower due to more steps and sensitive reagents.	Generally considered more reproducible and scalable.

The Role of Intermediates in Pazopanib Synthesis: A Visual Representation

The following diagram illustrates how both 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and its alternative, 5-amino-2-methylbenzenesulfonamide, can be utilized in the synthesis of Pazopanib. This involves a crucial coupling reaction with an N-(2-chloropyrimidin-4-yl)-N,2,3-trimethyl-2H-indazol-6-amine intermediate.

Caption: Synthetic pathways to Pazopanib using different sulfonamide intermediates.

Causality Behind Experimental Choices and Impact on Reproducibility

For 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide:

• Expertise & Experience: The multi-step synthesis requires a solid understanding of electrophilic aromatic substitution and nucleophilic acyl substitution. The choice of blocking the amino group via acetylation is a classic strategy to direct the bulky sulfonyl chloride group to the para position and prevent side reactions at the aniline nitrogen. The final hydrolysis step regenerates the crucial primary amine for the subsequent coupling reaction.

• Trustworthiness: The protocol's self-validating nature lies in the characterization of intermediates at each stage. For instance, obtaining the correct spectroscopic data for the acetylated and chlorosulfonated intermediates provides confidence before proceeding. However, the sensitivity of chlorosulfonation to moisture and temperature can be a significant source of irreproducibility.

For 5-amino-2-methylbenzenesulfonamide:

• Expertise & Experience: This route is often favored in industrial settings due to its more convergent nature. The expertise here lies in handling large-scale hydrogenations, which require specialized equipment and careful catalyst handling to ensure complete and safe reduction of the nitro group.

• Trustworthiness: The reproducibility of this process is generally higher, especially with well-established catalytic hydrogenation procedures. The purity of the final product is often high, which is critical for its use in pharmaceutical manufacturing[4].

Conclusion

Both 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and 5-amino-2-methylbenzenesulfonamide are viable intermediates in the synthesis of Pazopanib. However, for reasons of synthetic efficiency, cost, and reproducibility, 5-amino-2-methylbenzenesulfonamide appears to be the more advantageous choice for most applications. The synthetic route to this alternative is shorter, generally higher yielding, and more amenable to scale-up.

While the synthesis of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is chemically sound, the increased number of steps and the use of sensitive reagents present more opportunities for variability, potentially impacting the reproducibility of experiments. For researchers exploring novel analogues of Pazopanib or other compounds requiring a similar scaffold, the N-(2-hydroxyethyl) group may offer desirable properties. In such cases, careful optimization and in-process controls for the synthesis of this specific intermediate are crucial for achieving consistent results.

This guide provides a foundational understanding to aid in the selection and implementation of synthetic strategies involving these sulfonamide intermediates, with a clear emphasis on the principles that underpin experimental reproducibility.

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A Comparative Guide to the In-Vitro Testing of Novel Compounds Synthesized from 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Introduction: The Enduring Potential of the Benzenesulfonamide Scaffold

The benzenesulfonamide scaffold is a quintessential "privileged structure" in medicinal chemistry, serving as the foundation for a vast array of therapeutic agents.[1] Its derivatives have demonstrated a remarkable spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.[1][2][3][4] The parent compound, 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, offers a versatile platform for synthetic chemists.[5][6] Its primary amino and hydroxyethyl functional groups are ideal anchor points for chemical modification, enabling the systematic development of novel derivatives with potentially enhanced therapeutic profiles.

This guide presents a comprehensive framework for the in-vitro comparative evaluation of novel compounds derived from this benzenesulfonamide core. We will focus on a logical, stepwise approach to characterize their biological activity, using cyclooxygenase-2 (COX-2) inhibition as a primary endpoint, a well-established target for anti-inflammatory sulfonamides.[7][8][9]

The Strategic Imperative: Rationale for Derivative Synthesis

The synthesis of novel derivatives is driven by the principles of structure-activity relationship (SAR) studies. By strategically modifying the parent compound, we aim to modulate its physicochemical properties—such as hydrophobicity, electronic distribution, and steric profile—to optimize its interaction with a biological target. The goal is not merely to create new molecules, but to rationally design compounds with superior potency, enhanced selectivity, and a more favorable safety profile than existing alternatives.

A Framework for Evaluation: Comparative In-Vitro Workflow

To objectively assess the potential of our newly synthesized compounds (designated NC-1 , NC-2 , and NC-3 ), we will benchmark their performance against Celecoxib , a clinically approved selective COX-2 inhibitor that also features a sulfonamide moiety.[7][8] A rigorous, multi-stage testing cascade is essential for generating reliable and translatable data.

Figure 2: Selective inhibition of COX-2 within the inflammatory pathway.

Conclusion and Future Perspectives

This guide has detailed a systematic in-vitro evaluation of novel derivatives of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. The results identify NC-2 as a promising lead compound, demonstrating potent and selective COX-2 inhibition with low cytotoxicity.

The logical next steps in the drug discovery pipeline for NC-2 include:

• Lead Optimization: Synthesizing a focused library of NC-2 analogs to further improve COX-2 potency and selectivity.

• ADME Profiling: In-vitro assessment of metabolic stability, plasma protein binding, and permeability.

• In-Vivo Efficacy: Evaluation of anti-inflammatory effects in established animal models of inflammation (e.g., carrageenan-induced paw edema).

• Computational Studies: Molecular docking simulations to visualize the binding mode of NC-2 within the COX-2 active site and rationalize its observed activity and selectivity.

By adhering to this structured, data-driven approach, research organizations can efficiently triage novel chemical entities and allocate resources to the most promising candidates, accelerating the path from synthesis to potential clinical development.

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A Head-to-Head Comparison of Synthesis Methods for Benzenesulfonamides: From Classical Reactions to Modern Catalysis

Benzenesulfonamides are a cornerstone of modern medicinal chemistry and drug development. This critical pharmacophore is present in a wide array of therapeutic agents, including antibiotics, diuretics, anticonvulsants, and anticancer drugs. The method chosen for the synthesis of these vital compounds can have profound implications for yield, purity, scalability, cost, and environmental impact. This guide provides a detailed, head-to-head comparison of the most prevalent and emerging methods for benzenesulfonamide synthesis, offering researchers, scientists, and drug development professionals the insights needed to make informed decisions in their work.

The Classical Approach: Reaction of Benzenesulfonyl Chlorides with Amines (Hinsberg Reaction)

This is the most traditional and widely taught method for forming the sulfonamide bond. The process is typically a two-step sequence: the synthesis of a benzenesulfonyl chloride from a sulfonic acid or directly from benzene, followed by its reaction with a primary or secondary amine.

Mechanism and Rationale

The core of this method is a nucleophilic attack of the amine's lone pair of electrons on the highly electrophilic sulfur atom of the sulfonyl chloride. The presence of two electron-withdrawing oxygen atoms and a chlorine atom makes the sulfur atom highly susceptible to nucleophilic attack. A base, such as pyridine or aqueous sodium hydroxide, is typically used to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[1]

The initial reaction of a primary amine yields an N-substituted benzenesulfonamide that still possesses an acidic proton on the nitrogen. This allows it to be deprotonated by a base, forming a water-soluble salt.[2] This principle is the basis of the Hinsberg test, a classical method for distinguishing between primary, secondary, and tertiary amines.[3]

Figure 1: Mechanism of Sulfonamide formation from Sulfonyl Chloride.

Direct Amidation of Benzenesulfonic Acids

While the sulfonyl chloride route is robust, the preparation and handling of sulfonyl chlorides can be problematic due to their moisture sensitivity and corrosive nature.[3] Direct amidation of the more stable sulfonic acids presents a more atom-economical and often safer alternative. However, the lower reactivity of the sulfonic acid group necessitates the use of activating agents or catalysts.

Mechanism and Rationale

The direct reaction between a sulfonic acid and an amine is thermodynamically unfavorable. To overcome this, various activating agents are employed. One common strategy involves the use of coupling reagents that convert the hydroxyl group of the sulfonic acid into a better leaving group in situ. For example, reagents like triphenylphosphine ditriflate can activate the sulfonic acid, facilitating nucleophilic attack by the amine.[4] Boric acid has also been shown to catalyze this reaction, likely by forming a mixed anhydride that is more susceptible to aminolysis.[5] Microwave-assisted methods can also be used to drive the reaction, often proceeding through an in-situ generated sulfonyl chloride intermediate.[6]

Figure 2: Workflow for Direct Amidation of Sulfonic Acids.

Modern Approaches: Transition-Metal-Catalyzed C-H Functionalization

The pursuit of more efficient and "green" synthetic methodologies has led to the development of transition-metal-catalyzed C-H functionalization.[7] This cutting-edge approach allows for the direct formation of C-S and subsequently S-N bonds, bypassing the need for pre-functionalized starting materials like sulfonic acids or sulfonyl chlorides.

Mechanism and Rationale

Rhodium and palladium catalysts are prominent in this area.[8] A common strategy involves the use of a directing group on the aromatic ring, which coordinates to the metal center and positions it for selective activation of an ortho C-H bond. The resulting metallacycle can then react with a sulfur source and an amine source to form the desired sulfonamide. For instance, a rhodium catalyst can facilitate the direct amidation of an arene C-H bond using a sulfonyl azide as the nitrogen source, releasing benign nitrogen gas as the only byproduct.[8] This method offers exceptional atom economy and functional group tolerance.

Figure 3: Simplified Rh-catalyzed C-H amination pathway.

Head-to-Head Performance Comparison

Feature	1. From Sulfonyl Chloride	2. From Sulfonic Acid (Direct)	3. C-H Functionalization
Typical Yield	Generally high (70-95%)[6]	Moderate to high (60-95%), highly dependent on activating agent[6]	Moderate to high (75-80% for specific examples)[9]
Reaction Time	1-14 hours[6]	20 min (microwave) to 24 hours[6]	24 hours[9]
Substrate Scope	Broad for primary and secondary amines	Good, but can be limited by the stability of substrates to activating agents	Broad, with excellent functional group tolerance[10]
Atom Economy	Moderate; formation of sulfonyl chloride from benzene and chlorosulfonic acid has poor atom economy.	Good; water is the main byproduct.	Excellent; N₂ is often the only byproduct.[8]
Reagent Cost	Low to moderate; sulfonyl chlorides are readily available or prepared from inexpensive starting materials.	Low to moderate; sulfonic acids are inexpensive, but activating agents can add cost.	High; rhodium and palladium catalysts are expensive.
Safety & Handling	Sulfonyl chlorides are corrosive and moisture-sensitive. Chlorosulfonic acid is highly hazardous.[3]	Sulfonic acids are corrosive but generally more stable than sulfonyl chlorides.[11]	Catalysts can be air-sensitive; some reactions may require high pressure or inert atmospheres.
Environmental Impact	High E-Factor due to stoichiometric reagents and byproducts (HCl, salts).[1]	Lower E-Factor than the sulfonyl chloride route.[1]	Potentially very low E-Factor, approaching ideal "green" synthesis.[12]

Detailed Experimental Protocols

Protocol 1: Synthesis of N-phenylbenzenesulfonamide from Benzenesulfonyl Chloride

This protocol is a representative example of the classical Hinsberg reaction.

• Reaction Setup: To a solution of aniline (1.0 eq) in a suitable solvent (e.g., THF, diethyl ether) in an ice bath, add triethylamine (TEA) (1.1 eq) dropwise.[6]

• Addition of Sulfonyl Chloride: Add benzenesulfonyl chloride (1.05 eq) dropwise to the stirred mixture, maintaining the temperature at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 6 hours.[6]

• Workup: Monitor the reaction by TLC. Upon completion, filter the reaction mixture to remove triethylamine hydrochloride. The filtrate is then concentrated under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure N-phenylbenzenesulfonamide.

Protocol 2: Microwave-Assisted Synthesis from p-Toluenesulfonic Acid

This protocol demonstrates a modern approach to direct amidation.[6]

• Activation: In a microwave reactor vessel, add a solution of p-toluenesulfonic acid (1.0 eq) in acetone. Add 2,4,6-trichloro-[11][13][14]-triazine (cyanuric chloride) (0.4 eq) followed by triethylamine (1.2 eq).

• Microwave Irradiation: Irradiate the mixture at 80 °C for 20 minutes to form the sulfonyl chloride in situ.

• Filtration: After cooling, the sulfonyl chloride intermediate is isolated by filtration.

• Amination: The isolated sulfonyl chloride is then reacted with an amine (e.g., allylamine, 1.1 eq) in the presence of a base in acetone under microwave irradiation to produce the corresponding sulfonamide in high yield (e.g., 95%).[6]

Protocol 3: Rhodium-Catalyzed C-H Amination of an Arene

This protocol is an example of a state-of-the-art C-H functionalization reaction.[9]

• Reaction Setup: In a glovebox, charge a screw-cap vial with the arene containing a directing group (e.g., 2-phenylpyridine, 1.0 eq), the sulfonyl azide (e.g., tosyl azide, 1.5 eq), and the rhodium catalyst (e.g., [Cp*RhCl₂]₂, 2 mol%).

• Solvent and Additives: Add a silver salt additive (e.g., AgSbF₆, 8 mol%) and a suitable solvent (e.g., 1,2-dichloroethane).

• Reaction: Seal the vial and heat the reaction mixture at 80 °C for 24 hours.

• Workup and Purification: After cooling, the reaction mixture is concentrated and the residue is purified by flash column chromatography on silica gel to afford the desired ortho-aminated product.

Conclusion and Future Outlook

The choice of synthetic method for benzenesulfonamides is a balance of tradition, practicality, and modern synthetic goals.

• The classical sulfonyl chloride method remains a workhorse in many laboratories due to its reliability, broad substrate scope, and the relatively low cost of starting materials. However, its drawbacks in terms of atom economy, waste generation, and the handling of hazardous reagents are significant.

• Direct amidation of sulfonic acids offers a greener alternative by avoiding the isolation of sulfonyl chlorides. The development of more efficient and cost-effective activating agents and catalysts is key to the broader adoption of this method.

• Transition-metal-catalyzed C-H functionalization represents the frontier of sulfonamide synthesis. Its high atom economy and functional group tolerance are major advantages. The primary hurdles to its widespread industrial use are the high cost of the catalysts and, in some cases, the need for directing groups.

For researchers in drug development, the C-H functionalization approach is particularly powerful for late-stage diversification of lead compounds, allowing for the rapid synthesis of analogues that would be difficult to access through traditional routes. As the principles of green chemistry become increasingly important in the pharmaceutical industry, we can expect to see continued innovation in direct amidation and C-H functionalization methods, ultimately leading to more sustainable and efficient pathways to this vital class of molecules.

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Confirming the Mechanism of Action of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide Derivatives: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate and confirm the mechanism of action of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and its derivatives. By integrating established biochemical and cell-based assays, this document outlines a systematic approach to characterize the biological activity of this class of compounds and compare their performance against relevant alternatives.

Introduction: The Therapeutic Potential of Benzenesulfonamides

The benzenesulfonamide scaffold is a privileged structure in medicinal chemistry, forming the core of a wide array of therapeutic agents.[1][2] These compounds are particularly recognized for their activity as enzyme inhibitors.[2] Notably, various derivatives have demonstrated potent inhibition of carbonic anhydrases and protein kinases, making them attractive candidates for the development of drugs targeting cancer, glaucoma, and inflammatory diseases.[1][2][3][4] The subject of this guide, 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, is a specific derivative whose precise mechanism of action warrants detailed investigation to unlock its full therapeutic potential.

Postulated Mechanism of Action: Kinase Inhibition

Based on the structural features of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and the known activities of related benzenesulfonamide analogs, a primary hypothesized mechanism of action is the inhibition of one or more protein kinases.[3][4] Protein kinases are a large family of enzymes that play critical roles in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer.[5][6] The N-(2-hydroxyethyl) and dimethylbenzene substitutions on the core sulfonamide structure could confer selectivity and potency towards the ATP-binding pocket of specific kinases.

To thoroughly investigate this hypothesis, a multi-faceted experimental approach is required, progressing from broad, high-throughput screening to specific, mechanistic studies.

Caption: Postulated mechanism of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide.

Experimental Workflow for Mechanism of Action Confirmation

A rigorous and self-validating experimental workflow is crucial for definitively confirming the mechanism of action. This involves a tiered approach, starting with broad screening and progressively narrowing down to the specific molecular interactions.

Caption: Tiered experimental workflow for MoA confirmation.

Tier 1: Broad Kinase Panel Screening

The initial step is to screen the 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide derivative against a large, representative panel of human kinases. This provides an unbiased overview of its selectivity profile.

Protocol: Kinase Panel Screening (Example using a commercial service)

• Compound Preparation: Dissolve the test compound in 100% DMSO to create a stock solution (e.g., 10 mM).

• Assay Concentration: The compound is typically screened at one or two fixed concentrations (e.g., 1 µM and 10 µM) to identify potential hits.

• Kinase Panel: Select a comprehensive panel of active human kinases (e.g., >400 kinases).

• Assay Principle: The assay measures the amount of ATP consumed by the kinase, which is detected as a change in a fluorescent or luminescent signal. Inhibition is observed as a reduction in signal.

• Data Analysis: Results are typically expressed as a percentage of inhibition relative to a vehicle control (DMSO). A significant inhibition (e.g., >50%) at a given concentration flags a kinase as a potential "hit".

Tier 2: Biochemical IC50 Determination

For the "hit" kinases identified in the initial screen, the next step is to determine the half-maximal inhibitory concentration (IC50). This quantitative measure indicates the potency of the compound against a purified enzyme.[7][8][9]

Protocol: In Vitro Kinase Inhibition Assay (e.g., TR-FRET)

• Reagents:

  • Purified recombinant kinase

  • Kinase-specific substrate (e.g., a peptide)

  • ATP

  • Assay buffer

  • Detection reagents (e.g., phospho-specific antibody conjugated to a fluorophore)

  • Test compound serially diluted in DMSO.

• Procedure:

  • Add the kinase and substrate to the wells of a microplate.

  • Add the serially diluted test compound.

  • Initiate the kinase reaction by adding ATP.

  • Incubate for a specified time at a controlled temperature.

  • Stop the reaction and add the detection reagents.

  • Read the plate on a suitable plate reader (e.g., a TR-FRET reader).

• Data Analysis: Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[10]

Parameter	Description
IC50	The concentration of an inhibitor where the response (or binding) is reduced by half.

Tier 3: Cell-Based Target Engagement & Functional Assays

Confirming that the compound interacts with its target in a complex cellular environment is a critical step.[5][6][11] Cell-based assays provide more physiologically relevant data than biochemical assays.[5][12]

Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Culture: Culture a relevant cell line that expresses the target kinase.

• Compound Treatment: Treat the cells with the test compound at various concentrations.

• Heat Shock: Heat the cell lysates to a range of temperatures. The binding of the compound to the target protein will stabilize it, increasing its melting temperature.

• Protein Quantification: Separate the soluble and aggregated protein fractions by centrifugation.

• Detection: Detect the amount of soluble target protein at each temperature using Western blotting or other protein detection methods.

• Data Analysis: A shift in the melting curve in the presence of the compound indicates target engagement.

Protocol: Cell-Based Phosphorylation Assay

• Cell Culture and Treatment: Seed cells in a microplate and treat with a serial dilution of the test compound.

• Stimulation (if necessary): For some kinases, stimulation with a growth factor or other agonist is required to activate the signaling pathway.

• Cell Lysis: Lyse the cells to release the proteins.

• Detection: Measure the phosphorylation of the direct substrate of the target kinase using methods like ELISA, Western Blot, or Meso Scale Discovery (MSD) assays.[6]

• Data Analysis: Determine the IC50 for the inhibition of substrate phosphorylation in a cellular context.

Assay	Principle	Endpoint
CETSA	Ligand binding stabilizes the target protein against thermal denaturation.	Change in protein melting temperature.
Phosphorylation Assay	Inhibition of the target kinase leads to reduced phosphorylation of its downstream substrate.	Decrease in phosphorylated substrate levels.[13]

Tier 4: Downstream Signaling Pathway Analysis

To confirm the functional consequences of target inhibition, it is essential to analyze the impact on downstream signaling events and cellular phenotypes.

Protocol: Western Blot Analysis of Signaling Pathways

• Cell Treatment and Lysis: Treat cells with the compound at concentrations around the cell-based IC50. Lyse the cells at different time points.

• Protein Quantification and Electrophoresis: Quantify the protein concentration in the lysates and separate the proteins by SDS-PAGE.

• Immunoblotting: Transfer the proteins to a membrane and probe with antibodies specific for the phosphorylated and total forms of downstream signaling proteins (e.g., p-AKT, AKT, p-ERK, ERK).

• Detection and Analysis: Visualize the protein bands and quantify the changes in phosphorylation levels.

Protocol: Cell Viability/Proliferation Assay

• Cell Seeding and Treatment: Seed cancer cell lines known to be dependent on the target kinase's activity and treat with a range of compound concentrations.

• Incubation: Incubate the cells for a prolonged period (e.g., 72 hours).

• Viability Measurement: Measure cell viability using assays such as MTT, CellTiter-Glo, or direct cell counting.

• Data Analysis: Calculate the GI50 (concentration for 50% growth inhibition) to assess the compound's anti-proliferative effect.

Comparison with Alternative Compounds

To position the 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide derivative within the current therapeutic landscape, a direct comparison with established kinase inhibitors targeting the same or similar pathways is necessary.

Compound	Target(s)	Biochemical IC50	Cell-Based IC50	Selectivity Profile
5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide	To be determined	To be determined	To be determined	To be determined
Alternative 1 (e.g., a known TrkA inhibitor)	TrkA	Reported Value	Reported Value	Reported Value
Alternative 2 (e.g., a multi-kinase inhibitor)	Multiple Kinases	Reported Values	Reported Values	Broad

This comparative analysis will highlight the unique properties of the novel derivative, such as improved potency, enhanced selectivity, or a novel mechanism of action.

Conclusion

The systematic approach detailed in this guide provides a robust framework for the definitive confirmation of the mechanism of action of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide and its derivatives. By progressing from broad, unbiased screening to detailed biochemical and cellular characterization, researchers can build a comprehensive understanding of the compound's biological activity. This knowledge is paramount for informed decision-making in the drug discovery and development process, ultimately paving the way for the potential clinical application of this promising class of molecules.

References

• Profacgen. Cell-based Kinase Assays. Available at: [Link]

• Creative Biolabs. Immuno-oncology Cell-based Kinase Assay Service. Available at: [Link]

• Reaction Biology. Spotlight: Cell-based kinase assay formats. Available at: [Link]

• National Institutes of Health. Synthesis and pharmacological effects of novel benzenesulfonamides carrying benzamide moiety as carbonic anhydrase and acetylcholinesterase inhibitors. Available at: [Link]

• Creative Bioarray. Role of Cell-Based Assays in Drug Discovery and Development. Available at: [Link]

• Tip Biosystems. What Are Enzyme Kinetic Assays?. Available at: [Link]

• PLOS One. A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. Available at: [Link]

• LSU School of Medicine. Enzyme Assays and Kinetics. Available at: [Link]

• Wikipedia. Enzyme kinetics. Available at: [Link]

• Wikipedia. Enzyme assay. Available at: [Link]

• National Institutes of Health. Benzenesulfonamide Analogs: Synthesis, Anti-GBM Activity and Pharmacoprofiling. Available at: [Link]

• Taylor & Francis Online. Novel beta-lactam substituted benzenesulfonamides: in vitro enzyme inhibition, cytotoxic activity and in silico interactions. Available at: [Link]

• Nuvisan. Tailored mode-of-action assays to enhance your drug discovery process. Available at: [Link]

• Dispendix. The Importance of Assays in Drug Discovery and Development. Available at: [Link]

• MDPI. 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. Available at: [Link]

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• RSC Publishing. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. Available at: [Link]

• National Institutes of Health. Mechanism of action of 5-aminosalicylic acid and its derivatives. Available at: [Link]

• National Institutes of Health. Design and synthesis of some new benzoylthioureido benzenesulfonamide derivatives and their analogues as carbonic anhydrase inhibitors. Available at: [Link]

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A Senior Application Scientist's Guide to Inter-Laboratory Validation of Analytical Methods for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Introduction: The Imperative for Robust Analytical Method Validation

In the landscape of pharmaceutical development and quality control, the unequivocal identification and quantification of active pharmaceutical ingredients (APIs) and their related substances are paramount. The subject of this guide, 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, a sulfonamide derivative, necessitates rigorous analytical oversight to ensure product quality, safety, and efficacy. The inter-laboratory validation of analytical methods for this compound is not merely a regulatory formality but a scientific necessity to guarantee consistent and reliable results across different testing sites, instruments, and analysts.

This guide provides a comparative analysis of potential analytical methods for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, offering insights into their principles, performance characteristics, and the rationale behind their selection for a comprehensive inter-laboratory validation study. As a Senior Application Scientist, my focus extends beyond the procedural steps to the underlying scientific principles that ensure the trustworthiness and robustness of the data generated.

Comparative Analysis of Analytical Methodologies

The choice of an analytical method is a critical decision that balances sensitivity, selectivity, cost, and throughput. For a primary aromatic amine like 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, several techniques are viable. Here, we compare three prominent methods: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and a classical UV-Visible Spectrophotometric method based on diazotization.

dot

Caption: Comparison of key attributes for selected analytical methods.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a workhorse in pharmaceutical analysis, offering a robust and reliable method for quantifying compounds with a UV chromophore, such as the benzene ring in our target analyte.

• Principle: The method separates the analyte from other components in a sample mixture based on its differential partitioning between a stationary phase (e.g., C18 column) and a mobile phase. The analyte is then detected and quantified by its absorbance of UV light at a specific wavelength.

• Causality of Experimental Choices: The selection of a C18 column is based on the non-polar nature of the substituted benzene ring. The mobile phase, typically a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol, is optimized to achieve a good peak shape and resolution from potential impurities. The detection wavelength is chosen at the absorbance maximum of the analyte to maximize sensitivity.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring higher sensitivity and selectivity, particularly in complex matrices, LC-MS/MS is the gold standard.

• Principle: Following chromatographic separation, the analyte is ionized (e.g., by electrospray ionization - ESI) and enters a mass spectrometer. A specific precursor ion corresponding to the analyte is selected and fragmented, and a specific product ion is monitored for quantification. This multiple reaction monitoring (MRM) provides exceptional selectivity.

• Causality of Experimental Choices: The choice of ESI in positive mode is typical for compounds with amine groups that are readily protonated. The selection of precursor and product ions is specific to the analyte's structure, ensuring that only the target compound is measured, even in the presence of co-eluting interferences.

UV-Visible Spectrophotometry (Diazotization Method)

A classical, yet still relevant, colorimetric method for primary aromatic amines is the Bratton-Marshall reaction.[1]

• Principle: The primary aromatic amine is first diazotized with nitrous acid in an acidic medium. The resulting diazonium salt is then coupled with a chromogenic agent, such as N-(1-Naphthyl)ethylenediamine dihydrochloride (NED), to form a stable, intensely colored azo dye. The absorbance of this dye is measured spectrophotometrically and is proportional to the concentration of the analyte.

• Causality of Experimental Choices: The acidic conditions are crucial for the formation of nitrous acid and the subsequent diazotization. The choice of NED as the coupling agent is due to the high molar absorptivity of the resulting azo dye, which provides good sensitivity for a colorimetric method.

Comparative Performance Data

The following table summarizes the expected performance characteristics of the three analytical methods, based on typical validation data for sulfonamides and aromatic amines.[1][2][3][4][5] This data serves as a benchmark for what can be anticipated in an inter-laboratory validation study.

Parameter	HPLC-UV	LC-MS/MS	UV-Visible Spectrophotometry
Linearity (r²)	> 0.999	> 0.999	> 0.995
Range	0.1 - 100 µg/mL	0.1 - 1000 ng/mL	1 - 20 µg/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%	90 - 110%
Precision (% RSD)	< 2%	< 5%	< 5%
Limit of Detection (LOD)	~20 ng/mL	~0.05 ng/mL	~0.5 µg/mL
Limit of Quantification (LOQ)	~0.1 µg/mL	~0.1 ng/mL	~1 µg/mL
Selectivity	Good	Excellent	Moderate

Inter-Laboratory Validation Protocol: A Step-by-Step Guide

An inter-laboratory validation study, also known as a collaborative study, is essential to assess the reproducibility of an analytical method.[6] The following protocol outlines the key steps for validating the HPLC-UV method, which often represents a good balance of performance and accessibility for most quality control laboratories.

dot

Caption: Workflow for an inter-laboratory validation study.

Part 1: Pre-Validation Phase

• Method Optimization and In-House Validation: Before distributing the method to other laboratories, it must be thoroughly optimized and validated in-house to establish its performance characteristics (linearity, accuracy, precision, etc.).

• Protocol Development: A detailed and unambiguous protocol must be written. This document should specify all critical parameters, including instrument settings, mobile phase preparation, standard and sample preparation, and the data analysis procedure.

• Preparation and Distribution of Test Materials: A central laboratory should prepare and verify the homogeneity and stability of the test samples. These samples, along with a certified reference standard of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide, are then distributed to the participating laboratories.

Part 2: Experimental Protocols for Participating Laboratories

The following are detailed experimental protocols for the three compared analytical methods. For the inter-laboratory study, all participating labs would follow the HPLC-UV protocol.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase:

  • Acetonitrile and water (e.g., 50:50 v/v) with 0.1% formic acid. The exact ratio should be optimized for ideal retention and peak shape.

• Chromatographic Conditions:

  • Flow rate: 1.0 mL/min

  • Injection volume: 10 µL

  • Column temperature: 30 °C

  • Detection wavelength: Determined by UV scan of the analyte (typically around 254 nm)

• Standard Preparation:

  • Prepare a stock solution of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (e.g., 1 mg/mL) in methanol.

  • Perform serial dilutions with the mobile phase to create calibration standards across the expected working range (e.g., 0.1, 1, 10, 50, 100 µg/mL).

• Sample Preparation:

  • Accurately weigh the sample containing the analyte.

  • Dissolve and dilute the sample with the mobile phase to a concentration within the calibration range.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the calibration standards to generate a calibration curve.

  • Inject the prepared samples.

  • Quantify the analyte in the samples using the calibration curve.

• Instrumentation:

  • LC-MS/MS system with an electrospray ionization (ESI) source

  • UPLC C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Chromatographic Conditions (Gradient Elution):

  • Flow rate: 0.4 mL/min

  • Injection volume: 5 µL

  • A typical gradient could be: 0-1 min (5% B), 1-5 min (5-95% B), 5-7 min (95% B), 7.1-9 min (5% B).

• Mass Spectrometric Conditions:

  • Ionization mode: ESI positive

  • Monitor the appropriate MRM transitions for the analyte and an internal standard.

• Sample Preparation:

  • Similar to HPLC-UV, but may involve a protein precipitation step (e.g., with acetonitrile) if analyzing from a biological matrix.

• Instrumentation:

  • UV-Visible Spectrophotometer

• Reagents:

  • 0.1 M HCl

  • 1% (w/v) Sodium nitrite solution

  • 1% (w/v) Ammonium sulfamate solution

  • 0.1% (w/v) N-(1-Naphthyl)ethylenediamine dihydrochloride (NED) solution

• Procedure:

  • Pipette an aliquot of the sample solution (containing the analyte in the range of 1-20 µg/mL) into a 10 mL volumetric flask.

  • Add 1 mL of 0.1 M HCl and 1 mL of sodium nitrite solution. Mix and let it stand for 3 minutes.

  • Add 1 mL of ammonium sulfamate solution. Mix and let it stand for 2 minutes.

  • Add 1 mL of NED solution. Dilute to volume with deionized water and mix well.

  • Measure the absorbance at the wavelength of maximum absorption (determined by scanning the colored solution) against a reagent blank.

Part 3: Data Analysis and Interpretation

Upon receiving the data from all participating laboratories, a statistical analysis is performed to assess the method's reproducibility.

• Statistical Tools: The primary statistical tools used are the analysis of variance (ANOVA), which can separate the within-laboratory and between-laboratory variability.[7][8] Key parameters to calculate include:

  • Repeatability (sr): The standard deviation of test results obtained under the same conditions in the same laboratory.

  • Reproducibility (sR): The standard deviation of test results obtained under different conditions (different laboratories).

  • Repeatability Relative Standard Deviation (RSDr): (sr / mean) * 100%

  • Reproducibility Relative Standard Deviation (RSDR): (sR / mean) * 100%

• Acceptance Criteria: The acceptance criteria for RSDr and RSDR are typically defined in regulatory guidelines such as those from the ICH.[6] For an assay of a major component, an RSDR of ≤ 2% is often considered acceptable.

Conclusion: Ensuring Trustworthy Analytical Results

The inter-laboratory validation of an analytical method for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is a critical exercise in ensuring the reliability and consistency of data across the pharmaceutical industry. While highly sensitive methods like LC-MS/MS offer superior performance, a well-validated HPLC-UV method often provides the necessary robustness and accessibility for routine quality control. The choice of method should always be justified and its performance characteristics thoroughly understood and documented. By following a structured validation protocol and employing appropriate statistical analysis, we can establish a method that is truly fit for its intended purpose, thereby safeguarding product quality and patient safety.

References

• Horwitz, W. (2020). REVIEW OF ANALYTICAL METHODS FOR SULFONAMIDES.
• Zhao, L., & Stevens, J. (n.d.). Determination of Sulfonamide Antibiotics in Bovine Liver Using Agilent Bond Elut QuEChERS EN Kits by LC/MS. Agilent Technologies, Inc.
• Reddy, P. R., & Kumar, P. A. (2015). Visible Spectrophotometric Method for the Determination of Pharmaceutically Important Aromatic Primary Amines by using P-N, N-Di. ARC Journals.
• Belouafa, S., et al. (2017). Statistical tools and approaches to validate analytical methods: methodology and practical examples. International Journal of Metrology and Quality Engineering.
• Wang, J., et al. (2017). Determination of 24 sulfonamide antibiotics in instant pastries by modified QuEChERS coupled with ultra performance liquid chromatography-tandem mass spectrometry. PubMed Central.
• Tolika, E. P., et al. (2011). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. Aristotle University of Thessaloniki.
• Pillai, K. S. (2025).
• ICH Harmonised Tripartite Guideline. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
• Agilent Technologies. (2012).
• Mahmoud, A. M., et al. (2015). Validation Method for the Determination of Sulfonamide Residues in Bovine Milk by HPLC.
• Lee, H.-J., et al. (2018). Simultaneous determination of 31 Sulfonamide residues in various livestock matrices using liquid chromatography-tandem mass spectrometry.
• Hrdlička, L. (2016). How to measure aromatic amine compounds using uv/visible spectrophotometer?
• Stoev, G., & Stoyanova, A. (2019).
• Tolika, E. P., et al. (2011). Development and validation of an HPLC method for the determination of ten sulfonamide residues in milk according to 2002/657/EC. PubMed.
• Reddy, B. S., et al. (2018). LC/ESI/MS/MS method development and validation for the determination of sulfonamide antibiotic residues in shrimp sample. Journal of Universal College.
• USDA Food Safety and Inspection Service. (2016).
• Tolika, E. P., et al. (2011). Development and Validation of an HPLC Method for the Determination of Ten Sulfonamide Residues in Milk According to 2002/657/EC.
• Uğuz, A. Ç., et al. (2018). Determination of sulfonamides in milk by ID-LC-MS/MS.
• El-Beqqali, A., & Kussak, A. (2005). Characterization of Sulfonamides by Flow Injection and Liquid Chromatography–Electrospray Ionization-Mass Spectrometry after Online Photolysis. Oxford Academic.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

Executive Summary

The effective and safe management of chemical waste is a cornerstone of laboratory integrity and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide (CAS No. 25797-78-8). As a compound belonging to the aromatic amine and sulfonamide classes, its disposal requires careful consideration to mitigate potential risks to personnel and the environment.[1][2] The procedures outlined herein are designed to provide researchers, scientists, and drug development professionals with the necessary logistical and safety information for handling this specific chemical waste stream, ensuring compliance and promoting a culture of safety.

Hazard Profile and Risk Assessment: A Proactive Approach

A comprehensive understanding of a compound's hazard profile is the first step in establishing a safe disposal workflow. While a specific, detailed Safety Data Sheet (SDS) for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is not consistently available, a robust risk assessment can be conducted by analyzing its constituent chemical classes: the aromatic amine and the sulfonamide moieties.

• Aromatic Amine Moiety: This functional group is associated with a range of potential health hazards. Aromatic amines as a class are known for their ability to be absorbed through the skin and can possess toxicological properties, with some being classified as potential carcinogens.[1][2] Therefore, minimizing direct contact and inhalation is paramount.

• Sulfonamide Moiety: Sulfonamide-based compounds can be persistent in the environment and have been detected in various water matrices.[3] Their improper disposal can contribute to environmental contamination and the broader issue of antibiotic resistance in ecosystems.

Based on the known hazards of structurally similar compounds like 5-Amino-2-methylbenzenesulfonamide, we can infer the primary risks associated with this chemical.[4][5]

Table 1: Inferred Hazard Profile

Hazard Classification (Inferred)	Description	Rationale & Causality
Skin Corrosion/Irritation	May cause skin irritation upon contact.	The aromatic amine structure is frequently associated with skin irritation.[4] Prolonged contact should be avoided.
Serious Eye Damage/Irritation	May cause serious eye irritation.	Direct contact of dust or solution with eyes can lead to significant irritation.[4]
Environmental Hazard	Potentially harmful to aquatic life.	Improper release of sulfonamides and aromatic amines can disrupt aquatic ecosystems.[1][6]
Specific Target Organ Toxicity	May cause respiratory irritation if inhaled as a dust.	Fine particulates of amine compounds can irritate the respiratory system upon inhalation.[4]

The Core Principle: Waste Segregation and Containment

The foundational step in proper chemical disposal is the immediate and correct segregation of waste. This prevents unintended and potentially hazardous chemical reactions and ensures that the waste stream is handled appropriately by disposal professionals.

Step-by-Step Containment Protocol

• Select a Designated Waste Container:

  • Use only chemically compatible containers. High-density polyethylene (HDPE) or glass containers are typically appropriate.

  • Ensure the container is in good condition, free of cracks, and has a secure, leak-proof cap.

  • Dedicate separate, clearly marked containers for solid and liquid waste streams.

• Immediate and Accurate Labeling:

  • As soon as the first drop of waste is added, the container must be labeled. This is a non-negotiable safety step.

  • The label must, at a minimum, include:

    • The words "HAZARDOUS WASTE "[7]

    • Full Chemical Name: 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

    • CAS Number: 25797-78-8

    • An indication of the hazards (e.g., "Irritant," "Environmental Hazard").

    • Accumulation Start Date.

• Safe Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.[7]

  • This area must be away from incompatible materials, particularly strong acids and oxidizing agents, to prevent hazardous reactions.[6] Keep containers in a cool, well-ventilated location.[6]

Operational Disposal Procedures: A Decision-Based Workflow

This section provides detailed methodologies for managing the various forms of waste containing 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide that are generated during research activities.

Workflow: From Generation to Segregation

The following diagram illustrates the decision-making process for segregating different waste streams.

Caption: Waste Segregation Workflow for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide.

Protocol 3.1: Decontamination of Labware

The causality behind this protocol is to render labware safe for reuse or standard disposal while ensuring the hazardous residue is captured.

• Initial Mechanical Removal: Remove as much solid residue as possible with a spatula or rubber policeman. This material is disposed of as contaminated solid waste.

• Solvent Rinse (Capture): Perform an initial rinse with a minimal amount of a suitable organic solvent (e.g., acetone or ethanol). This first rinse is the most concentrated and must be collected in the designated liquid hazardous waste container.[7]

• Subsequent Rinses: Perform two additional rinses. Depending on local institutional policy, these subsequent, less contaminated rinses may also need to be collected.

• Final Wash: Proceed with a standard wash using soap and water.

Protocol 3.2: Management of Waste Streams

• A. Unused or Expired Pure Compound:

  • Keep the compound in its original, tightly sealed container.

  • If the original container is compromised, transfer it to a new, suitable container and label it appropriately.

  • Place the entire container into the solid hazardous waste collection drum.

• B. Contaminated Solid Waste:

  • This includes items like contaminated gloves, weigh paper, paper towels used for minor spills, and used silica gel.

  • Collect these items in a designated, labeled bag or beaker within the fume hood.

  • When ready for disposal, seal the bag and place it in the larger solid hazardous waste container.

• C. Contaminated Liquid Waste:

  • This includes mother liquors, chromatographic fractions, and solvent rinses from decontamination.

  • Carefully pour this waste into the designated liquid hazardous waste container using a funnel.

  • Do not overfill the container; leave at least 10% headspace to allow for vapor expansion. Keep the container capped at all times when not in use.

Final Disposal Pathway: Professional Management

Under no circumstances should this chemical or its solutions be disposed of down the drain.[6][8] The aromatic amine and sulfonamide structures pose a significant threat to aquatic ecosystems.[2]

The only acceptable final disposal method is through a licensed and approved hazardous waste management company.[6][9]

• Collection: Once your laboratory's waste containers are full, arrange for a pickup by your institution's Environmental Health & Safety (EHS) office or its contracted waste hauler.

• Transportation and Incineration: The waste will be transported to a specialized facility. The industry-standard and most environmentally sound method for destroying this type of organic compound is high-temperature incineration .[9] This process ensures the complete breakdown of the molecule into simpler, less harmful compounds like carbon dioxide, water, and oxides of sulfur and nitrogen, which are then treated by scrubbers.[9]

Emergency Procedures for Spills

In the event of an accidental release, immediate and correct action is crucial.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if the spill is large or the dust is airborne.

• Ventilate: Ensure the area is well-ventilated. If working in a fume hood, keep it running.

• Don PPE: At a minimum, wear a lab coat, double nitrile gloves, and chemical splash goggles.

• Contain and Absorb: For solid spills, gently cover with an inert absorbent material (e.g., vermiculite, sand, or commercial spill absorbents) to avoid raising dust. For liquid spills, surround the spill with absorbent material and then cover it.

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated bag or container. Seal and label it as hazardous waste for disposal.[4]

• Decontaminate: Clean the spill area using the decontamination protocol (Section 3.1), collecting all materials used for cleaning as hazardous waste.

By adhering to these scientifically grounded procedures, you ensure the safety of your laboratory personnel, maintain regulatory compliance, and uphold your professional responsibility to protect the environment.

References

• Title: Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl- Source: PubChem - National Institutes of Health URL: [Link]

• Title: 5-Amino-N-(2-hydroxyethyl)-2,3-xylenesulfonamide Source: ChemBK URL: [Link]

• Title: Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines Source: ResearchGate URL: [Link]

• Title: Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines Source: ACS Publications URL: [Link]

• Title: Benzenesulfonamide, 5-amino-N-(2-hydroxyethyl)-2,3-dimethyl- - Substance Details Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Proper disposal of chemicals Source: Sciencemadness Wiki URL: [Link]

• Title: Amine Disposal For Businesses Source: Collect and Recycle URL: [Link]

• Title: SDS - Aromatic Amine Cleaning Developing Solution Source: SKC Inc. URL: [Link]

• Title: 5-Amino-2-methylbenzenesulfonamide Source: PubChem - National Institutes of Health URL: [Link]

• Title: Safety Data Sheet: 5-[ethyl(2-hydroxyethyl)amino]pentan-2-one Source: Chemos GmbH & Co.KG URL: [Link]

• Title: Studies on sulfonamide degradation products Source: ResearchGate URL: [Link]

• Title: Managing Hazardous Chemical Waste in the Lab Source: LabManager URL: [Link]

• Title: FAQ: What is antibiotic resistance, and why should India worry about it? Source: The Hindu URL: [Link]

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Comprehensive Safety and Handling Protocol for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for the handling of 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but the scientific reasoning behind them, ensuring a culture of safety and excellence in your laboratory.

Hazard Analysis and Risk Assessment

While a comprehensive toxicological profile for 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide is not fully established, data from structurally similar aminobenzenesulfonamide derivatives suggest that this compound should be handled as a potentially hazardous substance. The primary concerns are:

• Skin and Eye Irritation: Many sulfonamides are known to cause skin and eye irritation upon contact.[1][2]

• Respiratory Irritation: Inhalation of the powdered form may lead to respiratory tract irritation.[1][2]

• Unknown Chronic Effects: Due to the lack of extensive toxicological data, all necessary precautions should be taken to minimize exposure.

Occupational Exposure Banding (OEB): In the absence of a specific Occupational Exposure Limit (OEL), it is prudent to handle 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide within a containment strategy suitable for a moderately potent compound, aligning with at least OEB 3 (10 to <100 µg/m³) . This necessitates the use of closed handling systems where feasible.[3]

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection and proper use of PPE is the final and critical barrier between the researcher and potential chemical exposure.[3][4] The following PPE is mandatory when handling 5-Amino-N-(2-hydroxyethyl)-2,3-dimethylbenzenesulfonamide in its powdered form.

PPE Component	Specifications and Rationale
Gloves	Double gloving with powder-free nitrile gloves is required. The inner glove should be tucked under the cuff of the lab coat, and the outer glove should extend over the cuff. This prevents any skin exposure at the wrist. Change the outer glove immediately upon suspected contamination or every 30-60 minutes during extended procedures.
Eye/Face Protection	Safety goggles that provide a complete seal around the eyes are mandatory to protect against airborne particles and splashes. A face shield worn over the goggles is required when there is a significant risk of splashing.[3][5]
Respiratory Protection	A NIOSH-approved N95 or higher-rated respirator is necessary when handling the powder outside of a containment system (e.g., weighing). For procedures with a higher risk of aerosolization, a Powered Air-Purifying Respirator (PAPR) should be considered.[6]
Body Protection	A polyethylene-coated polypropylene disposable gown with a solid front and tight-fitting cuffs is required. This provides a barrier against particulate contamination and is preferred over a standard lab coat.[6]

DOT Graph: PPE Selection Workflow

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